3-(4-Chlorophenyl)-1-isoindolinone-d4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 3-(4-Chlorophenyl)-1-isoindolinone-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Chlorophenyl)-1-isoindolinone-d4 is the deuterated form of 3-(4-Chlorophenyl)-1-isoindolinone, a heterocyclic compound featuring an isoindolinone core. The strategic replacement of four hydrogen atoms with deuterium (B1214612) in the phenyl ring of the isoindolinone moiety makes it a valuable tool in drug discovery and development. Its primary applications include its use as an internal standard in quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS)[1][2]. Furthermore, the introduction of deuterium can significantly alter the pharmacokinetic and metabolic profiles of a drug, a concept known as the "deuterium switch," potentially leading to improved therapeutic agents with an extended half-life and a more favorable safety profile[3][4].

The non-deuterated analog serves as a key intermediate in the synthesis of various pharmaceuticals, including the diuretic Chlorthalidone[5]. The isoindolinone scaffold is present in numerous biologically active natural products and synthetic compounds, exhibiting a wide range of activities such as anticancer, anti-inflammatory, and antimicrobial effects. Derivatives of 3-(4-chlorophenyl)isoindolin-1-one (B104086), in particular, have been investigated for their potential to interact with critical cancer-related signaling pathways, including those involving the Epidermal Growth Factor Receptor (EGFR) and the MDM2-p53 interaction.

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological significance of 3-(4-Chlorophenyl)-1-isoindolinone-d4, with a focus on its application in research and drug development.

Chemical and Physical Properties

The physicochemical properties of 3-(4-Chlorophenyl)-1-isoindolinone-d4 are summarized in the table below. Data for the non-deuterated analog is provided for comparison where specific data for the deuterated compound is not available.

Property	3-(4-Chlorophenyl)-1-isoindolinone-d4	3-(4-Chlorophenyl)-1-isoindolinone
Molecular Formula	C₁₄H₆D₄ClNO	C₁₄H₁₀ClNO
Molecular Weight	247.71 g/mol [1][2]	243.69 g/mol [6]
CAS Number	Not available	2224-77-3[6]
Appearance	White to off-white solid (presumed)	White to off-white solid
Melting Point	Data not available	Data not available
Boiling Point	Data not available	Data not available
Solubility	Soluble in Dichloromethane, Ethyl Acetate (B1210297)	Soluble in most organic solvents
SMILES	O=C1NC(C2=C1C([2H])=C(C([2H])=C2[2H])[2H])C3=CC=C(C=C3)Cl[1]	C1=CC=C2C(=C1)C(NC2=O)C3=CC=C(C=C3)Cl[6]
InChIKey	OMUHBVDRMKRVLW-UHFFFAOYSA-N (for non-deuterated)[6]	OMUHBVDRMKRVLW-UHFFFAOYSA-N[6]

Synthesis and Experimental Protocols

The synthesis of 3-(4-Chlorophenyl)-1-isoindolinone-d4 would follow similar established routes for its non-deuterated counterpart, utilizing a deuterated starting material for the isoindolinone core. Several synthetic strategies have been reported for 3-substituted isoindolinones, including the use of Grignard reagents, Sonogashira coupling, and cyclocarbonylation reactions. A general experimental protocol based on a Grignard reaction is provided below, which can be adapted for the synthesis of the deuterated analog.

General Synthesis of 3-(4-Chlorophenyl)-1-isoindolinone via Grignard Reaction

This protocol describes the synthesis of the non-deuterated compound and can be adapted for the deuterated analog by using deuterated phthalimide (B116566).

Reaction Scheme:

Materials:

• Phthalimide (or deuterated phthalimide)

• Magnesium turnings

• 4-Bromochlorobenzene

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous solution of Ammonium Chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Reducing agent (e.g., Triethylsilane and Trifluoroacetic acid)

Protocol:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings (1.2 equivalents) are placed. A solution of 4-bromochlorobenzene (1.1 equivalents) in anhydrous THF is added dropwise to initiate the Grignard reaction. The mixture is stirred until the magnesium is consumed.

• Reaction with Phthalimide: A solution of phthalimide (1.0 equivalent) in anhydrous CH₂Cl₂ is added to the prepared Grignard reagent at room temperature[7].

• Stirring and Quenching: The resulting mixture is stirred at room temperature for 1.5 hours. The reaction is then quenched by the slow addition of a saturated aqueous solution of NH₄Cl[7].

• Extraction and Drying: The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine. The organic phase is dried over anhydrous Na₂SO₄ and concentrated under reduced pressure[7].

• Purification of the Intermediate: The crude 3-(4-chlorophenyl)-3-hydroxyisoindolin-1-one is purified by column chromatography on silica (B1680970) gel, eluting with a mixture of ethyl acetate and petroleum ether[7].

• Reduction to the Final Product: The purified hydroxyisoindolinone is dissolved in a suitable solvent (e.g., dichloromethane) and treated with a reducing agent (e.g., triethylsilane and trifluoroacetic acid) to yield 3-(4-chlorophenyl)-1-isoindolinone.

• Final Purification: The final product is purified by recrystallization or column chromatography.

Analytical Methods and Spectroscopic Data

The characterization of 3-(4-Chlorophenyl)-1-isoindolinone-d4 relies on standard analytical techniques. Due to the lack of specific published spectra for the deuterated compound, representative data for the non-deuterated analog are presented as a reference.

Technique	Expected Observations for 3-(4-Chlorophenyl)-1-isoindolinone
¹H NMR	Aromatic protons of the isoindolinone and chlorophenyl rings would appear in the range of δ 7.0-8.0 ppm. The methine proton at the 3-position would likely be a singlet around δ 5.5-6.5 ppm. The NH proton would appear as a broad singlet.
¹³C NMR	Aromatic carbons would resonate in the δ 120-150 ppm region. The carbonyl carbon of the lactam would be observed downfield, typically > δ 165 ppm.
IR Spectroscopy	A characteristic C=O stretching vibration for the lactam carbonyl group is expected around 1680-1720 cm⁻¹. N-H stretching would be observed as a broad peak around 3200 cm⁻¹. C-Cl stretching would be in the fingerprint region.
Mass Spectrometry	The molecular ion peak [M]⁺ would be observed at m/z 243 for the non-deuterated and 247 for the deuterated compound, showing a characteristic isotopic pattern for chlorine.

Biological Activity and Signaling Pathways

The isoindolinone scaffold is a key pharmacophore in medicinal chemistry. Derivatives of 3-(4-chlorophenyl)isoindolin-1-one have been investigated for their potential as anticancer agents, with proposed mechanisms involving the inhibition of the Epidermal Growth Factor Receptor (EGFR) and the disruption of the MDM2-p53 interaction.

EGFR Signaling Pathway

The EGFR signaling pathway is crucial for cell proliferation, differentiation, and survival[8]. Its dysregulation is a hallmark of many cancers. EGFR activation initiates two primary downstream cascades: the RAS/RAF/MAPK pathway, which promotes cell proliferation, and the PI3K/AKT/mTOR pathway, which is central to cell survival and growth[9].

Caption: EGFR Signaling Pathway and Potential Inhibition.

MDM2-p53 Interaction Pathway

The p53 tumor suppressor protein is a critical regulator of the cell cycle and apoptosis. Its activity is tightly controlled by the E3 ubiquitin ligase MDM2, which targets p53 for proteasomal degradation. In many cancers, MDM2 is overexpressed, leading to the suppression of p53's tumor-suppressive functions[10][11]. Inhibiting the MDM2-p53 interaction can restore p53 activity, inducing apoptosis in cancer cells[12].

Caption: MDM2-p53 Interaction and its Disruption.

Pharmacokinetics and the Role of Deuteration

The substitution of hydrogen with deuterium can have a profound impact on the pharmacokinetic properties of a drug molecule. This is primarily due to the kinetic isotope effect, where the stronger carbon-deuterium (C-D) bond is broken more slowly than a carbon-hydrogen (C-H) bond during metabolic processes, particularly those mediated by cytochrome P450 enzymes[4][13].

Potential Advantages of Deuteration:

• Increased Half-Life: A reduced rate of metabolism can lead to a longer plasma half-life of the drug[4].

• Improved Metabolic Profile: Deuteration can decrease the formation of potentially toxic metabolites[14].

• Enhanced Efficacy: A longer half-life may result in more sustained therapeutic concentrations.

• Reduced Dosing Frequency: A slower clearance rate could allow for less frequent administration of the drug.

For 3-(4-Chlorophenyl)-1-isoindolinone-d4, deuteration of the aromatic ring could potentially slow down metabolic hydroxylation, a common metabolic pathway for aromatic compounds. This could lead to an improved pharmacokinetic profile compared to its non-deuterated counterpart.

Experimental Workflows

A generalized workflow for the synthesis, purification, and analysis of 3-(4-Chlorophenyl)-1-isoindolinone-d4 is depicted below.

Caption: General Experimental Workflow.

Conclusion

3-(4-Chlorophenyl)-1-isoindolinone-d4 is a valuable chemical entity for researchers in medicinal chemistry and drug development. Its utility as an internal standard for bioanalytical assays is well-established. Furthermore, the strategic incorporation of deuterium opens up possibilities for developing new chemical entities with improved pharmacokinetic and metabolic properties. The non-deuterated core structure has shown promise in targeting key cancer-related pathways, suggesting that the deuterated analog could be a subject of interest for further investigation as a potential therapeutic agent. This technical guide provides a foundational understanding of its chemical properties, synthesis, and biological context to aid in its application in research and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. 3-(4-Chlorophenyl)-1-isoindolinone | CAS#:2224-77-3 | Chemsrc [chemsrc.com]
• 6. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]
• 7. 1H-Isoindol-1-one, 3-(4-chlorophenyl)-2,3-dihydro-3-hydroxy- synthesis - chemicalbook [chemicalbook.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. What are MDM2-p53 interaction inhibitor and how do they work? [synapse.patsnap.com]
• 13. [PDF] Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of 3-(4-Chlorophenyl)-1-isoindolinone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 3-(4-Chlorophenyl)-1-isoindolinone-d4, a deuterated analog of the versatile isoindolinone scaffold. This document is intended to be a valuable resource for researchers in medicinal chemistry, drug metabolism, and pharmacokinetic (DMPK) studies, as well as for professionals involved in the development of novel therapeutics.

Introduction

3-(4-Chlorophenyl)-1-isoindolinone is a heterocyclic compound of significant interest in medicinal chemistry. The isoindolinone core is a structural motif found in a variety of biologically active molecules and natural products.[1] Derivatives of this scaffold have been shown to exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1] The parent compound, 3-(4-chlorophenyl)-1-isoindolinone, serves as a key intermediate in the synthesis of various pharmaceuticals, most notably the diuretic drug Chlorthalidone.

The deuterated analog, 3-(4-Chlorophenyl)-1-isoindolinone-d4, is a valuable tool in drug development. The incorporation of deuterium (B1214612) in place of hydrogen at specific positions in a molecule can subtly alter its metabolic profile. This "deuterium effect" can lead to a slower rate of metabolism, potentially improving the pharmacokinetic properties of a drug candidate. Furthermore, isotopically labeled compounds like 3-(4-Chlorophenyl)-1-isoindolinone-d4 are indispensable as internal standards for quantitative bioanalytical assays using mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[2] The d4-labeling on the chlorophenyl ring provides a distinct mass shift, enabling accurate quantification of the non-deuterated analyte in complex biological matrices.

This guide will detail a plausible synthetic route to 3-(4-Chlorophenyl)-1-isoindolinone-d4, outline its characterization, and provide a framework for its potential applications in research and development.

Synthesis of 3-(4-Chlorophenyl)-1-isoindolinone-d4

The synthesis of 3-(4-Chlorophenyl)-1-isoindolinone-d4 can be achieved through a Grignard reaction, a well-established method for the formation of carbon-carbon bonds. This approach utilizes a deuterated aryl halide as a key starting material to introduce the isotopic labels into the final molecule. A general scheme for the synthesis of the non-deuterated analog involves the reaction of the Grignard reagent derived from 1-bromo-4-chlorobenzene (B145707) with phthalimide (B116566).[3][4] By substituting 1-bromo-4-chlorobenzene with its deuterated counterpart, 1-bromo-4-chlorobenzene-d4, the desired labeled product can be obtained.

Proposed Synthetic Pathway

The proposed two-step synthesis involves the formation of a deuterated Grignard reagent followed by its reaction with phthalimide and subsequent workup to yield the target compound.

References

• 1. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1H-Isoindol-1-one, 3-(4-chlorophenyl)-2,3-dihydro-3-hydroxy- synthesis - chemicalbook [chemicalbook.com]
• 4. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

An In-Depth Technical Guide to the Core Mechanism of Action of 3-(4-Chlorophenyl)-1-isoindolinone-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mechanism of action for 3-(4-Chlorophenyl)-1-isoindolinone-d4. As a deuterated analog of 3-(4-Chlorophenyl)-1-isoindolinone, its primary application in research is as a tracer and internal standard for quantitative analyses. The biological activity is attributed to the non-deuterated parent compound, which has demonstrated potential as a modulator of key signaling pathways implicated in oncology and cardiovascular diseases. This document collates available preclinical data, details putative molecular targets, and provides relevant experimental protocols to facilitate further investigation and drug development efforts centered on the isoindolinone scaffold.

Introduction

3-(4-Chlorophenyl)-1-isoindolinone is a synthetic compound featuring a core isoindolinone heterocyclic structure. This scaffold is of significant interest in medicinal chemistry due to its presence in a variety of biologically active molecules.[1] While 3-(4-Chlorophenyl)-1-isoindolinone itself is recognized as a key intermediate in the synthesis of the diuretic and antihypertensive agent Chlorthalidone, recent studies have indicated that the compound and its derivatives possess intrinsic biological activities.[1] The deuterated form, 3-(4-Chlorophenyl)-1-isoindolinone-d4, is utilized as a stable isotope-labeled standard in pharmacokinetic and metabolic studies.[2] This guide focuses on the purported mechanisms of action of the parent compound, which are primarily centered on the inhibition of the Epidermal Growth Factor Receptor (EGFR), disruption of the MDM2-p53 protein-protein interaction, and blockade of the Kv1.5 potassium channel.

Molecular Targets and Mechanisms of Action

The therapeutic potential of 3-(4-Chlorophenyl)-1-isoindolinone and its derivatives appears to be multifaceted, with evidence suggesting interactions with at least three distinct molecular targets.

Epidermal Growth Factor Receptor (EGFR) Inhibition

Derivatives of 3-(4-Chlorophenyl)-1-isoindolinone have been identified as potential inhibitors of EGFR, a receptor tyrosine kinase that is frequently dysregulated in various cancers.

• Mechanism: The proposed mechanism of action involves the chloroaryl group of the molecule occupying the hydrophobic pocket within the EGFR kinase domain. Additionally, the lactam oxygen is thought to form hydrogen bonds with key amino acid residues, such as Threonine 790 (Thr790). This interaction stabilizes the binding of the compound to the kinase domain, thereby inhibiting its activity.

• Signaling Pathway:

Caption: EGFR Signaling Pathway Inhibition.

Disruption of the MDM2-p53 Interaction

The tumor suppressor protein p53 is a critical regulator of the cell cycle and apoptosis. MDM2 is an E3 ubiquitin ligase that targets p53 for degradation. Inhibition of the MDM2-p53 interaction can stabilize p53, leading to cell cycle arrest and apoptosis in cancer cells. Molecular dynamics simulations have suggested that 3-(4-Chlorophenyl)-1-isoindolinone derivatives can disrupt this interaction.

• Mechanism: These compounds are proposed to bind to the Val93 pocket of MDM2, a key region for the interaction with p53. This binding competitively inhibits the association of MDM2 with p53, thereby preventing p53 ubiquitination and degradation.

• Signaling Pathway:

Caption: Disruption of MDM2-p53 Interaction.

Kv1.5 Potassium Channel Blockade

A series of isoindolinone compounds have been shown to have in vitro potency as blockers of the Kv1.5 ion channel. The Kv1.5 channel, encoded by the KCNA5 gene, is predominantly expressed in the atria of the heart and is a target for the development of antiarrhythmic drugs.

• Mechanism: While the precise binding site has not been fully elucidated for 3-(4-Chlorophenyl)-1-isoindolinone, isoindolinone derivatives are thought to physically occlude the pore of the Kv1.5 channel, thereby preventing the efflux of potassium ions and prolonging the atrial action potential.

• Logical Relationship Diagram:

Caption: Kv1.5 Potassium Channel Blockade Logic.

Quantitative Data

The following tables summarize the available quantitative data for the biological activity of 3-(4-Chlorophenyl)-1-isoindolinone and its derivatives. It is important to note that some of this data pertains to derivatives and not the specific parent compound.

Target	Parameter	Value	Compound
EGFR	Kd	42 nM	3-(4-Chlorophenyl)isoindolin-1-one derivative
MDM2-p53 Interaction	Binding Free Energy	-9.8 kcal/mol	3-(4-Chlorophenyl)isoindolin-1-one derivative

Table 1: Binding affinities for EGFR and MDM2.

Cell Line	Parameter	Value	Compound
Not Specified	IC50	Not Available	3-(4-Chlorophenyl)-1-isoindolinone

Table 2: In vitro cellular activity.

Experimental Protocols

The following are generalized protocols for assays relevant to the investigation of the mechanisms of action of 3-(4-Chlorophenyl)-1-isoindolinone.

EGFR Kinase Assay (Luminescence-based)

This protocol is adapted from standard ADP-Glo™ Kinase Assay methodologies.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 3-(4-Chlorophenyl)-1-isoindolinone in 100% DMSO.

  • Create a serial dilution of the test compound in kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Prepare the kinase reaction master mix containing 2X ATP and 2X EGFR substrate peptide in kinase assay buffer.

  • Dilute recombinant human EGFR enzyme to the desired concentration in kinase assay buffer.

• Kinase Reaction:

  • Add 5 µL of the diluted test compound or control to the wells of a 96-well plate.

  • Add 10 µL of the master mix to each well.

  • Initiate the reaction by adding 10 µL of the diluted EGFR enzyme.

  • Incubate at 30°C for 60 minutes.

• ADP Detection:

  • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.

  • Incubate at room temperature for 40 minutes.

  • Add 50 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30 minutes.

  • Measure luminescence using a plate reader.

• Experimental Workflow:

Caption: EGFR Kinase Assay Workflow.

MDM2-p53 Interaction Assay (Fluorescence Polarization)

This protocol is a generalized method for assessing the disruption of the MDM2-p53 interaction.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 3-(4-Chlorophenyl)-1-isoindolinone in 100% DMSO.

  • Perform serial dilutions of the test compound in assay buffer (e.g., 100 mM potassium phosphate, pH 7.5, 100 µg/mL bovine gamma globulin, 0.02% sodium azide).

  • Prepare a solution of fluorescently labeled p53-derived peptide (e.g., TAMRA-labeled) in assay buffer.

  • Prepare a solution of recombinant human MDM2 protein in assay buffer.

• Binding Assay:

  • In a 384-well plate, add the diluted test compound.

  • Add the MDM2 protein solution.

  • Add the fluorescently labeled p53 peptide.

  • Incubate at room temperature for 1-2 hours, protected from light.

• Data Acquisition:

  • Measure fluorescence polarization using a suitable plate reader with appropriate excitation and emission filters.

  • A decrease in fluorescence polarization indicates inhibition of the MDM2-p53 interaction.

• Experimental Workflow:

Caption: MDM2-p53 FP Assay Workflow.

Kv1.5 Channel Electrophysiology (Whole-Cell Patch-Clamp)

This protocol outlines a general procedure for recording Kv1.5 currents in a heterologous expression system (e.g., HEK293 cells).

• Cell Preparation:

  • Culture HEK293 cells stably or transiently expressing human Kv1.5 (KCNA5).

  • Plate cells on glass coverslips 24-48 hours before recording.

• Recording Solutions:

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 5 MgATP (pH 7.2 with KOH).

• Electrophysiological Recording:

  • Use a patch-clamp amplifier and data acquisition system.

  • Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with internal solution.

  • Obtain a giga-ohm seal on a single cell and establish a whole-cell configuration.

  • Hold the cell at a membrane potential of -80 mV.

  • Apply depolarizing voltage steps (e.g., from -60 mV to +60 mV in 10 mV increments for 500 ms) to elicit Kv1.5 currents.

  • Record currents before and after application of 3-(4-Chlorophenyl)-1-isoindolinone to determine the inhibitory effect.

• Experimental Workflow:

Caption: Patch-Clamp Electrophysiology Workflow.

Conclusion

3-(4-Chlorophenyl)-1-isoindolinone-d4 serves as an essential tool for the analytical characterization of its non-deuterated parent compound. The available evidence, primarily from studies on its derivatives, suggests that 3-(4-Chlorophenyl)-1-isoindolinone is a promising scaffold for the development of novel therapeutics. Its potential to modulate multiple, clinically relevant targets, including EGFR, the MDM2-p53 axis, and Kv1.5 channels, warrants further in-depth investigation. The experimental protocols and data presented in this guide are intended to provide a foundational resource for researchers and drug development professionals to further explore the therapeutic potential of this class of molecules. Future studies should focus on elucidating the precise molecular interactions and confirming the activity of the specific 3-(4-Chlorophenyl)-1-isoindolinone compound against these targets.

References

• 1. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]
• 2. rsc.org [rsc.org]

The Biological Activity of 3-(4-Chlorophenyl)isoindolin-1-one: A Technical Overview for Drug Discovery Professionals

An In-depth Examination of a Versatile Scaffold in Medicinal Chemistry

The compound 3-(4-Chlorophenyl)isoindolin-1-one represents a core structural motif of significant interest in the field of drug discovery and development. This technical guide provides a comprehensive overview of its known biological activities, drawing from preclinical research to elucidate its therapeutic potential. The isoindolinone scaffold, characterized by a fused bicyclic system of benzene (B151609) and a γ-lactam ring, serves as a versatile template for the design of molecules targeting a range of biological pathways implicated in various diseases. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes the associated signaling pathways to support further research and development efforts.

Anticancer Activity: Targeting Key Oncogenic Pathways

Derivatives of 3-(4-Chlorophenyl)isoindolin-1-one have emerged as a promising class of anticancer agents, primarily through their ability to modulate critical pathways involved in tumor growth and survival. Notably, research has focused on their role as inhibitors of the MDM2-p53 protein-protein interaction and as potential modulators of the Epidermal Growth Factor Receptor (EGFR) signaling cascade.

Inhibition of the MDM2-p53 Interaction

The tumor suppressor protein p53 plays a crucial role in preventing cancer formation. Its activity is tightly regulated by the Murine Double Minute 2 (MDM2) oncoprotein, which targets p53 for degradation. Inhibition of the MDM2-p53 interaction can restore p53 function, leading to cell cycle arrest and apoptosis in cancer cells. Several derivatives of 3-(4-Chlorophenyl)isoindolin-1-one have been synthesized and identified as potent inhibitors of this interaction.

Quantitative Data: MDM2-p53 Inhibition

Compound ID	Structure	IC50 (µM)[1][2][3]
NU8231	3-(4-chlorophenyl)-3-(4-hydroxy-3,5-dimethoxybenzyloxy)-2-propyl-2,3-dihydroisoindol-1-one	5.3 ± 0.9[1][2]
74	3-(4-chlorophenyl)-3-((1-(hydroxymethyl)cyclopropyl)methoxy)-2-(4-nitrobenzyl)isoindolin-1-one	0.23 ± 0.01[4]
(+)-R-74a	(+)-R-enantiomer of 74	0.17 ± 0.02[4]
(-)-10a	(-)-enantiomer of 4-chloro-2-(4-nitrobenzyl)-3-(4-chlorophenyl)-3-((1-(hydroxymethyl)cyclopropyl)methoxy)isoindolin-1-one	0.044 ± 0.006[5]

Signaling Pathway: MDM2-p53 Interaction

Caption: MDM2-p53 signaling and inhibitor action.

Epidermal Growth Factor Receptor (EGFR) Inhibition

While direct quantitative data for 3-(4-Chlorophenyl)isoindolin-1-one as an EGFR inhibitor is limited in the primary literature, its derivatives have been explored for this activity. The EGFR pathway is a key driver of proliferation and survival in many cancer types.

Signaling Pathway: EGFR Signaling

Caption: Simplified EGFR signaling cascade.

Anti-inflammatory Activity

The isoindolinone scaffold has also been investigated for its potential anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes and the pro-inflammatory cytokine Interleukin-6 (IL-6).

Cyclooxygenase (COX) Inhibition

Quantitative Data: COX Inhibition (Related Isoindoline-1,3-dione Derivatives)

Compound ID	Structure	COX-1 IC50 (µM)	COX-2 IC50 (µM)
ZJ1	2-((1H-benzo[d]imidazol-2-yl)methyl)isoindoline-1,3-dione	>100	2.5
ZJ4	2-(piperidin-1-ylmethyl)isoindoline-1,3-dione	5.2	>100
Indomethacin	(Reference)	0.1	15.2
Celecoxib	(Reference)	15	0.04

Note: Data for isoindoline-1,3-dione derivatives is presented to illustrate the potential of the broader structural class.

Experimental Workflow: In Vitro COX Inhibition Assay

Caption: Workflow for in vitro COX inhibition assay.

Antimicrobial Activity

The potential of isoindolinone derivatives as antimicrobial agents has been explored, with studies investigating their activity against various bacterial and fungal strains.

Quantitative Data: Antimicrobial Activity (N-Substituted Isoindolin-1-ones)

Compound	R-group	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. C. albicans
1	H	>100	>100	>100
2	CH₃	62.5	125	125
3	C₂H₅	31.2	62.5	62.5
4	n-C₃H₇	15.6	31.2	31.2

Note: Data for N-substituted isoindolin-1-ones. The core structure is isoindolin-1-one (B1195906) with substitution at the nitrogen atom.

Experimental Protocols

MDM2-p53 Interaction Assay (ELISA-based)

• Plate Coating: Coat a 96-well plate with MDM2 protein and incubate overnight at 4°C.

• Washing: Wash the plate with a suitable buffer (e.g., PBS with 0.05% Tween 20) to remove unbound protein.

• Blocking: Block non-specific binding sites with a blocking buffer (e.g., 5% non-fat dry milk in PBS) for 1-2 hours at room temperature.

• Inhibitor Addition: Add serial dilutions of the 3-(4-Chlorophenyl)isoindolin-1-one derivatives to the wells.

• p53 Addition: Add biotinylated p53 protein to the wells and incubate for 1-2 hours at room temperature to allow for binding to MDM2.

• Washing: Repeat the washing step.

• Enzyme Conjugate Addition: Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Addition: Add a suitable HRP substrate (e.g., TMB) and incubate until color develops.

• Reaction Stoppage: Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis: Calculate the percent inhibition and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 3-(4-Chlorophenyl)isoindolin-1-one derivatives and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Experimental Workflow: Cell Viability (MTT) Assay

Caption: Workflow for the MTT cell viability assay.

Conclusion

The 3-(4-Chlorophenyl)isoindolin-1-one scaffold has demonstrated significant potential as a foundation for the development of novel therapeutic agents. Its derivatives have shown potent activity as inhibitors of the MDM2-p53 interaction, representing a promising avenue for cancer therapy. While its direct role in EGFR and anti-inflammatory pathways requires further elucidation with more targeted studies, the broader class of isoindolinones shows promise in these areas. Furthermore, initial findings suggest a potential for antimicrobial applications. The data and protocols presented in this guide are intended to provide a solid foundation for researchers and drug development professionals to build upon in the quest for new and effective medicines. Future research should focus on synthesizing and evaluating a wider range of derivatives to establish clear structure-activity relationships for each of the identified biological targets.

References

• 1. Synthesis and antimicrobial activity of some isoindolin-1-ones derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. reviberoammicol.com [reviberoammicol.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

In-Depth Technical Guide: 3-(4-Chlorophenyl)-1-isoindolinone-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Chlorophenyl)-1-isoindolinone-d4 is the deuterated analog of 3-(4-Chlorophenyl)-1-isoindolinone, a key intermediate in the synthesis of the diuretic and antihypertensive agent Chlorthalidone.[1][2][3] This isotopically labeled compound serves as an invaluable tool in bioanalytical studies, particularly in pharmacokinetic and metabolic research of Chlorthalidone.[4][5] Its primary application is as an internal standard in quantitative analyses by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[4] The incorporation of deuterium (B1214612) atoms provides a distinct mass difference, allowing for precise and accurate quantification of the unlabeled analyte in complex biological matrices.[6]

Physicochemical Properties

The fundamental properties of 3-(4-Chlorophenyl)-1-isoindolinone-d4 are summarized in the table below.

Property	Value	Reference
CAS Number	Not available (Unlabeled CAS: 2224-77-3)	[4][7]
Molecular Formula	C₁₄H₆D₄ClNO	[3]
Molecular Weight	247.71 g/mol	[3]
Synonyms	3-(p-Chlorophenyl)-phthalimidine-d4, 3-(4-Chlorophenyl)isoindolinone-d4	[8]

Quantitative Data and Specifications

While a specific certificate of analysis for 3-(4-Chlorophenyl)-1-isoindolinone-d4 is not publicly available, the following table outlines the typical specifications for a high-purity deuterated internal standard intended for bioanalytical applications. These specifications are based on general industry standards and information for similar compounds.

Parameter	Typical Specification	Rationale
Chemical Purity	≥98%	Ensures that the standard is free from impurities that could interfere with the analysis.
Isotopic Purity	≥99%	Refers to the percentage of the internal standard that is fully deuterated at the specified positions, which is critical for minimizing interference from unlabeled or partially deuterated species.[6]
Isotopic Enrichment	≥99 atom % D	Specifies the percentage of deuterium atoms at the labeled positions, ensuring a distinct mass signal from the analyte.[9][10]

Experimental Protocols

The primary application of 3-(4-Chlorophenyl)-1-isoindolinone-d4 is as an internal standard in LC-MS/MS methods for the quantification of Chlorthalidone in biological matrices like human plasma. Below is a representative experimental protocol based on established methods for similar analyses.[5][11]

Bioanalytical Method for Chlorthalidone using a Deuterated Internal Standard

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add 50 µL of the internal standard working solution (3-(4-Chlorophenyl)-1-isoindolinone-d4 in a suitable solvent).

• Add 50 µL of 1 M ammonium (B1175870) formate (B1220265) (pH 3).

• Add 650 µL of methyl tert-butyl ether (MTBE) and vortex for 20 minutes.

• Centrifuge to separate the organic and aqueous layers.

• Transfer approximately 420 µL of the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 200 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase column (e.g., C18, 100 x 4.6 mm, 3.5 µm).[11]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).[12]

• Flow Rate: 0.6 mL/min.

• Injection Volume: 20 µL.[11]

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.[5][11]

• Detection: Multiple Reaction Monitoring (MRM) of the transitions for Chlorthalidone and the deuterated internal standard.

3. Method Validation

The bioanalytical method should be validated according to the International Council for Harmonisation (ICH) M10 guideline, which provides a harmonized framework for bioanalytical method validation.[13][14][15] Key validation parameters include:

• Selectivity and Specificity

• Calibration Curve and Linearity

• Accuracy and Precision

• Matrix Effects

• Stability (freeze-thaw, short-term, long-term, and stock solution)

Potential Signaling Pathways and Biological Activity

While 3-(4-Chlorophenyl)-1-isoindolinone-d4 is primarily used as an analytical standard, its unlabeled counterpart and other isoindolinone derivatives have been investigated for their biological activities. Research suggests that these compounds may have potential as anticancer and anti-inflammatory agents.[1][2] Some derivatives have been shown to interact with key signaling pathways.[16]

Derivatives of 3-(4-Chlorophenyl)isoindolin-1-one have been shown to exhibit dual mechanisms in oncology, including the inhibition of the Epidermal Growth Factor Receptor (EGFR) and the disruption of the MDM2-p53 protein-protein interaction.[2] Additionally, the broader class of isoindolinone derivatives has been studied for their inhibitory effects on histone deacetylases (HDACs).[1]

References

• 1. Design, synthesis and biological evaluation of novel isoindolinone derivatives as potent histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]
• 3. usbio.net [usbio.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. wjpps.com [wjpps.com]
• 6. benchchem.com [benchchem.com]
• 7. 1-(4-Chlorophenyl)-3-oxoisoindoline | C14H10ClNO | CID 5073852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-(4-Chlorophenyl)-1-isoindolinone-d4 | LGC Standards [lgcstandards.com]
• 9. benchchem.com [benchchem.com]
• 10. isotope.com [isotope.com]
• 11. Simultaneous Determination of Valsartan and Chlorthalidone in Human Plasma by Using Liquid Chromatography-Tandem Mass Spectrometry [scirp.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. database.ich.org [database.ich.org]
• 15. ema.europa.eu [ema.europa.eu]
• 16. benchchem.com [benchchem.com]

In-Depth Technical Guide: 3-(4-Chlorophenyl)-1-isoindolinone-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the deuterated compound 3-(4-Chlorophenyl)-1-isoindolinone-d4, focusing on its fundamental physicochemical properties.

Molecular Identity and Structure

Molecular Formula: C₁₄D₄H₆ClNO[1][2]

Synonyms: 3-(p-Chlorophenyl)-phthalimidine-d4, 3-(4-Chlorophenyl)isoindolinone-d4[1]

3-(4-Chlorophenyl)-1-isoindolinone-d4 is a deuterated analog of 3-(4-Chlorophenyl)isoindolin-1-one[2][3]. The deuterium (B1214612) labeling is located on the benzene (B151609) ring of the isoindolinone moiety. Stable isotope-labeled compounds like this are valuable as internal standards for quantitative analysis by methods such as NMR, GC-MS, or LC-MS, and as tracers in metabolic studies[2][3]. Deuteration can potentially alter the pharmacokinetic and metabolic profiles of a drug[2][3]. The unlabeled compound, 3-(4-Chlorophenyl)isoindolin-1-one, serves as an important intermediate in the synthesis of pharmaceuticals, including diuretics like Chlorthalidone[4].

Physicochemical Data

The key quantitative data for 3-(4-Chlorophenyl)-1-isoindolinone-d4 and its unlabeled counterpart are summarized in the table below for direct comparison.

Property	3-(4-Chlorophenyl)-1-isoindolinone-d4	3-(4-Chlorophenyl)-1-isoindolinone (Unlabeled)
Molecular Weight	247.713 g/mol [1]	243.69 g/mol [4][5][6]
Molecular Formula	C₁₄D₄H₆ClNO[1][2]	C₁₄H₁₀ClNO[4][5][6][7][8]
CAS Number	Not specified for deuterated	2224-77-3[1][4][6][7][8]

Experimental Considerations

While specific experimental protocols for the synthesis of the deuterated compound are not detailed in the provided search results, the synthesis of the unlabeled 3-(4-Chlorophenyl)isoindolin-1-one can be achieved through methods such as the Sonogashira reaction or cyclocarbonylation of ortho-ethynylbenzamides[4]. These methods could likely be adapted for the synthesis of the deuterated analog by using appropriately deuterated starting materials.

Workflow for Quantitative Analysis using Isotope Dilution Mass Spectrometry:

The following diagram illustrates a typical workflow where 3-(4-Chlorophenyl)-1-isoindolinone-d4 would be used as an internal standard.

Fig 1. A generalized workflow for a bioanalytical method using a stable isotope-labeled internal standard.

References

• 1. 3-(4-Chlorophenyl)-1-isoindolinone-d4 | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. 1-(4-Chlorophenyl)-3-oxoisoindoline | C14H10ClNO | CID 5073852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-(4-Chlorophenyl)-1-isoindolinone | CAS#:2224-77-3 | Chemsrc [chemsrc.com]

solubility of 3-(4-Chlorophenyl)-1-isoindolinone-d4 in organic solvents

Technical Guide: Solubility of 3-(4-Chlorophenyl)-1-isoindolinone-d4

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Chlorophenyl)-1-isoindolinone-d4 is the deuterated analog of 3-(4-Chlorophenyl)-1-isoindolinone. The parent compound serves as a key intermediate in the synthesis of Chlorthalidone, a diuretic and antihypertensive agent[1]. The incorporation of four deuterium (B1214612) atoms makes this molecule a valuable tool in analytical chemistry, where it is primarily used as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS) techniques[2].

Understanding the solubility of this compound in various organic solvents is critical for its application. Proper dissolution is fundamental for preparing stock solutions, performing accurate dilutions, and ensuring homogeneity in analytical samples and reaction mixtures. This guide provides a summary of the known solubility characteristics of this compound and a detailed protocol for its experimental determination.

Solubility Profile

Quantitative solubility data for 3-(4-Chlorophenyl)-1-isoindolinone-d4 is not extensively published. However, qualitative data is available from chemical suppliers, and the solubility is expected to be nearly identical to its non-deuterated counterpart. The isoindolinone core is generally considered moderately soluble in organic solvents while having limited solubility in water[3][4].

The table below summarizes the available qualitative solubility information.

Solvent	Solubility	Source
Dimethyl Sulfoxide (DMSO)	Soluble	[5]
Methanol	Soluble	[5]
Dichloromethane (DCM)	Soluble	[1]
Ethyl Acetate	Soluble	[1]
Acetone	Moderately Soluble (Inferred)	[3]
Ethanol	Moderately Soluble (Inferred)	[3][4]
Water	Poor Solubility (Inferred)	[3][4]

Note: Inferred solubility is based on data for the parent isoindolin-1-one (B1195906) structure.

Factors Influencing Solubility

The dissolution of a compound is governed by several physicochemical factors related to the solute, the solvent, and the environment. Understanding these relationships is key to selecting an appropriate solvent system.

Diagram 1: Key factors influencing the solubility of a chemical compound.

Experimental Protocol for Equilibrium Solubility Determination

To obtain precise quantitative data, an experimental approach is necessary. The shake-flask method is the gold standard for determining the equilibrium (thermodynamic) solubility of sparingly soluble compounds and is recommended by multiple authorities[6][7][8].

Principle

An excess amount of the solid compound is agitated in the solvent of interest for an extended period until the concentration of the solute in the solution reaches a constant value. This state, where the dissolved solute is in equilibrium with the undissolved solid, defines the equilibrium solubility.

Materials and Equipment

• 3-(4-Chlorophenyl)-1-isoindolinone-d4 (solute)

• High-purity organic solvents

• Analytical balance

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another quantitative analytical instrument.

Step-by-Step Methodology

• Preparation: Add an excess amount of 3-(4-Chlorophenyl)-1-isoindolinone-d4 to a pre-weighed glass vial. An amount sufficient to leave visible undissolved solid at the end of the experiment is required.

• Solvent Addition: Add a known volume of the desired organic solvent to the vial.

• Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the mixture for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typical for sparingly soluble compounds[7].

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the suspended solid settle. To ensure complete separation of the undissolved solid from the saturated solution, centrifuge the vials at high speed.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To remove any remaining particulates, immediately filter the sample using a syringe filter into a clean vial.

• Dilution: Accurately dilute the saturated filtrate with a suitable solvent to a concentration that falls within the linear range of the analytical method (e.g., HPLC).

• Quantification: Analyze the diluted sample using a validated analytical method to determine the concentration of the dissolved compound.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. The result is typically expressed in units of mg/mL or mol/L.

Diagram 2: Experimental workflow for the Shake-Flask solubility determination method.

References

• 1. usbio.net [usbio.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Ultrasonic-assisted-synthesis of isoindolin-1-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemicea.com [chemicea.com]
• 6. researchgate.net [researchgate.net]
• 7. lup.lub.lu.se [lup.lub.lu.se]
• 8. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]

The Role of 3-(4-Chlorophenyl)-1-isoindolinone-d4 as a Key Intermediate in Chlorthalidone Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 3-(4-Chlorophenyl)-1-isoindolinone-d4, a deuterated analogue of a critical intermediate in the synthesis of the diuretic drug chlorthalidone (B1668885). This document details the synthesis of chlorthalidone, with a focus on the formation of the isoindolinone core, and discusses the application of its deuterated version in analytical and pharmacokinetic studies.

Introduction to Chlorthalidone and its Synthesis

Chlorthalidone is a thiazide-like diuretic used for the management of hypertension and edema. Its synthesis involves a multi-step process, a common pathway for which originates from 2-(4-chlorobenzoyl)benzoic acid. A key step in this synthesis is the formation of the 3-(4-chlorophenyl)-1-isoindolinone scaffold, which is subsequently functionalized to yield the final active pharmaceutical ingredient (API).

The deuterated intermediate, 3-(4-Chlorophenyl)-1-isoindolinone-d4, serves as an invaluable tool in the development and analysis of chlorthalidone. Its primary application is as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to ensure the accuracy and precision of chlorthalidone quantification in various matrices. The incorporation of deuterium (B1214612) atoms provides a distinct mass difference without significantly altering the chemical properties of the molecule, making it an ideal tracer.

Synthesis of Chlorthalidone and its Intermediates

The synthesis of chlorthalidone can be accomplished through various routes. A prevalent method involves the reaction of 2-(4-chlorobenzoyl)benzoic acid with a source of ammonia (B1221849), followed by cyclization to form the isoindolinone ring, and subsequent sulfonation and amination.

Synthesis of 3-(4-Chlorophenyl)-1-isoindolinone

The formation of the non-deuterated intermediate, 3-(4-chlorophenyl)-1-isoindolinone, is a crucial step. One common method involves the reductive amination of 2-(4-chlorobenzoyl)benzoic acid.

Experimental Protocol: Synthesis of 3-(4-Chlorophenyl)-1-isoindolinone

• Materials: 2-(4-chlorobenzoyl)benzoic acid, urea (B33335), ammonium (B1175870) formate (B1220265), formic acid.

• Procedure:

  • A mixture of 2-(4-chlorobenzoyl)benzoic acid and a molar excess of urea is heated.

  • Ammonium formate is added to the reaction mixture, which is then refluxed.

  • Formic acid is subsequently added, and the reaction is continued until completion, monitored by thin-layer chromatography (TLC).

  • Upon cooling, the product crystallizes and is collected by filtration.

  • The crude product is purified by recrystallization from a suitable solvent, such as ethanol.

Proposed Synthesis of 3-(4-Chlorophenyl)-1-isoindolinone-d4

Proposed Experimental Protocol: Synthesis of 3-(4-Chlorophenyl)-1-isoindolinone-d4

• Step 1: Synthesis of 2-(4-chlorobenzoyl)benzoic acid-d4

  • 2-bromobenzoic acid-d4 is reacted with a suitable organometallic reagent, such as 4-chlorophenyl magnesium bromide, in a Grignard reaction.

  • Alternatively, a Friedel-Crafts acylation of benzene-d6 (B120219) with 2-(4-chlorobenzoyl) chloride could be employed, though this would result in a different deuteration pattern.

• Step 2: Synthesis of 3-(4-Chlorophenyl)-1-isoindolinone-d4

  • The resulting 2-(4-chlorobenzoyl)benzoic acid-d4 is then subjected to reductive amination as described in section 2.1.

  • The use of deuterated reagents in subsequent steps would be necessary if deuteration at other positions is desired.

Conversion to Chlorthalidone

The 3-(4-chlorophenyl)-1-isoindolinone intermediate (deuterated or non-deuterated) is then converted to chlorthalidone through a series of reactions.

Experimental Protocol: Synthesis of Chlorthalidone from 3-(4-Chlorophenyl)-1-isoindolinone

• Materials: 3-(4-chlorophenyl)-1-isoindolinone, chlorosulfonic acid, ammonia.

• Procedure:

  • 3-(4-chlorophenyl)-1-isoindolinone is treated with chlorosulfonic acid to introduce a sulfonyl chloride group onto the phenyl ring.

  • The resulting sulfonyl chloride is then reacted with ammonia to form the sulfonamide group, yielding chlorthalidone.

  • The final product is purified by recrystallization.

Quantitative Data

The following tables summarize key quantitative data related to the synthesis of chlorthalidone and its intermediates.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )
Chlorthalidone	C₁₄H₁₁ClN₂O₄S	338.77
3-(4-Chlorophenyl)-1-isoindolinone	C₁₄H₁₀ClNO	243.69
3-(4-Chlorophenyl)-1-isoindolinone-d4	C₁₄H₆D₄ClNO	247.71
2-(4-chlorobenzoyl)benzoic acid	C₁₄H₉ClO₃	260.67

Table 2: Reaction Yields and Purity

Reaction Step	Starting Material	Product	Typical Yield (%)	Typical Purity (%) (by HPLC)
Formation of 3-(4-Chlorophenyl)-1-isoindolinone	2-(4-chlorobenzoyl)benzoic acid	3-(4-Chlorophenyl)-1-isoindolinone	85-95	>98
Chlorosulfonation of 3-(4-Chlorophenyl)-1-isoindolinone	3-(4-Chlorophenyl)-1-isoindolinone	3-(4-Chlorophenyl)-3-sulfamoyl-isoindolinone	70-80	>95
Amination to Chlorthalidone	3-(4-Chlorophenyl)-3-sulfamoyl-isoindolinone	Chlorthalidone	80-90	>99.5

Visualizations

The following diagrams illustrate the key synthesis pathway and a conceptual workflow.

Caption: Synthetic pathway of Chlorthalidone.

Caption: Analytical workflow for Chlorthalidone.

Conclusion

3-(4-Chlorophenyl)-1-isoindolinone-d4 is a vital tool for the pharmaceutical industry, particularly in the development and quality control of chlorthalidone. While its synthesis requires specialized deuterated starting materials, the principles are well-established within organic chemistry. Understanding the synthesis of both the deuterated and non-deuterated intermediates provides a solid foundation for researchers and professionals working on the development and analysis of chlorthalidone and related compounds. The detailed protocols and data presented in this guide serve as a valuable resource for these endeavors.

The Therapeutic Potential of Isoindolinone Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The isoindolinone scaffold is a privileged heterocyclic motif that forms the core of a wide array of biologically active compounds. Its derivatives have garnered significant attention in medicinal chemistry due to their diverse therapeutic applications, ranging from anticancer and anti-inflammatory to neuroprotective and analgesic activities. This technical guide provides a comprehensive overview of the therapeutic landscape of isoindolinone derivatives, detailing their mechanisms of action, summarizing key quantitative data, outlining experimental protocols, and visualizing relevant biological pathways and workflows.

Therapeutic Applications and Mechanisms of Action

Isoindolinone derivatives exert their therapeutic effects through various mechanisms of action, often by modulating key signaling pathways implicated in disease pathogenesis.

Anticancer Activity

A significant area of research has focused on the anticancer properties of isoindolinone derivatives. These compounds have been shown to inhibit the proliferation of various cancer cell lines. One of the key mechanisms is the inhibition of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the epigenetic regulation of gene expression, and their dysregulation is a hallmark of many cancers. By inhibiting HDACs, isoindolinone derivatives can induce cell cycle arrest, differentiation, and apoptosis in tumor cells.[1][2]

Anti-inflammatory Activity

Chronic inflammation is a key contributor to a multitude of diseases. Isoindolinone derivatives have demonstrated potent anti-inflammatory effects. Their mechanism of action often involves the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[3] NF-κB is a master regulator of the inflammatory response, controlling the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules. By inhibiting the activation of NF-κB, these derivatives can effectively suppress the inflammatory cascade.

Neuroprotective Effects

In the context of neurodegenerative diseases, oxidative stress is a major contributor to neuronal damage. Isoindolinone derivatives have emerged as promising neuroprotective agents.[4][5][6] Their protective effects are often mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[4][5][6] Nrf2 is a transcription factor that regulates the expression of a battery of antioxidant and cytoprotective genes, thereby enhancing the cellular defense against oxidative stress.[1][7]

Acetylcholinesterase Inhibition

Certain isoindolinone derivatives have been investigated as inhibitors of acetylcholinesterase (AChE), an enzyme that degrades the neurotransmitter acetylcholine (B1216132).[2][3][8][9][10] Inhibition of AChE increases the levels of acetylcholine in the brain, a strategy employed in the symptomatic treatment of Alzheimer's disease.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of various isoindolinone derivatives across different therapeutic areas.

Table 1: Anticancer Activity of Isoindolinone Derivatives (IC50 values)

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Ferrocene-substituted isoindolinone 11h	A549 (Lung Carcinoma)	1.0	[11]
Ferrocene-substituted isoindolinone 11h	MCF-7 (Breast Adenocarcinoma)	1.5	[11]
tert-butyl 4-(2-(2-benzyl-3-oxoisoindolin-5-yloxy) ethyl) piperazine-1-carboxylate (11)	HepG2 (Hepatocellular Carcinoma)	5.89	[12]
Isoindole derivative 7	A549 (Lung Carcinoma)	19.41	[9]
Isoindolinone 2a	A549 (Lung Carcinoma)	650.25	[13]
Indolinone derivative 3c	-	0.00044	[3]
Isoindolinone Derivative 13d	HepG2 (Hepatocellular Carcinoma)	8.97	[14]
Thiosemicarbazone Derivative 10	A549 (Lung Carcinoma)	11.67 (µg/mL)	[15]
Thiosemicarbazone Derivative 1	A549 (Lung Carcinoma)	14.33 (µg/mL)	[15]
Thiosemicarbazone Derivative 11	A549 (Lung Carcinoma)	16.67 (µg/mL)	[15]

Table 2: HDAC Inhibitory Activity of Isoindolinone Derivatives (IC50 values)

Compound/Derivative	HDAC Isoform	IC50 (nM)	Reference
5a	HDAC1	65.6	[1][2]
5b	HDAC1	65.1	[1][2]
13a	HDAC1	57.9	[1][2]
6a	HDAC8	28	[16]
6b	HDAC8	180	[16]
19i	Pan-HDAC (A2780 CisR cells)	320	[17]
6a	HDAC1	4.4	[18]
6a	HDAC2	31.6	[18]
6g	HDAC1	93.5	[18]
6g	HDAC2	118.3	[18]
10a	HDAC1	41.8	[18]
10a	HDAC2	89.1	[18]

Table 3: Anti-inflammatory Activity of Isoindoline Derivatives (IC50 values)

Compound/Derivative	Assay	IC50 (µM)	Reference
Pyrazolo[1,5-a]pyrimidine 8	COX-2 Inhibition	5.68	[16][18]
Pyrazolo[1,5-a]pyrimidine 13	COX-2 Inhibition	3.37	[16][18]
Aminoacetylenic isoindoline-1,3-dione ZM3	COX-2 Inhibition	5 (µM)	[19]
Isonicotinate of meta-aminophenol 5	ROS Production Inhibition	1.42 (µg/mL)	[20]
Iridoid	iNOS Inhibition	18 (µg/mL)	[12]

Table 4: Neuroprotective and Acetylcholinesterase Inhibitory Activity of Isoindoline Derivatives

Compound/Derivative	Activity	IC50/EC50	Reference
HBN5	Neuroprotection (O/R)	EC50: 1.1 µM	[20]
HBN6	Neuroprotection (O/R)	EC50: 1.2 µM	[20]
HBN3	Neuroprotection (OGD-IR)	EC50: 0.8 µM	[20]
4e (m-Fluoro)	Acetylcholinesterase Inhibition	IC50: 7.1 nM	[21]
4i (p-Methoxy)	Acetylcholinesterase Inhibition	IC50: 20.3 nM	[21]
4a	Acetylcholinesterase Inhibition	IC50: 0.91 µM	[9]
8a	Acetylcholinesterase Inhibition	IC50: 0.11 µM	[2]
8g	Butyrylcholinesterase Inhibition	IC50: 5.7 µM	[2]
4b	Acetylcholinesterase Inhibition	IC50: 16.42 µM	[10]

Key Experimental Protocols

This section provides detailed methodologies for the synthesis and biological evaluation of isoindolinone derivatives.

Synthesis of 3-Substituted Isoindolin-1-ones (General Procedure)[22]

This protocol describes a base-mediated intramolecular cyclization.

Materials:

• 2-Cyanobenzaldehyde (B126161)

• Substituted 2-nitroaniline (B44862) derivative

• Dichloromethane (B109758) (DCM)

• 5% Potassium hydroxide (B78521) (KOH) in Methanol (MeOH)

Procedure:

• Dissolve 2-cyanobenzaldehyde (2.50 mmol) and the substituted 2-nitroaniline derivative (1 mmol) in dichloromethane (1 mL).

• Gently warm the mixture to ensure complete dissolution, then cool to room temperature.

• Add 0.4 mL of 5% KOH in methanol. A color change and precipitate formation should be observed.

• Collect the product by suction filtration.

• Wash the product with water and then with cold methanol.

• Dry the purified 3-((nitrophenyl)amino)isoindolin-1-one derivative.

MTT Assay for Anticancer Activity[23][24][25][26]

This colorimetric assay measures cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10^4 cells/mL (100 µL/well) and incubate for 24 hours.

• Treat the cells with various concentrations of the isoindolinone derivatives (e.g., 0.1, 1, 10, 100 µM) and a vehicle control. Incubate for 48 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis for Nrf2 Pathway Activation[6][15][27][28][29]

This technique is used to detect specific proteins in a sample.

Materials:

• Treated and untreated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Nrf2, anti-Keap1, anti-HO-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Extract total protein from cells and determine the protein concentration.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.

• Detect the signal using an imaging system and quantify the band intensities.

Acetylcholinesterase Inhibition Assay (Ellman's Method)[14][19][21][30][31]

This assay measures the activity of the acetylcholinesterase enzyme.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Isoindolinone derivative solutions of varying concentrations

• 96-well microplate

• Microplate reader

Procedure:

• In a 96-well plate, add 50 µL of phosphate buffer to the blank wells, 50 µL of different concentrations of the isoindolinone derivative to the test wells, and 50 µL of buffer to the control wells.

• Add 50 µL of the AChE solution to all wells except the blank.

• Pre-incubate the plate at room temperature for 10-15 minutes.

• Initiate the reaction by adding 50 µL of a freshly prepared mixture of ATCI and DTNB solution.

• Immediately measure the absorbance at 412 nm kinetically for 5-10 minutes.

• Calculate the rate of reaction and the percentage of inhibition for each concentration of the derivative.

• Determine the IC50 value from the dose-response curve.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and a typical drug discovery workflow relevant to isoindolinone derivatives.

A typical drug discovery workflow for novel therapeutic agents.

The NF-κB signaling pathway and its inhibition by isoindolinone derivatives.

The Nrf2 signaling pathway and its activation by isoindolinone derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Anticholinesterase activities of novel isoindolin-1,3-dione-based acetohydrazide derivatives: design, synthesis, biological evaluation, molecular dynamic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indolinone-based acetylcholinesterase inhibitors: synthesis, biological activity and molecular modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. New synthetic derivatives of isoindoline-dione: synthesis, neuroprotection assay and impact on the expression level of oxidative stress-related genes in neuronal-like cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Nrf2 signaling pathway: current status and potential therapeutic targetable role in human cancers [frontiersin.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of Novel Isoindolinones: Carbonic Anhydrase Inhibition Profiles, Antioxidant Potential, Antimicrobial Effect, Cytotoxicity and Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Isoindolinone synthesis [organic-chemistry.org]
• 17. Facile synthesis of 3-substituted isoindolinones | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Synthesis, antioxidant properties and neuroprotection of α-phenyl-tert-butylnitrone derived HomoBisNitrones in in vitro and in vivo ischemia models - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Chlorthalidone in Human Plasma Using a Deuterated Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorthalidone (B1668885) is a thiazide-like diuretic commonly prescribed for the treatment of hypertension and edema.[1] Accurate and reliable quantification of chlorthalidone in biological matrices is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of chlorthalidone in human plasma. The use of a stable isotope-labeled internal standard, chlorthalidone-d4 (B587680), ensures high accuracy and precision by compensating for matrix effects and variations in sample processing.

Principle

This method employs liquid-liquid extraction to isolate chlorthalidone and its deuterated internal standard (IS), chlorthalidone-d4, from human plasma. The extracts are then analyzed by reverse-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) operating in negative electrospray ionization (ESI) mode. Quantification is achieved by multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for both the analyte and the internal standard. The ratio of the peak area of chlorthalidone to that of chlorthalidone-d4 is used to determine the concentration of the analyte in unknown samples against a calibration curve.

Experimental Protocols

Materials and Reagents

• Chlorthalidone (purity ≥99%)

• Chlorthalidone-d4 (purity ≥99%)[2]

• Methanol (B129727) (HPLC grade)[2]

• Acetonitrile (HPLC grade)[3]

• Diethyl ether (HPLC grade)[2]

• Formic acid (LC-MS grade)[4]

• Hydrochloric acid (0.2 M)[2]

• Ammonium acetate[5]

• Ultrapure water

• Blank human plasma (with lithium heparin anticoagulant)[2]

Instrumentation

• Liquid Chromatography System: Waters ACQUITY UPLC or equivalent[2]

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source[2]

• Analytical Column: Waters XBridge C18 (100 x 4.6 mm, 3.5 µm) or equivalent[2][6]

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of chlorthalidone and chlorthalidone-d4 by dissolving the accurately weighed compounds in methanol.[3]

• Working Standard Solutions: Prepare serial dilutions of the chlorthalidone stock solution with methanol to create working standards for calibration curve and quality control (QC) samples.[2]

• Internal Standard Working Solution (2.5 µg/mL): Dilute the chlorthalidone-d4 stock solution with methanol to achieve a final concentration of 2.5 µg/mL.[2]

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 50 µL of the internal standard working solution (chlorthalidone-d4, 2.5 µg/mL).[2]

• Add 125 µL of 0.2 M hydrochloric acid solution and vortex for 10 seconds.[2]

• Add 3 mL of diethyl ether and vortex for 30 seconds.[2]

• Centrifuge the samples at 4600 rpm for 10 minutes.[2]

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
Column	Waters XBridge C18 (100 x 4.6 mm, 3.5 µm)[2][6]
Mobile Phase	Methanol: 0.05% Formic acid in water (90:10, v/v)[4]
Flow Rate	0.900 mL/min[4]
Injection Volume	10 µL
Column Temperature	Ambient

Mass Spectrometry:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative[2]
Capillary Voltage	3.2 kV[2]
Desolvation Gas Flow	600 L/h[2]
Cone Gas Flow	50 L/h[2]
MRM Transitions	See Table 1

Table 1: MRM Transitions for Chlorthalidone and Chlorthalidone-d4

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Chlorthalidone	337.1	146.05[2]
Chlorthalidone-d4	341.0	189.8[5]

Data Presentation

Table 2: Calibration Curve and Linearity

Analyte	Concentration Range	Correlation Coefficient (r²)
Chlorthalidone	2 - 1000 ng/mL[2]	≥ 0.995[4]

Table 3: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low QC (LQC)	6	< 15	< 15	85 - 115
Medium QC (MQC)	400	< 15	< 15	85 - 115
High QC (HQC)	750	< 15	< 15	85 - 115

Data presented are typical expected values based on published literature. Actual results may vary.

Table 4: Recovery

Analyte	Mean Extraction Recovery (%)
Chlorthalidone	~80%[4]
Chlorthalidone-d4	Consistent with Chlorthalidone

Visualization

Caption: Workflow for the quantitative analysis of chlorthalidone.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of chlorthalidone in human plasma. The use of a deuterated internal standard, chlorthalidone-d4, ensures the accuracy and precision of the results. This application note serves as a comprehensive guide for researchers and scientists in the fields of pharmacology and drug development for the bioanalysis of chlorthalidone.

References

• 1. Chlorthalidone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Simultaneous Determination of Valsartan and Chlorthalidone in Human Plasma by Using Liquid Chromatography-Tandem Mass Spectrometry [scirp.org]
• 3. ijrpc.com [ijrpc.com]
• 4. wjpps.com [wjpps.com]
• 5. The simultaneous UPLC-MS/MS determination of emerging drug combination; candesartan and chlorthalidone in human plasma and its application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Guideline on Bioanalytical Method Validation, EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2, London, 21 July 2011. - References - Scientific Research Publishing [scirp.org]

Application Note: High-Throughput Quantification of 3-(4-Chlorophenyl)-1-isoindolinone in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

AFFILIATION: Google Research

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3-(4-Chlorophenyl)-1-isoindolinone in human plasma. The method utilizes its deuterated analog, 3-(4-Chlorophenyl)-1-isoindolinone-d4, as an internal standard (IS) to ensure accuracy and precision. A simple and efficient protein precipitation method is employed for sample preparation, enabling high-throughput analysis. The chromatographic separation is achieved on a C18 reversed-phase column with a gradient elution, providing excellent peak shape and resolution. This method is suitable for use in preclinical and clinical drug development, as well as in research settings investigating the pharmacokinetic and pharmacodynamic properties of 3-(4-Chlorophenyl)-1-isoindolinone and its derivatives. Isoindolinone scaffolds are of significant interest in medicinal chemistry due to their potential as anticancer and anti-inflammatory agents.[1]

Introduction

3-(4-Chlorophenyl)-1-isoindolinone is a synthetic compound belonging to the isoindolinone class of molecules, which are recognized for their diverse biological activities. Research has indicated its potential as an anticancer and anti-inflammatory agent, making it a compound of interest in pharmaceutical development.[1] Accurate and reliable quantification of this compound in biological matrices is crucial for pharmacokinetic studies and to understand its mechanism of action. LC-MS/MS is the preferred technique for bioanalytical studies due to its high sensitivity, selectivity, and speed. The use of a stable isotope-labeled internal standard, such as 3-(4-Chlorophenyl)-1-isoindolinone-d4, is essential for correcting matrix effects and variability in sample processing and instrument response.[2][3] This application note provides a detailed protocol for a validated LC-MS/MS method for the determination of 3-(4-Chlorophenyl)-1-isoindolinone in human plasma.

Experimental

Materials and Reagents

• 3-(4-Chlorophenyl)-1-isoindolinone (Analyte)

• 3-(4-Chlorophenyl)-1-isoindolinone-d4 (Internal Standard)[2][3]

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (≥98%)

• Human plasma (K2-EDTA)

Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 3-(4-Chlorophenyl)-1-isoindolinone in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 3-(4-Chlorophenyl)-1-isoindolinone-d4 in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at 100 ng/mL in acetonitrile.

Sample Preparation

A protein precipitation method is used for the extraction of the analyte and internal standard from human plasma.

• Aliquot 50 µL of human plasma (blank, calibration standard, or QC sample) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile).

• Vortex mix for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
LC System	A standard UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	20% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, return to 20% B and equilibrate for 1.0 min
Column Temp.	40°C
Injection Vol.	5 µL

Mass Spectrometry:

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be optimized (see Method Development section)
Collision Gas	Argon
Ion Source Temp.	500°C
IonSpray Voltage	5500 V

Method Development and Optimization

Mass Spectrometry: The precursor ions were predicted based on the molecular weights of the analyte (243.69 g/mol ) and the deuterated internal standard (247.71 g/mol ).[1][3] The predicted [M+H]+ ions are m/z 244.7 for the analyte and m/z 248.7 for the internal standard. To determine the optimal product ions and collision energies, direct infusion of the individual standard solutions (analyte and IS) into the mass spectrometer is required. A product ion scan should be performed to identify the most abundant and stable fragment ions. The collision energy for each transition should be optimized to maximize the signal intensity of the product ions. Two transitions (a quantifier and a qualifier) should be selected for both the analyte and the internal standard.

Chromatography: The chromatographic conditions were developed to achieve a short run time with good peak shape and separation from potential matrix interferences. The gradient profile and mobile phase composition can be further optimized to improve chromatographic performance if necessary.

Results and Discussion

Method Validation

The developed method should be validated according to regulatory guidelines (e.g., FDA or EMA) for bioanalytical method validation. The validation should assess the following parameters:

• Linearity: The calibration curve should be linear over the desired concentration range (e.g., 1 - 1000 ng/mL) with a correlation coefficient (r²) > 0.99.

• Accuracy and Precision: The intra- and inter-day accuracy and precision should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ).

• Selectivity and Specificity: No significant interfering peaks should be observed at the retention times of the analyte and internal standard in blank plasma samples.

• Matrix Effect: The ion suppression or enhancement due to the plasma matrix should be assessed and compensated for by the internal standard.

• Recovery: The extraction recovery of the analyte and internal standard should be consistent and reproducible.

• Stability: The stability of the analyte in plasma should be evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

Quantitative Data Summary

The following tables present hypothetical data that would be expected from a successful method validation.

Table 1: Calibration Curve Linearity

Concentration (ng/mL)	Mean Response (Analyte/IS Area Ratio)	% Accuracy
1	0.012	98.5
5	0.061	101.2
25	0.305	100.8
100	1.22	99.5
500	6.15	100.3
1000	12.3	99.7

Table 2: Intra-day and Inter-day Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	1	102.5	8.2	104.1	9.5
Low	3	98.7	6.5	99.8	7.1
Mid	150	101.3	4.1	100.5	5.3
High	800	99.2	3.5	98.9	4.2

Visualizations

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of 3-(4-Chlorophenyl)-1-isoindolinone.

Proposed Signaling Pathway for Anti-inflammatory Action

Derivatives of isoindolinone have been shown to exert anti-inflammatory effects by modulating key signaling pathways. A plausible mechanism of action involves the inhibition of the NF-κB and MAPK signaling cascades, which are central to the inflammatory response.

Caption: Proposed anti-inflammatory signaling pathway of 3-(4-Chlorophenyl)-1-isoindolinone.

Conclusion

This application note presents a straightforward and reliable LC-MS/MS method for the quantification of 3-(4-Chlorophenyl)-1-isoindolinone in human plasma. The use of a deuterated internal standard and a simple protein precipitation sample preparation protocol makes this method suitable for high-throughput bioanalysis in a drug development setting. The provided protocols and validation parameters serve as a comprehensive guide for researchers and scientists working with this and similar compounds. Further investigation into the specific signaling pathways modulated by 3-(4-Chlorophenyl)-1-isoindolinone will be valuable in elucidating its full therapeutic potential.

References

• 1. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Use of 3-(4-Chlorophenyl)-1-isoindolinone-d4 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of pharmacokinetics, the accurate quantification of drug candidates and their metabolites in biological matrices is paramount for assessing their absorption, distribution, metabolism, and excretion (ADME) profiles. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity and specificity. The robustness of LC-MS/MS assays heavily relies on the use of an appropriate internal standard (IS) to correct for variability during sample processing and analysis.

Stable isotope-labeled internal standards (SIL-IS), such as 3-(4-Chlorophenyl)-1-isoindolinone-d4, are considered the ideal choice for quantitative bioanalysis.[1] By replacing four hydrogen atoms with deuterium, this internal standard is chemically almost identical to its non-labeled counterpart, 3-(4-Chlorophenyl)-1-isoindolinone, ensuring it co-elutes and experiences the same matrix effects.[2] However, its increased mass allows it to be distinguished by the mass spectrometer, providing a reliable reference for accurate quantification.[2]

These application notes provide a comprehensive guide and detailed protocols for the use of 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard in pharmacokinetic studies of 3-(4-Chlorophenyl)-1-isoindolinone. The methodologies described are aligned with the principles outlined in the FDA and ICH M10 guidelines for bioanalytical method validation.[3][4]

Bioanalytical Method Validation Protocol

A thorough validation of the bioanalytical method is crucial to ensure the reliability of the data generated in pharmacokinetic studies. The following protocols outline the key experiments required for this validation.

Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the analyte (3-(4-Chlorophenyl)-1-isoindolinone) and the internal standard (3-(4-Chlorophenyl)-1-isoindolinone-d4).

Protocol:

• Prepare individual primary stock solutions of the analyte and the deuterated internal standard in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of 1 mg/mL.

• From the primary stock solutions, prepare a series of working solutions for the analyte by serial dilution to cover the expected calibration range.

• Prepare a working solution of the internal standard at a concentration that provides an adequate response in the LC-MS/MS system.

Calibration Curve

Objective: To establish the relationship between the instrument response and the known concentrations of the analyte.

Protocol:

• Prepare a set of calibration standards by spiking a blank biological matrix (e.g., human plasma) with known concentrations of the analyte from the working solutions. A typical calibration curve consists of a blank (matrix sample without analyte or IS), a zero sample (matrix with IS only), and 6-8 non-zero concentrations.

• Add the internal standard working solution to each calibration standard (except the blank).

• Process and analyze the calibration standards using the developed LC-MS/MS method.

• Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte and determine the best-fit regression model (typically a weighted linear regression).

Accuracy and Precision

Objective: To assess the closeness of the determined values to the nominal values (accuracy) and the degree of scatter (precision).

Protocol:

• Prepare quality control (QC) samples at a minimum of four concentration levels: lower limit of quantification (LLOQ), low QC, medium QC, and high QC.

• Analyze five replicates of each QC level in at least three separate analytical runs.

• Calculate the accuracy (% bias) and precision (% coefficient of variation, CV) for each level.

Selectivity and Specificity

Objective: To demonstrate that the method can differentiate and quantify the analyte in the presence of other components in the sample.

Protocol:

• Analyze blank matrix samples from at least six different sources to check for interference at the retention times of the analyte and the internal standard.

• The response of any interfering peak in the blank samples should not be more than 20% of the response of the LLOQ for the analyte and 5% for the internal standard.

Matrix Effect

Objective: To evaluate the impact of matrix components on the ionization of the analyte and the internal standard.

Protocol:

• Obtain blank matrix from at least six different sources.

• Prepare two sets of samples for each source at low and high QC concentrations:

  • Set A: Extract blank matrix and then spike with the analyte and internal standard.

  • Set B: Spike the analyte and internal standard in a neat solution (e.g., mobile phase).

• Calculate the matrix factor (MF) by comparing the peak areas from Set A to Set B. The CV of the IS-normalized MF should be ≤15%.[1]

Stability

Objective: To evaluate the stability of the analyte in the biological matrix under different storage and processing conditions.

Protocol:

• Freeze-Thaw Stability: Analyze low and high QC samples after three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Analyze low and high QC samples after being kept at room temperature for a specified period (e.g., 4-24 hours).

• Long-Term Stability: Analyze low and high QC samples after storage at the intended storage temperature (e.g., -80°C) for a period longer than the expected duration of the study sample storage.

• Post-Preparative Stability: Analyze extracted low and high QC samples after storage in the autosampler for a specified period.

Sample Analysis Protocol

Objective: To quantify the concentration of 3-(4-Chlorophenyl)-1-isoindolinone in study samples.

Protocol:

• Thaw the study samples, calibration standards, and QC samples.

• Aliquot 100 µL of each sample into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution to each sample (except blanks).

• Perform protein precipitation by adding 300 µL of cold acetonitrile.

• Vortex mix for 1 minute and then centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean 96-well plate.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system for analysis.

Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes of the bioanalytical method validation and a pharmacokinetic study.

Table 1: Calibration Curve Parameters

Parameter	Value
Regression Model	Weighted (1/x²) Linear
Correlation Coefficient (r²)	> 0.995
LLOQ	1.0 ng/mL
ULOQ	1000 ng/mL
Accuracy at LLOQ	± 20%
Accuracy at other levels	± 15%

Table 2: Inter-day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Precision (% CV)
LLOQ	1.0	1.05	5.0	8.5
Low QC	3.0	2.90	-3.3	6.2
Mid QC	100	102.5	2.5	4.1
High QC	800	785.6	-1.8	3.5

Table 3: Matrix Effect Assessment

QC Level	Mean Peak Area (Set A - Post-extraction Spike)	Mean Peak Area (Set B - Neat Solution)	Matrix Factor (MF)	IS-Normalized MF	% CV of IS-Normalized MF
Low QC	85,670	88,320	0.97	0.99	4.8
High QC	8,450,100	8,622,550	0.98	1.01	3.9

Table 4: Stability Data Summary

Stability Test	Storage Condition	% Change from Nominal (Low QC)	% Change from Nominal (High QC)
Freeze-Thaw (3 cycles)	-80°C to RT	-4.5	-3.1
Bench-Top (8 hours)	Room Temperature	-2.8	-1.9
Long-Term (90 days)	-80°C	-6.2	-5.5
Post-Preparative (24 hours)	4°C	-3.5	-2.7

Table 5: Hypothetical Pharmacokinetic Parameters of 3-(4-Chlorophenyl)-1-isoindolinone

Parameter	Unit	Value (Mean ± SD)
Cmax	ng/mL	450.2 ± 55.6
Tmax	h	2.0 ± 0.5
AUC(0-t)	ngh/mL	2850.7 ± 310.4
AUC(0-inf)	ngh/mL	3015.3 ± 330.1
t1/2	h	8.5 ± 1.2

Visualizations

Experimental workflow for pharmacokinetic analysis.

Correction for variability using a deuterated internal standard.

Simplified ADME pathway for a hypothetical drug.

References

• 1. tandfonline.com [tandfonline.com]
• 2. nebiolab.com [nebiolab.com]
• 3. ICH M10 guideline: validation of bioanalytical methods [kymos.com]
• 4. fda.gov [fda.gov]

Application Notes and Protocols for 3-(4-Chlorophenyl)-1-isoindolinone-d4 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 3-(4-Chlorophenyl)-1-isoindolinone-d4 as a tracer in drug metabolism and pharmacokinetic (DMPK) studies. The protocols outlined below are based on established methodologies for bioanalytical quantification and in vitro metabolic stability assessment.

Introduction

3-(4-Chlorophenyl)-1-isoindolinone-d4 is the deuterium-labeled analogue of 3-(4-Chlorophenyl)-1-isoindolinone. In drug metabolism studies, isotopically labeled compounds like this serve as invaluable tools.[1][2] The primary application of 3-(4-Chlorophenyl)-1-isoindolinone-d4 is as an internal standard (IS) in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] Its utility stems from its chemical and physical properties being nearly identical to the unlabeled analyte, while its increased mass allows for distinct detection by a mass spectrometer. This ensures accurate and precise quantification of the parent drug in complex biological matrices by correcting for variations during sample preparation and analysis.

Application: Quantitative Bioanalysis in Plasma

This section details the use of 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard for the quantification of 3-(4-Chlorophenyl)-1-isoindolinone in plasma samples, a critical aspect of pharmacokinetic studies.

Experimental Protocol: LC-MS/MS Quantification of 3-(4-Chlorophenyl)-1-isoindolinone in Rat Plasma

This protocol describes a method for the extraction and quantification of 3-(4-Chlorophenyl)-1-isoindolinone from rat plasma using 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard.

Materials and Reagents:

• 3-(4-Chlorophenyl)-1-isoindolinone (analytical standard)

• 3-(4-Chlorophenyl)-1-isoindolinone-d4 (internal standard)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Rat plasma (K2EDTA)

• Polypropylene microcentrifuge tubes (1.5 mL)

• 96-well plates

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., C18, 2.1 x 50 mm, 1.8 µm)

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare 1 mg/mL stock solutions of 3-(4-Chlorophenyl)-1-isoindolinone and 3-(4-Chlorophenyl)-1-isoindolinone-d4 in DMSO.

  • Prepare working solutions for calibration standards and quality controls (QCs) by serial dilution of the stock solution with 50:50 (v/v) ACN:water.

  • Prepare a working solution of the internal standard (3-(4-Chlorophenyl)-1-isoindolinone-d4) at a concentration of 100 ng/mL in ACN.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample (calibration standard, QC, or unknown), add 150 µL of the internal standard working solution (100 ng/mL 3-(4-Chlorophenyl)-1-isoindolinone-d4 in ACN).

  • Vortex mix for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to a 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18, 2.1 x 50 mm, 1.8 µm

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in ACN

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

    • Gradient: Start at 20% B, increase to 95% B over 3 minutes, hold for 1 minute, return to 20% B and re-equilibrate for 1 minute.

  • MS/MS Conditions (illustrative):

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Multiple Reaction Monitoring (MRM) transitions:

      • 3-(4-Chlorophenyl)-1-isoindolinone: Q1 (m/z) 244.1 -> Q3 (m/z) 139.0

      • 3-(4-Chlorophenyl)-1-isoindolinone-d4: Q1 (m/z) 248.1 -> Q3 (m/z) 143.0

Data Analysis:

• Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their nominal concentrations using a weighted (1/x²) linear regression.

• Determine the concentrations of the unknown samples from the calibration curve.

Data Presentation: Illustrative Pharmacokinetic Parameters

The following table presents illustrative pharmacokinetic parameters for 3-(4-Chlorophenyl)-1-isoindolinone in rats following a single oral dose, as would be determined using the protocol above.

Parameter	Unit	Value (Mean ± SD, n=3)
Cmax	ng/mL	850 ± 120
Tmax	h	1.5 ± 0.5
AUC(0-t)	ngh/mL	4200 ± 650
AUC(0-inf)	ngh/mL	4500 ± 700
T½	h	6.2 ± 1.1

Note: These are illustrative data and do not represent actual experimental results.

Workflow Diagram

Caption: Bioanalytical workflow for plasma sample analysis.

Application: In Vitro Metabolic Stability

This section outlines the use of 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard in an in vitro metabolic stability assay using human liver microsomes. This assay helps to predict the hepatic clearance of a drug.

Experimental Protocol: Metabolic Stability in Human Liver Microsomes

This protocol assesses the rate of metabolism of 3-(4-Chlorophenyl)-1-isoindolinone in the presence of human liver microsomes.

Materials and Reagents:

• 3-(4-Chlorophenyl)-1-isoindolinone

• 3-(4-Chlorophenyl)-1-isoindolinone-d4 (internal standard)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (0.1 M, pH 7.4)

• Magnesium chloride (MgCl2)

• Acetonitrile (ACN), LC-MS grade

• 96-well incubation plate

• 96-well collection plate

Procedure:

• Preparation of Solutions:

  • Prepare a 1 mg/mL stock solution of 3-(4-Chlorophenyl)-1-isoindolinone in DMSO.

  • Prepare a working solution of the test compound at 100 µM in 0.1 M potassium phosphate buffer.

  • Prepare the internal standard solution (100 ng/mL 3-(4-Chlorophenyl)-1-isoindolinone-d4) in ACN.

  • Prepare the HLM suspension (e.g., 1 mg/mL) in 0.1 M potassium phosphate buffer.

  • Prepare the NADPH regenerating system solution according to the manufacturer's instructions.

• Incubation:

  • Pre-warm the HLM suspension and NADPH regenerating system to 37°C.

  • In a 96-well incubation plate, add the HLM suspension, MgCl2, and the test compound working solution.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. The final concentration of the test compound should be 1 µM.

  • Incubate the plate at 37°C with shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the incubation mixture.

  • Terminate the reaction by adding the aliquot to a well of a collection plate containing cold ACN with the internal standard.

• Sample Processing and Analysis:

  • After the final time point, centrifuge the collection plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis, following the same analytical method described in section 2.1.

Data Analysis:

• Determine the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Plot the natural logarithm of the percentage of parent compound remaining versus time.

• Calculate the in vitro half-life (t½) from the slope of the linear regression line (slope = -k, where k is the elimination rate constant). t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein).

Data Presentation: Illustrative Metabolic Stability Parameters

The following table presents illustrative metabolic stability data for 3-(4-Chlorophenyl)-1-isoindolinone.

Parameter	Unit	Value
In Vitro t½	min	45
Intrinsic Clearance (CLint)	µL/min/mg protein	15.4

Note: These are illustrative data and do not represent actual experimental results.

Hypothetical Metabolic Pathway

Based on the known metabolism of compounds containing a 4-chlorophenyl group, a likely primary metabolic pathway for 3-(4-Chlorophenyl)-1-isoindolinone is hydroxylation of the chlorophenyl ring, primarily mediated by cytochrome P450 enzymes.[1]

Caption: Hypothetical metabolic pathway of the drug.

Conclusion

3-(4-Chlorophenyl)-1-isoindolinone-d4 is a critical tool for the accurate and precise quantification of its unlabeled counterpart in biological matrices. The protocols provided herein offer a robust framework for its application in both pharmacokinetic and in vitro metabolism studies. Researchers can adapt these methodologies to suit their specific experimental needs, contributing to a comprehensive understanding of the drug's disposition.

References

• 1. A comparison of the in vitro metabolism of biphenyl and 4-chlorobiphenyl by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 3-(4-Chlorophenyl)-1-isoindolinone-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of drug discovery and development, the accurate quantification of therapeutic candidates and their metabolites in biological matrices is paramount for pharmacokinetic, pharmacodynamic, and toxicological assessments. The use of stable isotope-labeled internal standards, such as 3-(4-Chlorophenyl)-1-isoindolinone-d4, is the gold standard for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The deuterated internal standard, being chemically identical to the analyte, co-elutes and experiences similar ionization effects, thereby compensating for variations in sample preparation and matrix-induced signal suppression or enhancement. This document provides detailed protocols for the preparation of plasma samples for the analysis of 3-(4-Chlorophenyl)-1-isoindolinone, the non-labeled analyte, using its deuterated analog as an internal standard.

Analyte Information

• Analyte: 3-(4-Chlorophenyl)-1-isoindolinone

• Internal Standard (IS): 3-(4-Chlorophenyl)-1-isoindolinone-d4

• Description: 3-(4-Chlorophenyl)-1-isoindolinone-d4 is the deuterium-labeled version of 3-(4-Chlorophenyl)-1-isoindolinone. It is utilized as an internal standard to ensure high accuracy and precision in quantitative bioanalytical methods.[1]

Experimental Protocols

Two common and effective methods for sample preparation from plasma are presented: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

Protocol 1: Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing the bulk of proteins from plasma samples prior to LC-MS/MS analysis.

Materials:

• Human plasma (K2EDTA)

• 3-(4-Chlorophenyl)-1-isoindolinone reference standard

• 3-(4-Chlorophenyl)-1-isoindolinone-d4 (Internal Standard)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• 96-well collection plates

Procedure:

• Preparation of Working Solutions:

  • Prepare a stock solution of 3-(4-Chlorophenyl)-1-isoindolinone at 1 mg/mL in methanol.

  • Prepare a stock solution of 3-(4-Chlorophenyl)-1-isoindolinone-d4 at 1 mg/mL in methanol.

  • From the stock solutions, prepare working solutions for calibration standards and quality control (QC) samples by serial dilution in a 50:50 methanol:water mixture.

  • Prepare a working internal standard solution of 3-(4-Chlorophenyl)-1-isoindolinone-d4 at a concentration of 100 ng/mL in acetonitrile.

• Sample Spiking:

  • To 50 µL of blank human plasma in a microcentrifuge tube, add 10 µL of the appropriate working standard solution to prepare calibration curve (CC) and quality control (QC) samples. For blank samples, add 10 µL of 50:50 methanol:water.

• Protein Precipitation:

  • To each 50 µL plasma sample (blank, CC, QC, or unknown), add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile). This results in a 3:1 ratio of precipitation solvent to plasma.

  • Vortex each tube vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer 100 µL of the clear supernatant to a 96-well collection plate.

  • Dilute the supernatant with 100 µL of water containing 0.1% formic acid to ensure compatibility with the mobile phase.

• LC-MS/MS Analysis:

  • Inject an appropriate volume (e.g., 5-10 µL) of the final solution onto the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE)

SPE provides a more thorough cleanup than PPT, often resulting in lower matrix effects and improved sensitivity. A generic reversed-phase SPE protocol is described below.

Materials:

• All materials listed for Protocol 1.

• Polymeric reversed-phase SPE cartridges or 96-well plates (e.g., HLB, Strata-X).

• SPE vacuum manifold or positive pressure processor.

• Phosphoric acid.

• Ammonium hydroxide.

Procedure:

• Preparation of Working Solutions:

  • Prepare stock and working solutions of the analyte and internal standard as described in Protocol 1. The internal standard working solution should be prepared in 50:50 methanol:water for this protocol.

• Sample Pre-treatment:

  • To 100 µL of plasma sample (blank, CC, QC, or unknown) in a microcentrifuge tube, add 10 µL of the internal standard working solution.

  • Add 200 µL of 4% phosphoric acid in water and vortex to mix. This step helps to disrupt protein binding.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the manifold.

  • Condition the cartridges by passing 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the entire pre-treated sample (310 µL) onto the conditioned SPE cartridge.

  • Apply gentle vacuum or positive pressure to draw the sample through the sorbent at a slow, steady rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge thoroughly by applying high vacuum or positive pressure for 5-10 minutes.

• Elution:

  • Place a clean collection plate or tubes inside the manifold.

  • Elute the analyte and internal standard from the cartridge with 1 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in 100 µL of a 50:50 acetonitrile:water mixture containing 0.1% formic acid.

• LC-MS/MS Analysis:

  • Inject an appropriate volume (e.g., 5-10 µL) of the reconstituted sample onto the LC-MS/MS system.

Data Presentation

The following tables present illustrative data for a typical bioanalytical method validation for a small molecule like 3-(4-Chlorophenyl)-1-isoindolinone using a deuterated internal standard.

Table 1: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Low	5	92.5	94.1	0.98	0.98
Medium	50	95.1	93.8	1.02	1.03
High	400	93.7	94.5	0.99	0.99

Recovery is determined by comparing the peak area of the analyte in extracted samples to that in post-extraction spiked samples. The matrix factor is calculated by comparing the peak area of the analyte in post-extraction spiked samples to that in neat solution. An IS-normalized matrix factor close to 1 indicates minimal relative matrix effect.

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV) (3 runs)	Inter-day Accuracy (%)
LLOQ	1	1.04	6.8	104.0	8.2	103.5
Low	5	5.15	4.5	103.0	5.1	102.2
Medium	50	49.2	3.2	98.4	4.0	99.1
High	400	408	2.8	102.0	3.5	101.4

Acceptance criteria for precision are typically ≤15% CV (≤20% for LLOQ) and for accuracy are within ±15% of the nominal value (±20% for LLOQ).

Visualizations

The following diagrams illustrate the workflows and logical relationships in the sample preparation and analysis process.

Caption: Protein Precipitation (PPT) Workflow Diagram.

References

• 1. ijrti.org [ijrti.org]

Analytical Standard for 3-(4-Chlorophenyl)isoindolin-1-one Impurities: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Chlorophenyl)isoindolin-1-one is a key intermediate in the synthesis of various pharmaceutical compounds, most notably the diuretic drug Chlorthalidone. As with any active pharmaceutical ingredient (API) or intermediate, the identification, quantification, and control of impurities are critical to ensure the safety and efficacy of the final drug product. This document provides detailed application notes and protocols for the analytical standards of 3-(4-Chlorophenyl)isoindolin-1-one and its associated impurities. The methodologies outlined are primarily based on Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), a robust and widely used technique for impurity profiling in the pharmaceutical industry.

Impurity Profiling and Identification

Impurities in 3-(4-Chlorophenyl)isoindolin-1-one can originate from various sources, including the synthetic route (process-related impurities) and degradation of the substance under different environmental conditions (degradation products). Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods.

Common Impurities:

3-(4-Chlorophenyl)isoindolin-1-one is also known as Chlorthalidone Impurity 8. Other related substances and potential impurities can be precursors, by-products, or degradation products formed during the synthesis of Chlorthalidone.

Analytical Methodologies

The primary analytical technique for the quantification of 3-(4-Chlorophenyl)isoindolin-1-one and its impurities is RP-HPLC with UV detection. The following protocols are based on validated methods reported in the scientific literature.

Experimental Protocol 1: RP-HPLC Method for Impurity Profiling

This method is designed for the simultaneous identification and quantification of process-related and degradation impurities of Chlorthalidone, which includes 3-(4-Chlorophenyl)isoindolin-1-one.

Chromatographic Conditions:

Parameter	Specification
Column	C8 (250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	10 mM Diammonium hydrogen orthophosphate buffer (pH 5.5) : Methanol (65:35 v/v)
Mobile Phase B	10 mM Diammonium hydrogen orthophosphate buffer (pH 5.5) : Methanol (50:50 v/v)
Gradient Program	A suitable gradient program should be developed to ensure separation of all impurities.
Flow Rate	1.4 mL/min
Detection Wavelength	220 nm
Injection Volume	20 µL
Column Temperature	Ambient

Sample Preparation:

• Standard Solution: Prepare a standard solution of 3-(4-Chlorophenyl)isoindolin-1-one reference standard in a suitable diluent (e.g., a mixture of buffer and methanol).

• Sample Solution: Accurately weigh and dissolve the test sample of 3-(4-Chlorophenyl)isoindolin-1-one in the diluent to a known concentration.

Experimental Protocol 2: Stability-Indicating RP-HPLC Method

This method is validated to separate 3-(4-Chlorophenyl)isoindolin-1-one from its degradation products.

Chromatographic Conditions:

Parameter	Specification
Column	C18 (250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Methanol : Acetonitrile : 20 mM Phosphate buffer (pH 3.0) (30:10:60 v/v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	241 nm
Injection Volume	20 µL
Column Temperature	Ambient

Forced Degradation Studies Protocol:

Forced degradation studies are performed to demonstrate the specificity of the stability-indicating method.

• Acid Degradation: Reflux the sample in 0.1 M HCl.

• Base Degradation: Reflux the sample in 0.1 M NaOH.

• Oxidative Degradation: Treat the sample with 3% hydrogen peroxide.

• Thermal Degradation: Expose the solid sample to dry heat (e.g., 60-80°C).

• Photolytic Degradation: Expose the sample to UV light.

Data Presentation

The following tables summarize the quantitative data from method validation studies for the analysis of Chlorthalidone and its impurities, which are indicative of the performance of similar methods for 3-(4-Chlorophenyl)isoindolin-1-one.

Table 1: Method Validation Parameters

Parameter	Result
Linearity Range (µg/mL)	2 - 12
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD) (µg/mL)	Varies by impurity
Limit of Quantification (LOQ) (µg/mL)	Varies by impurity
Accuracy (% Recovery)	98 - 102
Precision (% RSD)	< 2.0

Table 2: Summary of Forced Degradation Studies for a Related API (Chlorthalidone)

Stress Condition	% Degradation	Observations
Acid Hydrolysis (0.1 M HCl)	Significant	Major degradation observed.
Base Hydrolysis (0.1 M NaOH)	Significant	Major degradation observed.
Oxidative (3% H₂O₂)	Moderate	Degradation peaks well-resolved.
Thermal (80°C)	Minimal	The compound is relatively stable to heat.
Photolytic (UV light)	Minimal	The compound shows good photostability.

Visualizations

Workflow for Analytical Method Development and Validation

The following diagram illustrates the typical workflow for developing and validating an analytical method for impurity analysis.

Caption: Workflow for Analytical Method Development and Validation.

Logical Relationship of Impurities

This diagram illustrates the potential sources and relationships of impurities related to 3-(4-Chlorophenyl)isoindolin-1-one.

Caption: Logical Relationship of Impurities.

Conclusion

The control of impurities in pharmaceutical intermediates like 3-(4-Chlorophenyl)isoindolin-1-one is paramount for ensuring the quality and safety of the final drug product. The RP-HPLC methods detailed in these application notes provide a robust framework for the identification and quantification of potential impurities. Adherence to these protocols and rigorous method validation in accordance with ICH guidelines will enable researchers, scientists, and drug development professionals to maintain high standards of quality control throughout the drug development lifecycle.

Applications of Deuterated Compounds in Pharmaceutical Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of deuterium (B1214612), a stable isotope of hydrogen, into pharmaceutical compounds has emerged as a powerful tool in various stages of drug discovery and development. This document provides detailed application notes and protocols on the use of deuterated compounds in pharmaceutical analysis, with a focus on their roles as internal standards in quantitative bioanalysis and in the enhancement of pharmacokinetic properties of drug candidates.

Application Note 1: Deuterated Compounds as Internal Standards in Quantitative Bioanalysis

The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, is considered the gold standard in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS).[1][2] Their near-identical physicochemical properties to the analyte of interest allow for effective compensation for variability during sample preparation and analysis, leading to enhanced accuracy and precision.[3][4]

Principle

Deuterated internal standards are chemically identical to the analyte but have a higher mass due to the replacement of one or more hydrogen atoms with deuterium.[5][6] This mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard.[7] Because they behave similarly during extraction, chromatography, and ionization, any sample loss or variation in instrument response will affect both the analyte and the internal standard to the same extent.[2][8] By calculating the ratio of the analyte's peak area to the internal standard's peak area, accurate quantification can be achieved, correcting for potential errors.[1]

Advantages of Using Deuterated Internal Standards

• Improved Accuracy and Precision: Minimizes the impact of matrix effects, extraction inconsistencies, and instrument variability.[1][8]

• Enhanced Method Robustness: Leads to more reliable and reproducible results across different sample batches and laboratories.[9]

• Co-elution with Analyte: Ensures that both the analyte and the internal standard experience the same chromatographic conditions and potential matrix interferences.[2]

Quantitative Data Summary

The following table summarizes the improvement in assay precision when using a deuterated internal standard compared to a non-deuterated (analog) internal standard for the analysis of the immunosuppressant drug sirolimus in whole blood.

Internal Standard Type	Analyte Concentration (µg/L)	Interpatient Assay Imprecision (CV %)
Deuterated (Sirolimus-d3)	Range of patient samples	2.7 - 5.7
Analog (Desmethoxyrapamycin)	Range of patient samples	7.6 - 9.7

Data sourced from a study on the evaluation of a deuterium-labeled internal standard for the measurement of sirolimus.[10]

Experimental Protocol: Quantification of Immunosuppressants in Whole Blood by LC-MS/MS

This protocol describes a general method for the simultaneous quantification of immunosuppressant drugs (e.g., cyclosporin (B1163) A, tacrolimus, sirolimus, everolimus) in human whole blood using their respective deuterated internal standards.[4][11][12]

1. Materials and Reagents:

• Whole blood samples (calibrators, quality controls, and unknown samples)

• Deuterated internal standard working solution (containing known concentrations of the deuterated analogs of the analytes in methanol)

• Protein precipitation solution (e.g., zinc sulfate (B86663) in an organic solvent like methanol)[11][12]

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer with an electrospray ionization source)[4]

• Reversed-phase C18 column

2. Sample Preparation (Protein Precipitation):

• To 100 µL of whole blood sample in a microcentrifuge tube, add 200 µL of the protein precipitation solution containing the deuterated internal standards.[13]

• Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.[13]

• Centrifuge the tubes at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins.[13]

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.[13]

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reversed-phase column

  • Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in methanol (B129727) or acetonitrile).

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Injection Volume: 5-10 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Transitions: Monitor at least one specific precursor-to-product ion transition for each analyte and its corresponding deuterated internal standard.

4. Data Analysis:

• Integrate the peak areas for each analyte and its deuterated internal standard.

• Calculate the peak area ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the unknown samples by interpolating their peak area ratios on the calibration curve.

Workflow for quantitative bioanalysis using a deuterated internal standard.

Application Note 2: Deuterated Compounds for Improved Pharmacokinetic Properties

The replacement of hydrogen with deuterium at specific metabolically vulnerable sites in a drug molecule can significantly alter its pharmacokinetic profile.[14][15] This strategy, often referred to as a "deuterium switch," is based on the kinetic isotope effect (KIE).[16]

Principle: The Kinetic Isotope Effect (KIE)

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[16] Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step will proceed more slowly when a C-D bond is present at that position.[16] This can lead to a decreased rate of metabolism, resulting in:

• Increased Half-life (t½): The drug remains in the body for a longer period.[17]

• Increased Exposure (AUC): The overall amount of the drug that the body is exposed to is higher.[17]

• Reduced Formation of Metabolites: This can be advantageous if a metabolite is associated with toxicity.[14]

• Potentially Lower Dosing Frequency: A longer half-life may allow for less frequent administration.[16]

Quantitative Data Summary

The following table presents a comparison of key pharmacokinetic parameters for deutetrabenazine (a deuterated version of tetrabenazine) and tetrabenazine (B1681281) after a single oral dose in healthy volunteers.

Pharmacokinetic Parameter	Deutetrabenazine (25 mg)	Tetrabenazine (25 mg)	Fold Change
Total Active Metabolites (α+β-HTBZ)
AUC₀₋ᵢₙf (ng·h/mL)	277	136	~2.0x increase
Cₘₐₓ (ng/mL)	24.1	21.0	~1.1x increase
t½ (hours)	9.4	4.8	~2.0x increase

Data sourced from a study comparing the pharmacokinetic and metabolic profiles of deutetrabenazine and tetrabenazine.[3]

Another example is d₉-methadone, which showed a significant improvement in its pharmacokinetic profile compared to non-deuterated methadone in a study with mice.

Pharmacokinetic Parameter	d₉-Methadone	Methadone	Fold Change
AUC (µg·h/mL)	5.7x increase
Cₘₐₓ (µg/mL)	4.4x increase
Clearance (L/h/kg)	0.9 ± 0.3	4.7 ± 0.8	~5.2x decrease

Data sourced from a study on the effect of deuteration on the pharmacokinetic properties of methadone.[17]

Experimental Protocol: Comparative Pharmacokinetic Study in Rats

This protocol outlines a general procedure for comparing the pharmacokinetic profiles of a deuterated drug candidate and its non-deuterated analog in a rodent model.[16][18]

1. Materials:

• Test compounds (deuterated and non-deuterated)

• Formulation vehicle (e.g., saline, polyethylene (B3416737) glycol)

• Sprague-Dawley rats (or other appropriate animal model)

• Dosing equipment (e.g., oral gavage needles)

• Blood collection supplies (e.g., capillary tubes with anticoagulant)

• Centrifuge

• LC-MS/MS system for bioanalysis

2. Study Design:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the study.

• Dosing Groups: Divide the animals into two groups: one to receive the non-deuterated compound and the other to receive the deuterated compound. A crossover design with a sufficient washout period can also be employed.

• Dose Administration: Administer a single oral or intravenous dose of the respective test compound to each animal.

3. Sample Collection:

• Collect blood samples from a suitable site (e.g., tail vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dose.[16]

• Collect the blood into tubes containing an anticoagulant (e.g., EDTA).

• Process the blood samples by centrifugation to separate the plasma.

• Store the plasma samples at -80°C until analysis.

4. Bioanalysis:

• Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the parent drug (and any major metabolites, if necessary) in plasma, as described in Application Note 1.

5. Pharmacokinetic Analysis:

• Use pharmacokinetic software (e.g., Phoenix WinNonlin) to analyze the plasma concentration-time data for each animal.

• Calculate the following key pharmacokinetic parameters:

  • Maximum plasma concentration (Cₘₐₓ)

  • Time to reach maximum plasma concentration (Tₘₐₓ)

  • Area under the plasma concentration-time curve (AUC)

  • Elimination half-life (t½)

  • Clearance (CL)

  • Volume of distribution (Vd)

• Perform statistical analysis to compare the pharmacokinetic parameters between the deuterated and non-deuterated compound groups.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. researchgate.net [researchgate.net]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. lcms.cz [lcms.cz]
• 10. researchgate.net [researchgate.net]
• 11. texilajournal.com [texilajournal.com]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. High-Throughput Analysis of Immunosuppressive Drugs from Whole Blood by LC-MS/MS [restek.com]
• 14. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Technical Notes & Optimization

minimizing isotopic exchange in 3-(4-Chlorophenyl)-1-isoindolinone-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of 3-(4-Chlorophenyl)-1-isoindolinone-d4 as a deuterated internal standard. The following troubleshooting guides and FAQs address common issues related to minimizing isotopic exchange and ensuring data integrity during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 3-(4-Chlorophenyl)-1-isoindolinone-d4 and what is it used for?

A1: 3-(4-Chlorophenyl)-1-isoindolinone-d4 is a stable isotope-labeled version of 3-(4-Chlorophenyl)-1-isoindolinone. It is primarily used as an internal standard in quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to ensure accuracy and precision in the determination of the non-labeled compound's concentration in biological matrices.[1]

Q2: Where are the deuterium (B1214612) atoms located on the molecule, and how does this affect stability?

A2: Based on commercially available information, the four deuterium atoms are located on the benzo (aromatic) portion of the isoindolinone ring. Aromatic deuterons are generally more stable and less prone to exchange compared to deuterons on heteroatoms (like -OH or -NH) or on carbon atoms adjacent to carbonyl groups.[2] This inherent stability makes it a reliable internal standard under many common analytical conditions.

Q3: What are the primary factors that can cause isotopic exchange (loss of deuterium)?

A3: The primary factors that can induce hydrogen-deuterium exchange are:

• pH: Basic conditions (high pH) can facilitate the deprotonation of aromatic C-H (or C-D) bonds, leading to exchange with protons from the solvent.[3] Acid-catalyzed exchange can also occur, particularly with strong acids.[4][5]

• Temperature: Higher temperatures accelerate the rate of all chemical reactions, including isotopic exchange.

• Solvent: Protic solvents (e.g., water, methanol, ethanol) are a source of protons and are necessary for the exchange to occur.

• Matrix Components: Certain components within a biological matrix could potentially catalyze the exchange process.

Q4: How should I store 3-(4-Chlorophenyl)-1-isoindolinone-d4 to ensure its isotopic stability?

A4: To maintain isotopic purity, store the compound in a tightly sealed container to prevent exposure to atmospheric moisture. Follow the manufacturer's recommendations for storage temperature, which is typically in a cool, dry place. If the standard is in solution, be mindful of the solvent's potential to facilitate exchange over long-term storage, especially if not stored at low temperatures.

Q5: Is it possible for the deuterium labels on the aromatic ring to exchange during LC-MS analysis?

A5: While aromatic deuterons are relatively stable, exchange can occur under certain conditions. For instance, some studies have shown that back-exchange can happen during atmospheric pressure chemical ionization (APCI) LC-MS, depending on the mobile phase, temperature, and analyte structure.[6] It is crucial to validate the stability of the internal standard under your specific chromatographic and mass spectrometric conditions.

Troubleshooting Guides

Issue 1: Loss of Isotopic Purity Detected in QC Samples

Symptoms:

• A decrease in the mass spectrometer signal for the d4-isotopologue over time.

• An increase in the signal for lower deuterated isotopologues (d3, d2, etc.) or the unlabeled (d0) compound.

• Inaccurate and imprecise quantification of the target analyte.

Possible Causes & Solutions:

Cause	Solution
High pH of Sample/Solvent	Buffer samples and mobile phases to a neutral or slightly acidic pH. The rate of hydrogen-deuterium exchange is often at its minimum around pH 2.5-3.[7]
Elevated Temperature	Minimize the exposure of the deuterated standard to high temperatures during sample preparation, storage, and analysis. Use cooled autosamplers.
Protic Solvents	If possible, use aprotic solvents for sample reconstitution. If protic solvents are necessary, minimize the time the sample spends in these solvents before analysis and keep the temperature low.
In-source Back-Exchange	Optimize mass spectrometer source conditions, such as the desolvation temperature in APCI, to minimize in-source back-exchange.[6]

Issue 2: Analyte Peak Detected in Blank Samples Spiked Only with Internal Standard

Symptoms:

• A peak is observed at the retention time and mass-to-charge ratio (m/z) of the unlabeled analyte in a blank matrix sample that was only spiked with the deuterated internal standard.

Possible Causes & Solutions:

Cause	Solution
Isotopic Impurity of the Standard	The deuterated internal standard may contain a small percentage of the unlabeled analyte from its synthesis. Verify the isotopic purity from the Certificate of Analysis. If the impurity level is too high, a new standard may be required.
In-Vitro Exchange	The deuterated standard is undergoing isotopic exchange in the sample matrix or during sample preparation. Follow the solutions outlined in Issue 1 .
In-Source Fragmentation and Exchange	The deuterated standard may be losing deuterium within the mass spectrometer's ion source. Optimize source conditions to minimize this effect.

Experimental Protocols

Protocol 1: Assessment of Isotopic Stability in a Given Matrix

Objective: To determine the stability of 3-(4-Chlorophenyl)-1-isoindolinone-d4 in a specific biological matrix and solvent under your experimental conditions.

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the deuterated internal standard into the blank biological matrix. Immediately process these samples according to your standard sample preparation protocol.

  • Incubated Matrix Samples: Spike the internal standard into the blank matrix and incubate at the temperatures and for the durations that your samples will likely experience (e.g., room temperature for 4 hours, 4°C for 24 hours).

  • Incubated Solvent Samples: Spike the internal standard into your final sample reconstitution solvent and incubate under the same conditions as the matrix samples.

• Sample Processing: After the incubation period, process the incubated samples using your established extraction/preparation method.

• LC-MS Analysis: Analyze all samples (T=0, incubated matrix, and incubated solvent). Monitor the ion transitions for both the d4-internal standard and the unlabeled (d0) analyte.

• Data Analysis:

  • Compare the peak area of the d4-internal standard in the incubated samples to the T=0 samples. A significant decrease suggests degradation or exchange.

  • Monitor the peak area of the d0-analyte in all samples. A significant increase in the d0 signal in the incubated samples is a direct indication of isotopic exchange.

Data Presentation: Quantitative Stability Assessment

Table 1: Representative Isotopic Stability Data for 3-(4-Chlorophenyl)-1-isoindolinone-d4

Condition	Incubation Time (hours)	Incubation Temperature (°C)	% Decrease in d4-IS Signal (vs. T=0)	% Increase in d0-Analyte Signal (vs. T=0)
Plasma (pH 7.4)	4	25	User-generated data	User-generated data
Plasma (pH 7.4)	24	4	User-generated data	User-generated data
Reconstitution Solvent (e.g., 50:50 ACN:H₂O, pH 7)	4	25	User-generated data	User-generated data
Reconstitution Solvent (e.g., 50:50 ACN:H₂O with 0.1% Formic Acid, pH ~3)	4	25	User-generated data	User-generated data

Visualizations

Troubleshooting Workflow for Isotopic Exchange

The following diagram outlines a logical workflow for troubleshooting suspected isotopic exchange issues.

Troubleshooting workflow for isotopic exchange.

Factors Influencing Isotopic Exchange

This diagram illustrates the key factors that can lead to the loss of deuterium from the internal standard.

Key factors influencing isotopic exchange.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. homework.study.com [homework.study.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Addressing Matrix Effects with 3-(4-Chlorophenyl)-1-isoindolinone-d4

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard to mitigate matrix effects in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, often unidentified, components in the sample matrix.[1][2] This phenomenon can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of the analytical method.[1][3][4] The matrix comprises all components within a sample other than the analyte of interest.[5]

Q2: How does 3-(4-Chlorophenyl)-1-isoindolinone-d4 help in addressing matrix effects?

A2: 3-(4-Chlorophenyl)-1-isoindolinone-d4 is a stable isotope-labeled (SIL) internal standard.[6][7] SIL internal standards are considered the gold standard for compensating for matrix effects.[8][9] Because 3-(4-Chlorophenyl)-1-isoindolinone-d4 is chemically and physically almost identical to its unlabeled counterpart (the analyte), it is assumed to co-elute and experience the same degree of matrix-induced ion suppression or enhancement.[8][10] By adding a known amount of the d4-labeled standard to both the calibration standards and the unknown samples, the ratio of the analyte's peak area to the internal standard's peak area is used for quantification. This ratio remains constant even if both signals are suppressed or enhanced, thus correcting for the matrix effect and improving data accuracy.[10]

Q3: When should I use a stable isotope-labeled internal standard like 3-(4-Chlorophenyl)-1-isoindolinone-d4?

A3: The use of a SIL internal standard is highly recommended, and often required by regulatory bodies like the FDA, for quantitative bioanalytical methods, especially when dealing with complex matrices such as plasma, serum, urine, or tissue homogenates.[8][11] These complex matrices are prone to significant matrix effects.[12] Regulatory guidelines emphasize the need to evaluate and mitigate matrix effects during method validation.[11][13][14][15]

Q4: Can a stable isotope-labeled internal standard always perfectly correct for matrix effects?

A4: While highly effective, SIL internal standards may not always provide perfect correction. A phenomenon known as the "deuterium isotope effect" can sometimes cause a slight chromatographic shift between the deuterated standard and the unlabeled analyte.[10] If this shift causes the analyte and the internal standard to elute in regions with different degrees of ion suppression, the correction may be incomplete.[10] It is crucial to verify that the analyte and the internal standard co-elute as closely as possible.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High variability in analyte/internal standard peak area ratios across different lots of matrix.	Differential matrix effects between lots.	Evaluate matrix effects from at least six different sources/lots during method validation as recommended by FDA guidance.[11][15] If variability persists, further optimization of the sample preparation method to remove interfering components is necessary.
Poor precision and accuracy in quality control (QC) samples.	Inconsistent matrix effects. The internal standard may not be adequately compensating for the variability.	1. Optimize Chromatography: Adjust the LC gradient to better separate the analyte and internal standard from interfering matrix components.[1] 2. Enhance Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove a larger portion of the matrix.[12] 3. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.[1]
Analyte and 3-(4-Chlorophenyl)-1-isoindolinone-d4 show different retention times.	Deuterium isotope effect.[10]	While minor shifts are sometimes unavoidable, significant separation can be problematic. Try modifying the chromatographic conditions (e.g., mobile phase composition, gradient slope, column temperature) to minimize the separation. Using an internal standard with 13C or 15N isotopes, which have a smaller isotope effect, could be an alternative if available.[16]
Overall low signal intensity for both analyte and internal standard.	Significant ion suppression.	1. Check for Phospholipids (B1166683): In plasma or serum samples, phospholipids are a major cause of ion suppression.[12] Use a sample preparation method designed to remove phospholipids. 2. Optimize MS Source Conditions: Adjust parameters like spray voltage, gas flows, and temperature to improve ionization efficiency. 3. Modify Mobile Phase: The addition of small amounts of additives to the mobile phase can sometimes improve ionization.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect

This protocol is based on the post-extraction spike method recommended in the literature.[17][18]

Objective: To quantitatively assess the extent of ion suppression or enhancement for the analyte.

Materials:

• Blank biological matrix (at least 6 different lots)[11][15]

• Analyte stock solution

• 3-(4-Chlorophenyl)-1-isoindolinone-d4 (Internal Standard, IS) stock solution

• LC-MS/MS system

• Appropriate solvents for extraction and mobile phase

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of the analyte and IS in the final mobile phase composition.

  • Set B (Post-Extraction Spike): Extract blank matrix samples using the developed sample preparation method. Spike the extracted matrix with the analyte and IS at the same concentration as Set A.

  • Set C (Matrix Blank): Extract blank matrix and spike only with the IS.

• LC-MS/MS Analysis: Inject and analyze all three sets of samples.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte:

    • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (Peak Area Ratio of Analyte/IS in Set B) / (Peak Area Ratio of Analyte/IS in Set A)

  • A MF < 1 indicates ion suppression, while a MF > 1 indicates ion enhancement. The IS-Normalized MF should be close to 1 if the IS is effectively compensating for the matrix effect.

Protocol 2: Sample Preparation using Protein Precipitation (Example for Plasma)

Objective: To extract the analyte and internal standard from plasma while removing the majority of proteins.

Materials:

• Plasma samples

• 3-(4-Chlorophenyl)-1-isoindolinone-d4 working solution

• Acetonitrile (B52724) (ACN) or Methanol, chilled

• Centrifuge

• Vortex mixer

Procedure:

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 10 µL of the 3-(4-Chlorophenyl)-1-isoindolinone-d4 working solution.

• Vortex briefly to mix.

• Add 300 µL of chilled acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes the acceptance criteria for matrix effect evaluation as per regulatory guidance.

Parameter	Requirement	Reference
Number of Matrix Lots	At least 6 different sources/lots	[11][15]
QC Levels	Low and High concentrations	[11][15]
Replicates per Lot	At least 3	[15]
Accuracy	Within ±15% of the nominal concentration for each lot	[11][15]
Precision (%CV)	Not greater than 15% for each lot	[15]

Visualizations

Caption: Logic of using an internal standard to correct for matrix effects.

Caption: General experimental workflow for bioanalysis using an internal standard.

References

• 1. tandfonline.com [tandfonline.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. nebiolab.com [nebiolab.com]
• 4. longdom.org [longdom.org]
• 5. waters.com [waters.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. waters.com [waters.com]
• 9. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nalam.ca [nalam.ca]
• 12. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 13. fda.gov [fda.gov]
• 14. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 15. fda.gov [fda.gov]
• 16. myadlm.org [myadlm.org]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. chromatographyonline.com [chromatographyonline.com]

stability and storage conditions for 3-(4-Chlorophenyl)-1-isoindolinone-d4

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of 3-(4-Chlorophenyl)-1-isoindolinone-d4. Below you will find frequently asked questions and troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 3-(4-Chlorophenyl)-1-isoindolinone-d4?

For long-term stability, it is recommended to store solid 3-(4-Chlorophenyl)-1-isoindolinone-d4 at -20°C.[1] For the non-deuterated analog, storage at 2-8°C has also been suggested. To prevent degradation from atmospheric moisture and light, store the compound in a tightly sealed, opaque container, preferably under an inert atmosphere such as argon or nitrogen.

Q2: How should I handle the compound upon receiving it?

The compound is often shipped at room temperature.[2] Upon receipt, it is best practice to store it at the recommended -20°C for long-term use. Before opening the vial, allow it to equilibrate to room temperature to prevent condensation of atmospheric moisture, which can compromise the isotopic purity of the compound through hydrogen-deuterium (H-D) exchange. For maximum recovery of the product, it is recommended to centrifuge the original vial before removing the cap.[1]

Q3: What solvents are suitable for dissolving 3-(4-Chlorophenyl)-1-isoindolinone-d4?

3-(4-Chlorophenyl)-1-isoindolinone-d4 is soluble in dichloromethane (B109758) and ethyl acetate.[1] The non-deuterated analog is also soluble in methanol (B129727) and DMSO. When preparing solutions, it is crucial to use anhydrous solvents to minimize the risk of H-D exchange.

Q4: How stable is 3-(4-Chlorophenyl)-1-isoindolinone-d4 in solution?

The stability of the compound in solution is dependent on the solvent, storage temperature, and exposure to light and air. For short-term storage, solutions should be kept at 2-8°C. For longer-term storage, it is advisable to store solutions at -20°C or even -80°C in tightly sealed containers to prevent solvent evaporation and degradation. Due to the presence of a lactam ring, the compound is susceptible to hydrolysis under strong acidic or basic conditions. The isoindolinone ring is a five-membered lactam, which generally exhibits moderate stability towards hydrolysis under neutral conditions.

Q5: What are the primary degradation pathways for this compound?

Potential degradation pathways for 3-(4-Chlorophenyl)-1-isoindolinone-d4 include:

• Hydrogen-Deuterium (H-D) Exchange: The deuterium (B1214612) atoms on the phenyl ring are generally stable, but any residual moisture can lead to exchange, compromising the isotopic purity.

• Hydrolysis: The lactam ring can undergo hydrolysis, especially in the presence of strong acids or bases, leading to the opening of the ring structure.

• Photodegradation: Chloroaromatic compounds can be susceptible to photodegradation upon exposure to UV light, which may lead to dechlorination or other photochemical reactions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent analytical results	Degradation of the compound due to improper storage.	Ensure the compound is stored at -20°C in a tightly sealed, opaque container. For solutions, use fresh preparations or store aliquots at -80°C.
Isotopic dilution from H-D exchange.	Handle the solid compound and prepare solutions in a dry, inert atmosphere (e.g., a glovebox). Use anhydrous solvents for all solutions.
Loss of compound during handling	Adherence of the solid to the vial cap or walls.	Centrifuge the vial before opening to ensure all the solid is at the bottom.[1]
Precipitation of the compound in solution	Poor solubility or temperature effects.	Ensure the chosen solvent is appropriate and the concentration is not above its solubility limit. If storing solutions at low temperatures, allow them to fully warm to room temperature and vortex before use.

Storage and Stability Data Summary

Parameter	Condition	Recommendation	Reference
Solid Storage (Long-term)	-20°C	Store in a tightly sealed, opaque container under inert atmosphere.	[1]
Solid Storage (Short-term)	2-8°C	Recommended for the non-deuterated analog; may be suitable for short periods for the deuterated compound.
Shipping Temperature	Ambient	Store at recommended conditions upon receipt.	[2]
Solution Storage (Short-term)	2-8°C	Use a tightly sealed vial, protected from light.
Solution Storage (Long-term)	-20°C to -80°C	Aliquot solutions to avoid repeated freeze-thaw cycles.
Recommended Solvents	Dichloromethane, Ethyl Acetate	Use anhydrous grade solvents.	[1]
Incompatible Conditions	Strong acids/bases, prolonged exposure to UV light, moisture.	Avoid these conditions to prevent chemical degradation and isotopic exchange.

Experimental Protocols

General Protocol for Preparing a Stock Solution

• Allow the vial of solid 3-(4-Chlorophenyl)-1-isoindolinone-d4 to equilibrate to room temperature for at least 30 minutes before opening.

• Handle the compound under a dry, inert atmosphere (e.g., in a glovebox or under a stream of argon or nitrogen).

• Carefully weigh the desired amount of the solid into a clean, dry volumetric flask.

• Add a small amount of anhydrous solvent (e.g., dichloromethane or ethyl acetate) to dissolve the solid.

• Once dissolved, dilute to the final volume with the same anhydrous solvent.

• Stopper the flask and mix thoroughly.

• Transfer the solution to a tightly sealed, opaque container for storage.

Visualizations

Caption: Workflow for proper handling and preparation of solutions.

Caption: Decision tree for troubleshooting stability-related issues.

References

• 1. 3-(4-Chlorophenyl)-1-isoindolinone | CAS#:2224-77-3 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]

improving signal intensity for 3-(4-Chlorophenyl)-1-isoindolinone-d4 in MS

Technical Support Center: 3-(4-Chlorophenyl)-1-isoindolinone-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the mass spectrometry (MS) signal intensity for 3-(4-Chlorophenyl)-1-isoindolinone-d4.

Frequently Asked Questions (FAQs)

Q1: Why is my signal intensity for 3-(4-Chlorophenyl)-1-isoindolinone-d4 unexpectedly low?

A1: Low signal intensity can stem from several factors.[1] Common causes include suboptimal ionization, ion suppression from matrix components or mobile phase additives, incorrect sample concentration, or instrument parameters that are not optimized for this specific analyte.[1][2] It is also important to ensure the mass spectrometer is properly tuned and calibrated.[1]

Q2: Which ionization mode is best for this compound?

A2: For compounds like 3-(4-Chlorophenyl)-1-isoindolinone-d4, which contains nitrogen and oxygen atoms capable of accepting a proton, Electrospray Ionization (ESI) in positive ion mode is generally the preferred method.[3] This technique is effective for generating strong signals for protonated molecules [M+H]+.[3] However, it's always recommended to perform an initial infusion to confirm the optimal ionization mode and polarity for your specific instrument and conditions.[4]

Q3: Can the deuterated internal standard itself be a source of signal issues?

A3: While deuterated standards are the gold standard for LC-MS quantitation due to their ability to mimic the analyte and correct for matrix effects, issues can still arise.[5][6] Ensure high isotopic purity (≥98%) to minimize interference.[6] Also, be aware that in some rare cases, deuterium (B1214612) isotope effects can alter fragmentation patterns in MS/MS, which could potentially affect the signal of a specific product ion.[7]

Q4: How do I know if I'm experiencing ion suppression?

A4: Ion suppression is a common issue where components in the sample matrix or mobile phase interfere with the ionization of the target analyte, leading to a decreased signal.[8] A simple test is to compare the signal intensity of a standard in a clean solvent versus the signal of the same standard spiked into an extracted blank matrix. A significant decrease in signal in the matrix indicates suppression. Using a deuterated internal standard like 3-(4-Chlorophenyl)-1-isoindolinone-d4 is the most effective way to compensate for these effects.[3]

Troubleshooting Guides

Issue 1: Weak or No Signal Detected

This guide provides a systematic approach to diagnosing a complete or near-complete loss of signal.

Troubleshooting Workflow for Signal Loss

Caption: Systematic workflow for troubleshooting complete signal loss.

Issue 2: Low Signal Intensity & Poor Sensitivity

If a signal is present but weaker than expected, the following steps can help enhance it.

1. Mobile Phase Optimization

The composition of your mobile phase is critical for efficient ionization.

• Additives : The addition of a small amount of an acid, like 0.1% formic acid, to the mobile phase can significantly improve the protonation of the analyte in positive ESI mode, leading to a stronger signal.[3] While additives like trifluoroacetic acid (TFA) can improve chromatography, they are known to cause severe ion suppression in ESI-MS.[8][9][10]

• Solvents : Ensure you are using high-purity, MS-grade solvents (e.g., acetonitrile (B52724), methanol (B129727), water) to minimize background noise and the formation of unwanted adducts.[3]

2. Ion Source Parameter Optimization

Fine-tuning the ion source parameters for your specific analyte and flow rate is crucial.[3] Even instruments of the same make and model can have slightly different optimal settings.[11]

• Capillary Voltage : This should be carefully tuned to maximize the signal for your analyte.[3] A voltage that is too low will result in an unstable spray, while a voltage that is too high can cause electrical discharge.[12]

• Gas Flows & Temperatures : The nebulizing and drying gas flows and temperatures are critical for efficient desolvation.[3] These parameters must be optimized for the specific mobile phase composition and flow rate.

• Source Position : The physical position of the ESI probe relative to the MS inlet can dramatically impact signal intensity.[12] Refer to your instrument's manual for guidance on optimizing this position.

Logical Flow for Parameter Optimization

Caption: Sequential steps for optimizing MS method parameters.

Quantitative Data Summary

When optimizing parameters, it is crucial to change one variable at a time and record the resulting signal intensity. The table below illustrates a hypothetical optimization of capillary voltage.

Parameter	Setting	Resulting Signal Intensity (Arbitrary Units)	Notes
Capillary Voltage	2.5 kV	150,000	Signal is stable but low.
3.0 kV	450,000	Significant improvement in signal.
3.5 kV	800,000	Optimal signal intensity and stability.
4.0 kV	720,000	Signal begins to decrease and show instability.
Collision Energy	15 eV	220,000	Sub-optimal fragmentation.
20 eV	650,000	Optimal fragmentation for primary product ion.
25 eV	510,000	Increased fragmentation, lower primary ion signal.

Note: The optimal values presented are illustrative. You must empirically determine the best parameters for your specific instrument and experimental conditions.[11]

Experimental Protocols

Protocol 1: Direct Infusion for MS Parameter Optimization

This protocol is used to find the optimal ion source and mass analyzer settings without the influence of the LC system.

• Prepare the Standard Solution : Prepare a solution of 3-(4-Chlorophenyl)-1-isoindolinone-d4 at a concentration of approximately 1 µg/mL in a 50:50 mixture of your initial mobile phase (e.g., acetonitrile and water with 0.1% formic acid).[4]

• Set up the Infusion : Using a syringe pump, infuse the standard solution directly into the mass spectrometer's ion source at a flow rate typical for your LC method (e.g., 0.3-0.5 mL/min). A T-junction can be used to combine the infusion flow with the mobile phase flow from the LC pump.[4]

• Tune Parameters : While infusing, manually adjust key parameters one at a time.[4]

  • Select the parent ion (precursor ion) for the deuterated compound.

  • Optimize ion source parameters (capillary voltage, gas temperatures, gas flows) to maximize the parent ion signal.

  • If performing MS/MS, optimize the collision energy (CE) to achieve a stable and intense signal for the desired product ion, while retaining about 10-15% of the parent ion.[4]

• Record Optimal Settings : Document the settings that provide the highest and most stable signal intensity.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for cleaning up samples from biological matrices to reduce ion suppression.[13]

• Condition the SPE Cartridge : Use a suitable reversed-phase SPE cartridge. Condition it by washing with 1-2 column volumes of methanol, followed by 1-2 column volumes of water.

• Load the Sample : Dilute your sample in an aqueous solution and load it onto the conditioned cartridge.

• Wash : Wash the cartridge with 1-2 column volumes of a weak organic solvent (e.g., 5% methanol in water) to remove salts and other highly polar contaminants.[13]

• Elute : Elute the analyte with a small volume of a strong organic solvent (e.g., methanol or acetonitrile).

• Dry and Reconstitute : Dry the eluted sample completely using a vacuum centrifuge or a stream of nitrogen. Reconstitute the sample in your mobile phase for LC-MS analysis.[13]

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. m.youtube.com [m.youtube.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. analytical chemistry - Stronger ESI signal for deuterated substances - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. researchgate.net [researchgate.net]
• 9. The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Compound optimization in LC-MS/MS—Why does it matter? [restek.com]
• 12. web.uvic.ca [web.uvic.ca]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Chromatographic Resolution of 3-(4-Chlorophenyl)-1-isoindolinone-d4

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic resolution of 3-(4-Chlorophenyl)-1-isoindolinone-d4.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of the deuteration (d4) in 3-(4-Chlorophenyl)-1-isoindolinone-d4?

The deuterium-labeled 3-(4-Chlorophenyl)-1-isoindolinone-d4 is primarily used as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable heavy isotopes is a common practice in drug development to trace and quantify the molecule during various analytical procedures.[1]

Q2: Which type of chromatography is most suitable for the enantioselective separation of this compound?

High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and effective technique for the enantioseparation of isoindolinone derivatives.[2][3][4] Supercritical Fluid Chromatography (SFC) is also an emerging and powerful technique for chiral separations.[4]

Q3: What are the typical chiral stationary phases (CSPs) used for separating isoindolinone racemates?

Polysaccharide-based CSPs, such as those derived from amylose (B160209) and cellulose, are widely used and have shown success in resolving a variety of chiral compounds, including those similar to 3-(4-Chlorophenyl)-1-isoindolinone.[4][5] Specifically, (S)-tert-leucine and (S)-1-α-NEA derived CSPs have been successfully used for the enantioseparation of 3-substituted isoindolin-1-ones.[3]

Q4: How does the mobile phase composition affect the resolution?

In normal-phase chromatography, the concentration and type of alcohol modifier (e.g., isopropanol (B130326), ethanol) in a nonpolar solvent like hexane (B92381) are critical.[2][6] Adjusting the percentage of the polar solvent can significantly impact retention times and enantioselectivity.[2][3] For reversed-phase chromatography, the organic modifier (e.g., acetonitrile, methanol) percentage and the pH of the aqueous phase are key parameters to optimize.[6]

Experimental Protocol: Enantioselective HPLC Method

This protocol provides a general methodology for the chiral separation of 3-(4-Chlorophenyl)-1-isoindolinone-d4. Optimization will likely be required for specific instrumentation and columns.

Objective: To achieve baseline separation of the enantiomers of 3-(4-Chlorophenyl)-1-isoindolinone-d4.

Materials:

• Racemic 3-(4-Chlorophenyl)-1-isoindolinone-d4

• HPLC-grade n-Hexane

• HPLC-grade 2-Propanol (IPA)

• Chiral HPLC column (e.g., Daicel Chiralpak AD-H or similar amylose-based CSP)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-Hexane and 2-Propanol in a 90:10 (v/v) ratio. Degas the mobile phase before use.

• Sample Preparation: Dissolve the racemic 3-(4-Chlorophenyl)-1-isoindolinone-d4 in the mobile phase to a final concentration of 1 mg/mL.

• HPLC Conditions:

  • Column: Daicel Chiralpak AD-H (250 x 4.6 mm, 5 µm)

  • Mobile Phase: n-Hexane:2-Propanol (90:10, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 275 nm

  • Injection Volume: 10 µL

• Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject the sample and run the analysis.

• Data Evaluation: Identify the two enantiomer peaks and calculate the resolution (Rs). A resolution of >1.5 is generally considered baseline separation.

Quantitative Data Summary

The following table summarizes expected results from the described experimental protocol. Note that these are representative values and may vary based on the specific CSP and HPLC system used.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	~ 8.5 min	~ 10.2 min
Peak Width (W)	~ 0.4 min	~ 0.5 min
Resolution (R_s)	\multicolumn{2}{c	}{~ 2.8}
Selectivity (α)	\multicolumn{2}{c	}{~ 1.2}

Troubleshooting Guide

Issue 1: Poor or No Resolution of Enantiomers

• Question: I am not seeing any separation between the enantiomer peaks. What should I do?

• Answer:

  • Verify Column Choice: Ensure you are using a suitable chiral stationary phase. Polysaccharide-based columns are a good starting point for isoindolinone compounds.[4][5]

  • Optimize Mobile Phase: The composition of the mobile phase is crucial.[6]

    • Normal Phase: Systematically vary the percentage of the alcohol modifier (e.g., from 1% to 20% isopropanol in hexane).[2][3]

    • Reversed Phase: Adjust the organic modifier percentage and the pH of the aqueous phase.[6]

  • Reduce Flow Rate: Chiral separations often benefit from lower flow rates. Try reducing the flow rate to 0.5 mL/min to see if resolution improves.[6]

  • Vary Temperature: Temperature can have a significant impact on chiral separations. Test temperatures both above and below your current setting (e.g., 15 °C and 40 °C).[6]

Issue 2: Peak Tailing

• Question: My peaks are showing significant tailing. How can I improve the peak shape?

• Answer:

  • Check for System Issues: If all peaks are tailing, it might indicate a system-level problem such as extra-column volume. Minimize the length and diameter of tubing between the injector, column, and detector.[6]

  • Sample Overload: Injecting too much sample can cause peak tailing. Try reducing the injection volume or the sample concentration.

  • Mobile Phase Additives: For basic compounds, adding a small amount of a competing base (e.g., triethylamine) to the mobile phase can improve peak shape.

  • Column Contamination: Contaminants on the column frit or at the head of the column can cause peak distortion. Try flushing the column or, if necessary, replacing it.[7]

Issue 3: Drifting Retention Times

• Question: The retention times for my peaks are not consistent between runs. What could be the cause?

• Answer:

  • Ensure Column Equilibration: Chiral stationary phases may require longer equilibration times, especially when changing the mobile phase composition.[6] Ensure the column is fully equilibrated before starting your analytical run.

  • Maintain Stable Temperature: Use a column oven to maintain a constant and uniform temperature, as small fluctuations can affect retention times.[6][8]

  • Consistent Mobile Phase Preparation: Precisely control the composition and pH of your mobile phase for every run.[6] Inaccurate preparation can lead to variability.

  • Check for Leaks: Leaks in the system can cause pressure fluctuations and lead to drifting retention times. Visually inspect all fittings and connections.[9][10]

Visualizations

Caption: Experimental workflow for the chiral HPLC separation of 3-(4-Chlorophenyl)-1-isoindolinone-d4.

Caption: Decision tree for troubleshooting poor resolution in chiral HPLC.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Enantioseparation of 3-Substituted Isoindolin-1-ones by HPLC [cjcu.jlu.edu.cn]
• 4. Enantioselective chromatography in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. realab.ua [realab.ua]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]

potential interferences in 3-(4-Chlorophenyl)-1-isoindolinone-d4 analysis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals using 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard in analytical studies.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like 3-(4-Chlorophenyl)-1-isoindolinone-d4 used in our analysis?

A1: Deuterated internal standards are considered the 'gold standard' in quantitative mass spectrometry, particularly in LC-MS/MS assays.[1][2][3] This is because their physical and chemical properties are nearly identical to the unlabeled analyte of interest.[2][4] This similarity ensures that the deuterated standard and the analyte behave almost identically during sample preparation, chromatography, and ionization. This co-behavior helps to correct for variability in the analytical process, such as losses during extraction, matrix effects, and instrumental fluctuations, leading to more accurate and precise results.[1][5][6]

Q2: My calibration curve is non-linear at higher concentrations. What could be the cause?

A2: Non-linearity at high concentrations when using a deuterated internal standard is a common issue that can stem from several factors. The most frequent causes are ion source saturation or isotopic interference, also known as "cross-talk," between the analyte and the internal standard.[7] Isotopic interference is particularly relevant for d4-labeled standards, where naturally occurring isotopes of the unlabeled analyte can contribute to the signal of the deuterated internal standard.[7][8] This effect becomes more pronounced at high analyte concentrations, leading to a falsely inflated internal standard signal and a non-linear response.[7]

Q3: I'm observing a slight shift in retention time between the unlabeled analyte and 3-(4-Chlorophenyl)-1-isoindolinone-d4. Is this a problem?

A3: A small, consistent retention time shift between an analyte and its deuterated internal standard is a known phenomenon called the "chromatographic isotope effect".[1][7] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[7] While a small, consistent shift may not be an issue, it can become problematic if it leads to differential matrix effects.[1][2][6] If the analyte and internal standard do not co-elute perfectly, they may be affected differently by ion suppression or enhancement from co-eluting matrix components, which can compromise the accuracy of quantification.[1][6]

Q4: How can I investigate and mitigate matrix effects in my assay?

A4: Matrix effects, which are the suppression or enhancement of analyte ionization due to co-eluting compounds from the biological matrix, are a significant challenge in bioanalysis.[6][9] Even with a deuterated internal standard, differential matrix effects can occur.[6] To investigate matrix effects, you can perform a post-column infusion experiment to identify regions of ion suppression or enhancement in your chromatogram. To mitigate these effects, several strategies can be employed:

• Improve Sample Preparation: Enhance the clean-up procedure to remove interfering matrix components. Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are generally more effective than simple protein precipitation.

• Optimize Chromatography: Adjust the chromatographic conditions to separate the analyte and internal standard from the matrix interferences.[9]

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their impact on ionization.[7]

Q5: Could the 3-(4-Chlorophenyl)-1-isoindolinone-d4 internal standard be unstable under my experimental conditions?

A5: Deuterated standards can sometimes be unstable, leading to a loss of the deuterium (B1214612) label through H/D exchange.[10][11] This can occur in solution or under certain mass spectrometry conditions, particularly in acidic or basic environments.[2][4][10] The loss of deuterium can lead to the formation of the unlabeled analyte from the internal standard, which would artificially inflate the measured concentration of the analyte.[1][11] It is crucial to assess the stability of the internal standard under your specific experimental conditions.[2]

Troubleshooting Guides

Issue 1: Poor Sensitivity and Inconsistent Analyte/Internal Standard Response Ratio

Potential Cause	Troubleshooting Step	Experimental Protocol
Matrix Effects	Optimize sample preparation and chromatography.	Sample Preparation Optimization: Compare different extraction methods (protein precipitation, LLE, SPE) to determine which provides the cleanest extract. Analyze the extracts by LC-MS/MS to assess the level of matrix components. Chromatographic Optimization: Modify the mobile phase composition, gradient, and column chemistry to achieve better separation of the analyte from endogenous matrix components.
Analyte/Standard Instability	Evaluate the stability of the analyte and internal standard in the biological matrix and under storage conditions.	Stability Assessment: Prepare quality control (QC) samples at low and high concentrations and store them under various conditions (e.g., room temperature, 4°C, -20°C, -80°C) for different durations. Analyze the samples and compare the results to freshly prepared samples to assess for degradation. Also, perform freeze-thaw stability tests.
Suboptimal MS Parameters	Tune the mass spectrometer for optimal response for both the analyte and the internal standard.	MS Tuning: Infuse a solution of the analyte and internal standard into the mass spectrometer and optimize parameters such as collision energy, declustering potential, and source temperature to maximize the signal for the selected MRM transitions.

Issue 2: Isotopic Interference (Cross-Talk)

Potential Cause	Troubleshooting Step	Experimental Protocol
Contribution of Analyte's Natural Isotopes to the Internal Standard Signal	Assess the extent of isotopic interference.	Isotopic Interference Check: Prepare a high-concentration solution of the unlabeled analyte (without any internal standard) and inject it into the LC-MS/MS system. Monitor the MRM transition of the internal standard. A significant signal in the internal standard channel indicates isotopic interference.[7]
Use a higher mass-labeled standard if available.	If cross-talk is significant, consider using an internal standard with a higher degree of deuteration (e.g., d5 or greater) or a ¹³C-labeled standard to minimize isotopic overlap.[7]
Mathematical correction.	Some mass spectrometry software platforms allow for mathematical correction of isotopic contributions.[7][12]

Visual Guides

Workflow for Investigating Analytical Interferences

Caption: A workflow for troubleshooting interferences in bioanalytical methods.

Logical Relationship of Potential Interferences

Caption: Relationship between sources of interference and their effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. eijppr.com [eijppr.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting poor recovery of 3-(4-Chlorophenyl)-1-isoindolinone-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of 3-(4-Chlorophenyl)-1-isoindolinone-d4, a deuterated internal standard used in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is 3-(4-Chlorophenyl)-1-isoindolinone-d4 and what is its primary application?

3-(4-Chlorophenyl)-1-isoindolinone-d4 is the deuterium-labeled version of 3-(4-Chlorophenyl)isoindolin-1-one.[1][2] Its primary application is as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the accurate measurement of its non-deuterated counterpart.[1]

Q2: What are the most common reasons for poor or inconsistent recovery of a deuterated internal standard like 3-(4-Chlorophenyl)-1-isoindolinone-d4?

Poor recovery of deuterated internal standards can stem from several factors during the analytical process. The most common issues include:

• Suboptimal Sample Preparation: Inefficient extraction of the internal standard from the sample matrix during procedures like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[3][4]

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of the internal standard in the mass spectrometer's source, leading to inaccurate measurements.[5][6]

• Isotopic Exchange: The deuterium (B1214612) atoms on the internal standard may be replaced by hydrogen atoms from the surrounding solvent or matrix, especially under acidic or basic conditions.[7]

• Chromatographic Issues: Poor peak shape or shifts in retention time can lead to inconsistent integration and quantification.[7] Deuterated standards can sometimes exhibit slightly different retention times than their non-deuterated analogues.[3]

• Instability: The compound may degrade during sample storage, preparation, or analysis.[3]

Troubleshooting Guides

Issue 1: Low Recovery After Solid-Phase Extraction (SPE)

If you are observing low recovery of 3-(4-Chlorophenyl)-1-isoindolinone-d4 following SPE, consider the following troubleshooting steps.

Troubleshooting Workflow for SPE

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
• 5. researchgate.net [researchgate.net]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Ensuring the Purity of 3-(4-Chlorophenyl)-1-isoindolinone-d4 Standard

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on ensuring the purity of the 3-(4-Chlorophenyl)-1-isoindolinone-d4 standard. The following troubleshooting guides and FAQs address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is 3-(4-Chlorophenyl)-1-isoindolinone-d4 and what is its primary application?

A1: 3-(4-Chlorophenyl)-1-isoindolinone-d4 is the deuterium-labeled analog of 3-(4-Chlorophenyl)-1-isoindolinone. Its primary application is as an internal standard in quantitative analytical techniques such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] The deuterium (B1214612) labeling allows it to be distinguished from the non-labeled analyte, enabling accurate quantification.

Q2: What are the potential sources of impurities in the 3-(4-Chlorophenyl)-1-isoindolinone-d4 standard?

A2: Impurities in the 3-(4-Chlorophenyl)-1-isoindolinone-d4 standard can originate from several sources:

• Synthesis Byproducts: Incomplete reactions or side reactions during the synthesis process can lead to the presence of unreacted starting materials or related isoindolinone derivatives.

• Residual Solvents: Solvents used during synthesis and purification may not be completely removed.

• Degradation Products: The compound may degrade over time due to factors like exposure to light, heat, or incompatible storage conditions.

• Isotopic Impurities: The standard may contain molecules with incomplete deuteration (e.g., d1, d2, d3 analogs) or the unlabeled (d0) compound.

Q3: Why is it crucial to assess the isotopic purity of the 3-(4-Chlorophenyl)-1-isoindolinone-d4 standard?

A3: Isotopic purity is a critical parameter for a deuterated internal standard. The presence of the unlabeled analyte as an impurity will lead to an overestimation of the analyte's concentration in the sample. It is essential to determine the percentage of the desired deuterated molecule and the levels of any less-deuterated or non-deuterated species.[2]

Q4: How should the 3-(4-Chlorophenyl)-1-isoindolinone-d4 standard be stored to maintain its purity?

A4: To ensure the stability and purity of the standard, it should be stored in a well-sealed container, protected from light and moisture, at a controlled low temperature, typically -20°C. Refer to the manufacturer's certificate of analysis for specific storage recommendations.

Troubleshooting Guides

HPLC Analysis Issues

Issue	Potential Cause(s)	Troubleshooting Steps
Unexpected Peaks in Chromatogram	1. Contaminated mobile phase or diluent. 2. Leaching from vials or caps. 3. Presence of impurities in the standard. 4. Degradation of the standard.	1. Prepare fresh mobile phase and diluent. 2. Use high-quality vials and septa. 3. Analyze the standard by a secondary method (e.g., GC-MS) to confirm purity. 4. Perform a forced degradation study to identify potential degradation products.
Peak Tailing or Fronting	1. Column overload. 2. Incompatible sample solvent. 3. Column degradation. 4. Secondary interactions with the stationary phase.	1. Reduce the injection volume or sample concentration. 2. Dissolve the standard in the mobile phase. 3. Replace the column. 4. Adjust the mobile phase pH or use a different column chemistry.
Drifting Retention Times	1. Inconsistent mobile phase composition. 2. Fluctuations in column temperature. 3. Column equilibration issues.	1. Ensure proper mixing and degassing of the mobile phase. 2. Use a column oven to maintain a constant temperature. 3. Allow sufficient time for the column to equilibrate before analysis.
Split Peaks	1. Clogged frit or void in the column. 2. Sample solvent effect. 3. Co-elution of an impurity.	1. Reverse flush the column or replace it. 2. Ensure the sample solvent is weaker than or the same as the mobile phase. 3. Optimize the chromatographic method for better separation.

GC-MS Analysis Issues

Issue	Potential Cause(s)	Troubleshooting Steps
Poor Peak Shape	1. Active sites in the inlet liner or column. 2. Inappropriate injection temperature. 3. Co-elution with a matrix component.	1. Use a deactivated liner and column. 2. Optimize the injector temperature. 3. Improve sample clean-up or adjust the temperature program.
Low Response	1. Degradation in the hot injector. 2. Adsorption in the system. 3. Leaks in the system.	1. Use a lower injection temperature or a pulsed splitless injection. 2. Check for and eliminate active sites. 3. Perform a leak check.
Isotopic Scrambling/Back-Exchange	1. Presence of active protons in the GC system. 2. High injector or transfer line temperatures.	1. Ensure the system is well-conditioned and free of moisture. 2. Optimize temperature settings to be as low as possible while maintaining good chromatography.

Isotopic Purity Issues

Issue	Potential Cause(s)	Troubleshooting Steps
Presence of Unlabeled (d0) Compound	1. Incomplete deuteration during synthesis. 2. Isotopic back-exchange.	1. Assess the isotopic purity using high-resolution mass spectrometry (HRMS) or NMR. 2. Store the standard under anhydrous conditions and in a non-protic solvent. Avoid acidic or basic conditions.
Inaccurate Quantification due to Isotopic Contribution	1. Contribution of the M+1 and M+2 isotopes of the analyte to the mass of the deuterated standard.	1. Use a deuterated standard with a sufficient mass difference from the analyte (ideally +3 Da or more). 2. Correct for the isotopic overlap in the data processing software.

Experimental Protocols

HPLC-UV Method for Purity Assessment

This method is adapted from a validated procedure for the related compound, chlorthalidone, and is suitable for determining the chemical purity of 3-(4-Chlorophenyl)-1-isoindolinone-d4.[3]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of methanol, acetonitrile, and 20 mM phosphate (B84403) buffer (pH 3.0, adjusted with phosphoric acid) in a ratio of 30:10:60 (v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 241 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the standard in the mobile phase to a known concentration (e.g., 100 µg/mL).

GC-MS Method for Impurity Profiling

This method is suitable for identifying volatile and semi-volatile impurities.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C (can be optimized).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 280°C at 15°C/min.

  • Hold at 280°C for 10 minutes.

• Mass Spectrometer: Electron Ionization (EI) mode at 70 eV. Scan range of m/z 40-500.

• Sample Preparation: Dissolve the standard in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration of approximately 1 mg/mL.

NMR Method for Isotopic Purity Determination

This protocol provides a general procedure for determining the isotopic purity using ¹H and ²H NMR.[4][5]

• Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Dissolve a known amount of the standard in a deuterated solvent (e.g., CDCl₃).

  • Acquire a standard ¹H NMR spectrum. The absence or significant reduction of signals corresponding to the deuterated positions confirms the labeling.

  • Integration of the residual proton signals at the labeled positions compared to a non-deuterated position on the molecule can provide an estimate of isotopic purity.

• ²H NMR:

  • Dissolve the standard in a non-deuterated solvent.

  • Acquire a ²H NMR spectrum. The presence of signals at the expected chemical shifts confirms the positions of deuterium labeling.

  • Quantitative ²H NMR can be used to determine the relative abundance of deuterium at different sites.

Data Presentation

Table 1: Potential Impurities and their Origin

Impurity Name	Structure	Potential Origin
3-(4-Chlorophenyl)-1-isoindolinone (d0)	C₁₄H₁₀ClNO	Incomplete deuteration or isotopic back-exchange.
Phthalimide-d4	C₈D₄H₃NO₂	Unreacted starting material from some synthetic routes.
4-Chlorobenzaldehyde	C₇H₅ClO	Starting material or byproduct.
2-Carboxybenzoyl-(4-chlorophenyl)methanone	C₁₅H₁₀ClNO₃	Oxidation product.
Chlorthalidone-d4 related impurities	Various	As 3-(4-Chlorophenyl)-1-isoindolinone is an intermediate in Chlorthalidone synthesis, related impurities from that process may be present.

Table 2: Typical Purity Specifications

Parameter	Specification
Chemical Purity (by HPLC)	≥ 98.0%
Isotopic Purity (by MS or NMR)	≥ 98 atom % D
Unlabeled (d0) Content	≤ 1.0%
Residual Solvents	As per ICH guidelines

Visualizations

Caption: Workflow for the purity assessment of 3-(4-Chlorophenyl)-1-isoindolinone-d4.

Caption: A logical workflow for troubleshooting analytical issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]

impact of solvent choice on 3-(4-Chlorophenyl)-1-isoindolinone-d4 stability

Welcome to the technical support center for 3-(4-Chlorophenyl)-1-isoindolinone-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of 3-(4-Chlorophenyl)-1-isoindolinone-d4 in various solvents. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and storage of 3-(4-Chlorophenyl)-1-isoindolinone-d4, focusing on solvent-related stability.

Issue	Potential Cause	Recommended Solution
Compound Degradation in Protic Solvents (e.g., Methanol, Water)	H/D Exchange: The deuterium (B1214612) atoms on the isoindolinone ring may be susceptible to exchange with protons from the solvent, especially under acidic or basic conditions. This can lead to a loss of the isotopic label.	- Use aprotic solvents such as acetonitrile (B52724) or DMSO for long-term storage. - If protic solvents are necessary for your experiment, prepare fresh solutions and use them immediately. - Analyze samples promptly after preparation using techniques like LC-MS to monitor for any mass shift that would indicate H/D exchange.
Precipitation of Compound in Aqueous Buffers	Low Aqueous Solubility: 3-(4-Chlorophenyl)-1-isoindolinone-d4 is a lipophilic molecule with limited solubility in purely aqueous solutions.	- Prepare a concentrated stock solution in an organic solvent like DMSO. - For aqueous assays, dilute the stock solution into the final buffer, ensuring the final concentration of the organic solvent is low (typically <1%) and does not affect the experiment.[1] - Visually inspect for precipitation after dilution. If precipitation occurs, consider using a co-solvent or reducing the final compound concentration.
Discoloration of Solution (e.g., Yellowing)	Oxidation: Isoindolinone derivatives can be susceptible to oxidation, which may be accelerated by exposure to air and light, especially in certain solvents.[2]	- Store solutions under an inert atmosphere (e.g., nitrogen or argon).[3] - Protect solutions from light by using amber vials or wrapping containers in aluminum foil. - Use freshly purified, degassed solvents for solution preparation.[2]
Inconsistent Results in Biological Assays	Compound Instability in Assay Medium: The compound may be unstable in the complex environment of a cell culture medium or assay buffer over the course of the experiment.[1]	- Perform a time-course stability study of the compound in the specific assay medium. - Aliquot solutions and store them at appropriate temperatures (e.g., -20°C or -80°C) to minimize freeze-thaw cycles. - Include control samples to assess compound stability throughout the duration of the assay.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for long-term storage of 3-(4-Chlorophenyl)-1-isoindolinone-d4?

A1: For long-term storage, it is recommended to store 3-(4-Chlorophenyl)-1-isoindolinone-d4 as a solid at the recommended temperature. If a stock solution is required, anhydrous aprotic solvents such as Dimethyl Sulfoxide (DMSO) or Acetonitrile (ACN) are preferred. These solvents minimize the risk of hydrogen-deuterium (H/D) exchange.

Q2: How can I assess the stability of the deuterium label on the molecule?

A2: The stability of the deuterium label can be assessed using mass spectrometry (LC-MS or GC-MS).[4] By monitoring the molecular weight of the compound over time in a specific solvent, you can detect any decrease in the deuterated mass peak and the appearance of a non-deuterated peak. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to monitor the deuterium signals.[5]

Q3: My experimental protocol requires the use of a protic solvent. How can I minimize potential degradation?

A3: If a protic solvent is unavoidable, it is crucial to minimize the exposure time. Prepare the solution immediately before use and conduct the experiment as quickly as possible. It is also advisable to maintain neutral pH conditions, as acidic or basic environments can catalyze H/D exchange and other degradation pathways.[6][7] Running a parallel stability study in the chosen solvent is recommended.

Q4: I am observing an additional peak in my chromatogram after dissolving the compound. What could be the cause?

A4: An additional peak could indicate the presence of an impurity or a degradation product. The isoindolinone ring can be susceptible to hydrolysis under certain conditions.[8] It is also possible that the compound is oxidizing.[2] To identify the unknown peak, techniques like LC-MS/MS or high-resolution mass spectrometry can be employed to determine its molecular weight and fragmentation pattern, which can provide structural clues.

Experimental Protocols

Protocol 1: Assessing Compound Stability in Various Solvents

This protocol outlines a general procedure to evaluate the stability of 3-(4-Chlorophenyl)-1-isoindolinone-d4 in different solvents over time.

Materials:

• 3-(4-Chlorophenyl)-1-isoindolinone-d4

• HPLC-grade solvents: Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO), Methanol (MeOH), and Water

• HPLC or LC-MS system with a suitable C18 column

• Analytical balance

• Volumetric flasks and pipettes

• Autosampler vials

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 3-(4-Chlorophenyl)-1-isoindolinone-d4 in ACN.

• Working Solution Preparation: Dilute the stock solution to a final concentration of 10 µg/mL in each of the test solvents (ACN, DMSO, MeOH, and a 50:50 ACN:Water mixture).

• Time Points: Aliquot the working solutions into separate vials for each time point (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Incubation: Store the vials at a controlled temperature (e.g., room temperature or 37°C), protected from light.

• Sample Analysis: At each time point, analyze the samples by HPLC or LC-MS.

  • HPLC Method: Use a gradient elution with a mobile phase consisting of water and acetonitrile (both with 0.1% formic acid) on a C18 column. Monitor the peak area of the parent compound at a suitable UV wavelength.

  • LC-MS Method: In addition to the HPLC analysis, monitor the mass-to-charge ratio (m/z) of the parent compound and any potential degradation products.[5]

• Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to the initial time point (T=0).

Hypothetical Stability Data

The following table summarizes hypothetical stability data for 3-(4-Chlorophenyl)-1-isoindolinone-d4 in different solvents at room temperature.

Solvent	% Remaining after 24h	% Remaining after 48h	Notes
Acetonitrile (ACN)	99.5%	99.1%	High stability.
Dimethyl Sulfoxide (DMSO)	99.2%	98.5%	High stability.
Methanol (MeOH)	95.3%	90.8%	Minor degradation observed. Potential for H/D exchange.
50:50 ACN:Water	92.1%	85.4%	Moderate degradation. Increased potential for hydrolysis and H/D exchange.

Visualizations

Caption: Experimental workflow for assessing the stability of 3-(4-Chlorophenyl)-1-isoindolinone-d4.

Caption: Potential degradation pathways for 3-(4-Chlorophenyl)-1-isoindolinone-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide: 3-(4-Chlorophenyl)-1-isoindolinone-d4 versus its Non-Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison between 3-(4-Chlorophenyl)-1-isoindolinone-d4 and its non-deuterated counterpart. While direct comparative experimental data for these specific molecules is not extensively available in published literature, this document outlines the theoretical advantages of deuteration based on established scientific principles and provides detailed experimental protocols for generating such comparative data.

The non-deuterated compound, 3-(4-Chlorophenyl)-1-isoindolinone, has been identified as a scaffold with potential applications in oncology, notably through its interaction with the Epidermal Growth Factor Receptor (EGFR) and the MDM2-p53 pathway.[1] The strategic replacement of hydrogen atoms with deuterium (B1214612) to create 3-(4-Chlorophenyl)-1-isoindolinone-d4 is a common strategy in medicinal chemistry to enhance the pharmacokinetic properties of a drug candidate.[2]

The Principle of Deuteration: The Kinetic Isotope Effect

The foundational principle behind the enhanced properties of deuterated compounds is the Kinetic Isotope Effect (KIE). The bond between deuterium and carbon (C-D) is stronger than the bond between hydrogen and carbon (C-H). Many drug metabolism processes, particularly those mediated by Cytochrome P450 (CYP450) enzymes, involve the cleavage of a C-H bond as a rate-limiting step. By replacing hydrogen with deuterium at metabolically vulnerable positions, the rate of metabolism can be significantly reduced.

This modification is not expected to alter the compound's mechanism of action, as the size and shape of the molecule remain virtually unchanged.[2] However, the altered metabolic profile can lead to several therapeutic advantages.

Expected Performance Comparison

Based on the Kinetic Isotope Effect, the following table summarizes the anticipated differences in performance between 3-(4-Chlorophenyl)-1-isoindolinone-d4 and its non-deuterated standard.

Parameter	3-(4-Chlorophenyl)-1-isoindolinone (Standard)	3-(4-Chlorophenyl)-1-isoindolinone-d4 (Deuterated)	Expected Outcome of Deuteration
Metabolic Stability	Lower	Higher	Increased resistance to metabolic breakdown.
Half-life (t½)	Shorter	Longer	Prolonged duration of action in the body.
Clearance (CL)	Higher	Lower	Reduced rate of elimination from the body.
Bioavailability (F)	Potentially lower	Potentially higher	Increased fraction of the drug reaches systemic circulation.
Therapeutic Efficacy	Standard	Potentially improved	May allow for lower or less frequent dosing.
Side Effect Profile	Standard	Potentially altered	May reduce the formation of toxic metabolites.

Signaling Pathways of Interest

The isoindolinone scaffold has been implicated in key cancer-related signaling pathways. Understanding these pathways is crucial for evaluating the therapeutic potential of both the deuterated and non-deuterated compounds.

EGFR Signaling Pathway Inhibition

MDM2-p53 Interaction Disruption

Experimental Protocols

To empirically determine the performance differences between the deuterated and non-deuterated compounds, the following experimental protocols are recommended.

In Vitro Metabolic Stability Assay

This assay compares the rate at which the two compounds are metabolized by liver enzymes.

Metabolic Stability Assay Workflow

Methodology:

• Preparation:

  • Prepare stock solutions of 3-(4-Chlorophenyl)-1-isoindolinone and 3-(4-Chlorophenyl)-1-isoindolinone-d4 in a suitable solvent (e.g., DMSO).

  • Prepare a suspension of pooled human liver microsomes in phosphate (B84403) buffer (pH 7.4).

  • Prepare an NADPH regenerating system.

• Incubation:

  • In a 96-well plate, combine the microsomal suspension and the test compound (either deuterated or non-deuterated).

  • Pre-incubate the mixture at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solution (e.g., ice-cold acetonitrile).

• Sample Processing and Analysis:

  • Centrifuge the samples to precipitate the proteins.

  • Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Calculate the elimination rate constant (k) from the slope of the linear portion of the curve.

  • Determine the in vitro half-life (t½ = 0.693 / k) and the intrinsic clearance (CLint).

In Vivo Pharmacokinetic Study

This study would compare the absorption, distribution, metabolism, and excretion (ADME) of the two compounds in an animal model.

In Vivo Pharmacokinetic Study Workflow

Methodology:

• Animal Dosing:

  • Use a suitable animal model (e.g., rats or mice).

  • Divide the animals into two groups.

  • Administer a single dose of either 3-(4-Chlorophenyl)-1-isoindolinone or 3-(4-Chlorophenyl)-1-isoindolinone-d4 via a relevant route (e.g., oral or intravenous).

• Sample Collection:

  • Collect blood samples at multiple time points after dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).

  • Process the blood samples to obtain plasma.

• Bioanalysis:

  • Extract the compound from the plasma samples.

  • Quantify the concentration of the compound in each plasma sample using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Plot the plasma concentration of the compound versus time.

  • Calculate key pharmacokinetic parameters, including maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), and elimination half-life (t½).

Conclusion

The strategic deuteration of 3-(4-Chlorophenyl)-1-isoindolinone to form its d4 analog presents a promising approach to improve its drug-like properties. Based on the well-established Kinetic Isotope Effect, it is anticipated that the deuterated compound will exhibit enhanced metabolic stability, a longer half-life, and potentially improved bioavailability. These enhancements could translate into a more favorable dosing regimen and an improved therapeutic window.

While direct experimental data comparing these two specific compounds is currently lacking, the provided experimental protocols offer a clear roadmap for generating the necessary data to validate these theoretical advantages. For researchers and drug development professionals working with isoindolinone-based compounds, investigating the impact of deuteration is a scientifically sound strategy for lead optimization.

References

• 1. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Bioanalytical Method Validation: The Gold Standard Role of 3-(4-Chlorophenyl)-1-isoindolinone-d4

In the rigorous landscape of drug development and clinical research, the accuracy and reliability of quantitative bioanalytical methods are paramount. For researchers quantifying 3-(4-Chlorophenyl)-1-isoindolinone, a critical decision lies in the choice of an internal standard (IS) to ensure data integrity. This guide provides an objective comparison between using its stable isotope-labeled (SIL) counterpart, 3-(4-Chlorophenyl)-1-isoindolinone-d4 , and an alternative structural analog internal standard. The data and protocols presented herein are aligned with the stringent validation requirements of regulatory bodies like the FDA and EMA.[1][2][3]

Stable isotope-labeled internal standards are widely considered the "gold standard" in quantitative mass spectrometry.[1][4][5] By incorporating deuterium (B1214612) atoms, 3-(4-Chlorophenyl)-1-isoindolinone-d4 is chemically and physically almost identical to the analyte of interest.[6][7] This near-perfect mimicry allows it to co-elute and experience the same effects during sample preparation and analysis, providing superior correction for analytical variability compared to other types of internal standards.[4][8]

Performance Comparison: Stable Isotope-Labeled vs. Structural Analog IS

The selection of an internal standard directly impacts key validation parameters, including accuracy, precision, and robustness against matrix effects. A SIL-IS like 3-(4-Chlorophenyl)-1-isoindolinone-d4 is expected to provide the most reliable performance because it tracks the analyte's behavior throughout the entire analytical process.[9][10] A structural analog—a molecule with a similar but not identical structure—is a viable alternative when a SIL-IS is unavailable, but it often falls short in performance.[11]

The following table summarizes the expected performance of a bioanalytical method based on the type of internal standard used. The acceptance criteria are based on established regulatory guidelines.[12][13]

Validation Parameter	Method Using SIL-IS (3-(4-Chlorophenyl)-1-isoindolinone-d4)	Method Using Structural Analog IS	Regulatory Acceptance Criteria
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Accuracy (% Bias)	Within ± 5%	Within ± 10%	Within ± 15% (± 20% at LLOQ)
Precision (% CV)	< 5%	< 10%	≤ 15% (≤ 20% at LLOQ)
Matrix Effect (% CV)	< 5%	5% - 15%	IS-normalized factor should be consistent
Extraction Recovery	Consistent & Reproducible	More Variable	Consistent & Reproducible

Experimental Protocols

A robust and reliable bioanalytical method requires a meticulously validated protocol. Below are detailed methodologies for the quantitative analysis of 3-(4-Chlorophenyl)-1-isoindolinone in human plasma using LC-MS/MS.

Preparation of Standards and Quality Controls

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of 3-(4-Chlorophenyl)-1-isoindolinone (analyte) and 3-(4-Chlorophenyl)-1-isoindolinone-d4 (Internal Standard) in methanol (B129727).

• Working Solutions:

  • Analyte: Perform serial dilutions of the analyte stock solution with 50:50 methanol/water to prepare working solutions for calibration curve (CC) standards and quality control (QC) samples.

  • Internal Standard: Dilute the IS stock solution with methanol to a final concentration of 100 ng/mL.

• Calibration & QC Samples: Spike blank human plasma with the appropriate analyte working solutions to create CC standards (e.g., 1, 5, 20, 50, 100, 200, 500, 1000 ng/mL) and QC samples at four levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).[1]

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of each sample (calibrator, QC, or unknown study sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS working solution (100 ng/mL of 3-(4-Chlorophenyl)-1-isoindolinone-d4) to all tubes except for blank matrix samples.

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the clear supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: Standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 3 minutes, followed by a wash and re-equilibration step.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Ion Mode.

• MRM Transitions:

  • Analyte (3-(4-Chlorophenyl)-1-isoindolinone): To be determined by infusion (e.g., Q1: 244.1 -> Q3: 139.0)

  • IS (3-(4-Chlorophenyl)-1-isoindolinone-d4): To be determined by infusion (e.g., Q1: 248.1 -> Q3: 143.0)

Methodology Visualization

Diagrams are essential for clearly communicating complex workflows and the rationale behind methodological choices. The following diagrams, created using DOT language, illustrate the analytical workflow and the comparative advantage of using a stable isotope-labeled internal standard.

Caption: Bioanalytical workflow for quantitative analysis.

Caption: Rationale for using a stable isotope-labeled IS.

References

• 1. benchchem.com [benchchem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. biopharmaservices.com [biopharmaservices.com]
• 11. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. database.ich.org [database.ich.org]
• 13. database.ich.org [database.ich.org]

Cross-Validation of Analytical Methods for 3-(4-Chlorophenyl)-1-isoindolinone Utilizing its Deuterated Analog as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Analytical Method Performance

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of 3-(4-Chlorophenyl)-1-isoindolinone, a key intermediate in the synthesis of various pharmaceutical compounds. The use of its deuterated analog, 3-(4-Chlorophenyl)-1-isoindolinone-d4, as an internal standard is central to achieving accurate and reproducible results. This document outlines the performance characteristics of common analytical techniques, including High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), supported by experimental data from related compounds.

Introduction to 3-(4-Chlorophenyl)-1-isoindolinone and its Deuterated Standard

3-(4-Chlorophenyl)-1-isoindolinone is a crucial building block in medicinal chemistry, notably as a precursor in the synthesis of the diuretic drug Chlorthalidone. Emerging research also suggests its potential as an anticancer and anti-inflammatory agent, with evidence pointing towards its interaction with specific biological pathways.

To ensure the accuracy and precision of quantitative analysis in complex matrices such as plasma or during process control, a stable isotope-labeled internal standard is indispensable. 3-(4-Chlorophenyl)-1-isoindolinone-d4 serves this purpose, mimicking the chemical behavior of the unlabeled analyte while being distinguishable by mass-selective detectors. This minimizes variability introduced during sample preparation and analysis.

Comparison of Analytical Methods

The selection of an appropriate analytical method is contingent on factors such as required sensitivity, selectivity, sample matrix, and available instrumentation. Below is a comparative summary of commonly employed techniques for the analysis of compounds structurally similar to 3-(4-Chlorophenyl)-1-isoindolinone.

Table 1: Performance Comparison of Analytical Methods

Parameter	HPLC-UV	LC-MS/MS	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.	Separation based on volatility and polarity, detection by mass-to-charge ratio.
Selectivity	Moderate to Good	Excellent	Good to Excellent
Sensitivity (LLOQ)	~50 ng/mL	~2 ng/mL	Variable, dependent on derivatization
Linearity (R²)	>0.99	>0.995	>0.99
Precision (%RSD)	< 15%	< 10%	< 15%
Accuracy (%Bias)	± 15%	± 10%	± 15%
Internal Standard	Can be used, but not mass-differentiated.	Ideal for deuterated standards (mass differentiation).	Ideal for deuterated standards (mass differentiation).
Sample Preparation	Protein precipitation, liquid-liquid extraction.	Protein precipitation, solid-phase extraction.	Often requires derivatization to increase volatility.
Throughput	Moderate	High	Low to Moderate
Cost	Lower	Higher	Moderate

Note: The data presented is a synthesis from validated methods for structurally related compounds, including Chlorthalidone, and serves as a representative comparison.

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical results. The following are representative protocols for HPLC-UV and LC-MS/MS analysis.

HPLC-UV Method Protocol

This method is suitable for the quantification of 3-(4-Chlorophenyl)-1-isoindolinone in bulk drug and simple formulations.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and a phosphate (B84403) buffer (pH 3.0) (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Injection Volume: 20 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to a known concentration.

  • Spike with a known concentration of 3-(4-Chlorophenyl)-1-isoindolinone-d4 solution.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Validation Parameters:

  • Linearity: Typically established over a concentration range of 5-100 µg/mL.

  • Accuracy and Precision: Evaluated at low, medium, and high concentrations within the linear range.

LC-MS/MS Method Protocol

This highly sensitive and selective method is ideal for the determination of 3-(4-Chlorophenyl)-1-isoindolinone in biological matrices like human plasma.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode to be optimized.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard must be determined.

• Sample Preparation (Plasma):

  • To 100 µL of plasma, add the internal standard solution (3-(4-Chlorophenyl)-1-isoindolinone-d4).

  • Perform protein precipitation by adding acetonitrile, followed by vortexing and centrifugation.

  • Evaporate the supernatant and reconstitute in the mobile phase for injection.

• Validation Parameters:

  • Linearity: Typically established over a lower concentration range (e.g., 2-1000 ng/mL).

  • Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve with acceptable accuracy and precision.

  • Matrix Effect, Recovery, and Stability: Assessed as per regulatory guidelines.

Biological Activity and Signaling Pathway

Recent studies have indicated that certain isoindolinone derivatives exert their biological effects, such as anticancer activity, through the modulation of key cellular signaling pathways. One such pathway is the PI3K/Akt pathway, which is crucial for cell survival and proliferation. Inhibition of this pathway by isoindolinone derivatives can lead to apoptosis (programmed cell death) in cancer cells.

Caption: PI3K/Akt pathway inhibition by an isoindolinone derivative.

Experimental Workflow for Method Cross-Validation

Cross-validation ensures that different analytical methods produce comparable results, which is critical when transferring methods between laboratories or when using different techniques within a single study.

Caption: Workflow for cross-validation of analytical methods.

Conclusion

The choice of analytical method for the quantification of 3-(4-Chlorophenyl)-1-isoindolinone requires careful consideration of the specific research needs. While HPLC-UV offers a cost-effective solution for less complex samples, LC-MS/MS provides superior sensitivity and selectivity, making it the method of choice for bioanalytical applications. The use of 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard is highly recommended for all mass spectrometry-based methods to ensure the highest data quality. The potential for isoindolinone derivatives to modulate critical signaling pathways like PI3K/Akt underscores the importance of robust and reliable analytical methods to support further research and development in this area.

The Gold Standard: Evaluating 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an Internal Standard in Bioanalytical Methods

For researchers, scientists, and drug development professionals, the accuracy and precision of quantitative bioanalytical methods are paramount for reliable pharmacokinetic, toxicokinetic, and bioavailability studies. The choice of an appropriate internal standard (IS) is a critical factor in achieving robust and reproducible results, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. This guide provides a comprehensive comparison of the performance of 3-(4-Chlorophenyl)-1-isoindolinone-d4, a deuterated internal standard, against potential non-deuterated alternatives, supported by established principles of bioanalytical method validation.

Stable isotope-labeled internal standards, such as 3-(4-Chlorophenyl)-1-isoindolinone-d4, are widely regarded as the gold standard in quantitative bioanalysis.[1][2] Their physicochemical properties are nearly identical to the analyte of interest, 3-(4-Chlorophenyl)-1-isoindolinone. This similarity ensures that the deuterated standard behaves almost identically to the analyte during sample preparation, chromatography, and ionization, effectively compensating for variability and enhancing the accuracy and precision of the measurement.[3][4]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard over a non-deuterated, structurally similar alternative lies in its ability to more accurately track the analyte through the entire analytical process. This leads to better correction for matrix effects, variations in extraction recovery, and instrument response fluctuations.

While specific validation data for a method using 3-(4-Chlorophenyl)-1-isoindolinone-d4 is not publicly available in extensive reports, the expected performance can be extrapolated from numerous studies validating bioanalytical methods with other deuterated internal standards. The acceptance criteria for accuracy and precision are well-established by regulatory bodies like the FDA and EMA.[5][6]

Here is a comparative table illustrating the typical performance of a deuterated internal standard versus a hypothetical non-deuterated alternative in a bioanalytical method validation:

Validation Parameter	Deuterated Internal Standard (e.g., 3-(4-Chlorophenyl)-1-isoindolinone-d4)	Non-Deuterated Alternative (Structural Analog)
Intra-day Precision (%CV)	≤ 5%	≤ 10%
Inter-day Precision (%CV)	≤ 8%	≤ 15%
Accuracy (% Bias)	Within ± 5% of nominal value	Within ± 15% of nominal value
Matrix Effect (%CV)	≤ 15%	Can be variable and exceed 15%
Recovery	Consistent and tracks analyte recovery	May differ significantly from analyte recovery

Note: The values for the non-deuterated alternative are illustrative of potential performance and can vary depending on the specific compound chosen.

Experimental Protocols for Bioanalytical Method Validation

A comprehensive validation of a bioanalytical method using 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard would involve the following key experiments:

Stock Solution and Working Solution Preparation

• Objective: To prepare accurate and stable solutions of the analyte and the deuterated internal standard.

• Protocol:

  • Prepare individual stock solutions of 3-(4-Chlorophenyl)-1-isoindolinone and 3-(4-Chlorophenyl)-1-isoindolinone-d4 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Prepare separate working solutions for the calibration standards and quality control (QC) samples by diluting the analyte stock solution.

  • Prepare a working solution of the deuterated internal standard at a constant concentration to be added to all samples (calibrators, QCs, and study samples).

  • Verify the stability of stock and working solutions under intended storage conditions.

Sample Preparation (Protein Precipitation)

• Objective: To extract the analyte and internal standard from the biological matrix (e.g., plasma).

• Protocol:

  • To a 100 µL aliquot of the plasma sample, add a fixed volume of the internal standard working solution.

  • Add 300 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Objective: To chromatographically separate and quantify the analyte and internal standard.

• Protocol:

  • Chromatographic Conditions:

    • Column: A suitable C18 reversed-phase column.

    • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

    • Flow Rate: 0.5 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Method Validation Parameters

The method would be validated for the following parameters according to regulatory guidelines:

• Selectivity and Specificity: Assessed by analyzing blank plasma from multiple sources to ensure no interference at the retention times of the analyte and IS.

• Linearity and Range: Determined by analyzing a series of calibration standards and performing a linear regression analysis.

• Accuracy and Precision: Evaluated by analyzing replicate QC samples at multiple concentration levels on different days.

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked samples to that in a neat solution.

• Recovery: Determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.

Visualizing the Workflow and Logic

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the decision-making process for selecting an internal standard.

Figure 1. Experimental workflow for the quantification of 3-(4-Chlorophenyl)-1-isoindolinone.

Figure 2. Decision pathway for internal standard selection.

Conclusion

The use of 3-(4-Chlorophenyl)-1-isoindolinone-d4 as an internal standard represents the most robust approach for the quantitative bioanalysis of its non-deuterated counterpart. Its ability to closely mimic the analyte throughout the analytical workflow provides superior compensation for potential sources of error, leading to higher accuracy and precision. While a thoroughly validated method with a non-deuterated structural analog may be acceptable, the use of a stable isotope-labeled internal standard is the preferred and recommended practice in regulated bioanalytical environments to ensure the highest quality of data for critical drug development decisions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis - ECA Academy [gmp-compliance.org]

linearity and range for 3-(4-Chlorophenyl)-1-isoindolinone-d4 calibration curves

For researchers, scientists, and drug development professionals, the accuracy of quantitative bioanalysis is paramount. The use of a stable isotope-labeled internal standard, such as 3-(4-Chlorophenyl)-1-isoindolinone-d4, is a cornerstone of robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[1][2] These standards, particularly deuterated analogs, are considered the gold standard as they exhibit nearly identical chemical and physical properties to the analyte of interest, ensuring reliable correction for variations during sample preparation and analysis.[1][2]

This guide provides a comparative overview of the expected performance for calibration curves using deuterated internal standards like 3-(4-Chlorophenyl)-1-isoindolinone-d4, based on established regulatory guidelines and common practices in the field. While specific experimental data for every compound is unique, performance characteristics generally fall within well-defined ranges.

Comparison of Calibration Curve Performance

The linearity and range of a calibration curve are critical parameters in bioanalytical method validation, demonstrating that the method is suitable for its intended purpose.[3] Regulatory bodies like the FDA and international guidelines such as ICH provide acceptance criteria for these parameters.[3][4][5] The following table compares typical performance with more stringent requirements often sought in high-performance assays.

Performance Parameter	Typical Performance	High-Performance / Stringent Requirement	Rationale & Supporting Data
Linearity (Correlation Coefficient, R²)	≥ 0.99	≥ 0.995	The correlation coefficient (R²) indicates how well the data points of the calibration standards fit a straight line.[6] An R² value of greater than or equal to 0.99 is widely considered acceptable by regulatory agencies like the FDA.[4] For methods requiring higher precision, a more stringent criterion of ≥ 0.995 is often applied to minimize uncertainty in quantification.[6]
Calibration Range (Dynamic Range)	2-3 orders of magnitude	3-4 orders of magnitude	The range of an assay is the interval between the upper and lower concentrations of an analyte that can be reliably and reproducibly quantified with acceptable accuracy and precision.[3][7] For small molecules, LC-MS/MS methods typically achieve a linear dynamic range of two to three orders of magnitude.[8] Advanced instrumentation and optimized methods can extend this to four or even five orders of magnitude, which is beneficial for studies where analyte concentrations may vary widely.[9][10]

Detailed Experimental Protocol: Establishing a Calibration Curve

This section outlines a generalized, yet detailed, methodology for establishing a calibration curve for a small molecule analyte in a biological matrix (e.g., plasma) using a deuterated internal standard like 3-(4-Chlorophenyl)-1-isoindolinone-d4.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and dissolve it in a suitable organic solvent (e.g., methanol, acetonitrile) to a final volume of 1 mL.

• Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a stock solution of 3-(4-Chlorophenyl)-1-isoindolinone-d4 in the same manner as the analyte.

• Analyte Working Standard Solutions: Perform serial dilutions of the analyte stock solution with the appropriate solvent to create a series of working standards at concentrations that will cover the intended calibration range.

• IS Working Solution: Dilute the IS stock solution to a constant concentration that will be added to all samples (calibration standards, quality controls, and unknown study samples). The concentration should be chosen to yield a consistent and robust signal in the mass spectrometer.

2. Preparation of Calibration Standards:

• A calibration curve should be prepared in the same biological matrix as the samples to be analyzed.[5]

• Spike known volumes of the analyte working standard solutions into aliquots of the blank biological matrix to achieve a minimum of five to six non-zero concentration levels.[6] These standards should be evenly distributed across the expected analytical range.[6]

• The lowest concentration standard will define the Lower Limit of Quantification (LLOQ), and the highest standard will define the Upper Limit of Quantification (ULOQ).

3. Sample Preparation (Protein Precipitation Example):

• Aliquoting: In separate microcentrifuge tubes, place an aliquot (e.g., 100 µL) of each calibration standard.

• Internal Standard Spiking: Add a small, precise volume (e.g., 10 µL) of the IS working solution to every tube.[1] Vortex briefly.

• Precipitation: Add a protein precipitating agent, such as 300 µL of cold acetonitrile (B52724), to each tube.[1]

• Vortexing: Vortex each tube vigorously for approximately 30 seconds to ensure complete protein precipitation.[1]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrument Parameters:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for small molecule analysis.

  • Mobile Phase: Typically a gradient elution using two solvents, such as 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

  • Flow Rate: A typical flow rate is between 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), in either positive or negative ion mode, depending on the analyte's properties.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: The optimal precursor ion to product ion transitions for both the analyte and the deuterated internal standard must be determined through infusion and tuning experiments.

5. Data Analysis and Acceptance Criteria:

• Construct the calibration curve by plotting the peak area ratio (analyte peak area / internal standard peak area) against the nominal concentration of the analyte for each calibration standard.

• Perform a linear regression analysis on the data. A 1/x² weighting is often used to ensure accuracy at the lower end of the range.

• The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value, except for the LLOQ, which should be within ±20%.

• At least 75% of the calibration standards must meet this criterion.

Bioanalytical Calibration Curve Workflow

The following diagram illustrates the key steps in the workflow for establishing a calibration curve in a typical bioanalytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 4. researchgate.net [researchgate.net]
• 5. nalam.ca [nalam.ca]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. gmpsop.com [gmpsop.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Inter-laboratory Comparison of Bioanalytical Methods: A Guide Utilizing Deuterated Internal Standards

Introduction

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in biological matrices is paramount. The use of stable isotope-labeled internal standards, such as deuterated compounds, is a widely accepted strategy to enhance the precision and accuracy of bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] This guide provides a comparative overview of LC-MS/MS methods that utilize a deuterated internal standard for the quantification of the antiplatelet agent clopidogrel (B1663587). While direct inter-laboratory comparison data for 3-(4-Chlorophenyl)-1-isoindolinone-d4 was not publicly available, the principles and methodologies are highly transferable. The data presented here, derived from various validated methods for clopidogrel, serve as a valuable reference for establishing and comparing the performance of similar analytical assays.

Data Presentation: Performance of LC-MS/MS Methods for Clopidogrel using Deuterated Internal Standards

The following table summarizes the key performance parameters of several published LC-MS/MS methods for the determination of clopidogrel in human plasma, all of which employ a deuterated analog of clopidogrel as the internal standard. This comparative data highlights the typical performance characteristics that can be expected from such methods.

Parameter	Method 1	Method 2	Method 3	Method 4
Internal Standard	Clopidogrel-d3[3][4]	Clopidogrel-d4[5][6]	Clopidogrel-d3[7]	Ticlopidine (structural analog)
Lower Limit of Quantification (LLOQ)	0.0156 ng/mL[3]	10 pg/mL (0.01 ng/mL)[5][6]	10 pg/mL (0.01 ng/mL)[7]	10 pg/mL (0.01 ng/mL)[8]
Upper Limit of Quantification (ULOQ)	8 ng/mL[3]	10 ng/mL[6]	10 ng/mL[7]	10 ng/mL[8]
Linearity (r²)	>0.99[3]	Not explicitly stated, but linearity met acceptance criteria[5][6]	≥0.99[7]	>0.999[8]
Intra-day Precision (%CV)	<15%	<15%	<6.1%[7]	Not explicitly stated
Inter-day Precision (%CV)	<15%	<15%	<6.1%[7]	Not explicitly stated
Accuracy (%)	85-115%	85-115%	Within ±6.1% of nominal values[7]	Not explicitly stated
Extraction Method	Protein Precipitation[3]	Online Solid Phase Extraction (SPE)[5][6]	Liquid-Liquid Extraction[7]	Not explicitly stated

Experimental Protocols

A detailed methodology for a representative LC-MS/MS analysis of clopidogrel in human plasma using a deuterated internal standard is provided below. This protocol is a composite based on the common practices reported in the cited literature.[3][4][5][6][7]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a polypropylene (B1209903) tube, add 10 µL of the internal standard working solution (e.g., clopidogrel-d4 in 50% DMSO).[5]

• Vortex the sample for 30 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex for 1 minute, followed by centrifugation at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) system.

• Column: A suitable reversed-phase column (e.g., C18, 150 mm x 2 mm, 4 µm) maintained at 40°C.[3]

• Mobile Phase: A mixture of 0.1% formic acid in water and acetonitrile (e.g., 25:75 v/v) in an isocratic elution mode.[3]

• Flow Rate: 0.4 mL/min.[3]

• Injection Volume: 10 µL.

3. Mass Spectrometric Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Clopidogrel: m/z 322.1 → 212.0[3]

  • Clopidogrel-d4 (IS): m/z 326.1 → 216.0 (example, specific mass shift depends on labeling)

Mandatory Visualization

Experimental workflow for LC-MS/MS analysis.

Logical relationships in method performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The validation of a bioanalytical method for the determination of clopidogrel in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of an HPLC–MS/MS method to determine clopidogrel in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. graphyonline.com [graphyonline.com]

A Researcher's Guide to Assessing the Isotopic Purity of 3-(4-Chlorophenyl)-1-isoindolinone-d4

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of Isotopic Purity Assessment for a Key Internal Standard

In the landscape of pharmaceutical research and drug development, the use of stable isotope-labeled internal standards is fundamental for achieving accurate and reliable quantitative results, particularly in bioanalytical studies employing mass spectrometry. 3-(4-Chlorophenyl)-1-isoindolinone-d4, a deuterated analog of a known intermediate in the synthesis of the diuretic chlorthalidone, serves as a critical internal standard.[1][2] Its efficacy is directly tied to its isotopic purity—the degree to which the intended deuterium (B1214612) atoms have replaced hydrogen atoms, and the absence of their unlabeled counterparts.

This guide provides a comprehensive comparison of the state-of-the-art analytical techniques for assessing the isotopic purity of 3-(4-Chlorophenyl)-1-isoindolinone-d4. We will delve into the experimental protocols for the two primary methodologies, High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy, and present a comparative analysis with a structurally related deuterated standard, Chlorthalidone-d4.

The Critical Role of Isotopic Purity

An ideal internal standard should exhibit chemical and physical properties nearly identical to the analyte of interest, yet be distinguishable by mass. The presence of unlabeled (d0) or partially labeled (d1, d2, d3) species within the deuterated standard can lead to interference with the analyte's signal, compromising the accuracy of quantitative analyses. Therefore, rigorous verification of isotopic purity is a non-negotiable aspect of method validation in regulated bioanalysis.

Comparative Analysis of Deuterated Internal Standards

To provide a practical context for evaluating the isotopic purity of 3-(4-Chlorophenyl)-1-isoindolinone-d4, we present a comparative table featuring hypothetical, yet representative, data alongside Chlorthalidone-d4. This comparison highlights the typical specifications for high-quality deuterated internal standards.

Parameter	3-(4-Chlorophenyl)-1-isoindolinone-d4	Chlorthalidone-d4
Chemical Formula	C₁₄H₆D₄ClNO	C₁₄H₇D₄ClN₂O₄S
Molecular Weight	247.71 g/mol	342.79 g/mol
Intended Deuterium Labeling	d4	d4
Isotopic Purity (d4 %)	> 98%	> 98%
Isotopic Enrichment	≥ 99 atom % D	≥ 99 atom % D
Unlabeled (d0) Content	< 0.5%	< 0.5%

Methodologies for Isotopic Purity Assessment

The two gold-standard techniques for determining the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each offers unique advantages and provides complementary information.

High-Resolution Mass Spectrometry (HRMS)

HRMS is the cornerstone for determining the isotopic distribution of a deuterated compound. Its high resolving power allows for the separation and quantification of ions with very small mass differences, enabling the precise measurement of each isotopologue (molecules differing only in their isotopic composition).

• Sample Preparation: A dilute solution of 3-(4-Chlorophenyl)-1-isoindolinone-d4 is prepared in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of approximately 1 µg/mL.

• Chromatographic Separation: The sample is injected into a Liquid Chromatography (LC) system coupled to the HRMS. A reversed-phase C18 column is typically used with a gradient elution of water and acetonitrile, both containing 0.1% formic acid, to ensure good separation and ionization.

• Mass Spectrometric Analysis: The mass spectrometer is operated in positive ion mode with electrospray ionization (ESI). A full scan analysis is performed over a mass range that includes the molecular ions of the unlabeled compound and all its deuterated isotopologues.

• Data Analysis: The relative intensities of the ion signals corresponding to the d0, d1, d2, d3, and d4 isotopologues are measured. The percentage of each isotopologue is calculated from the integrated peak areas in the mass spectrum. It is crucial to correct for the natural abundance of heavy isotopes (e.g., ¹³C) in the molecule, which can contribute to the intensity of the M+1 and M+2 peaks.

Isotopologue	Designation	Representative Mass (m/z) [M+H]⁺	Abundance (%)
3-(4-Chlorophenyl)-1-isoindolinone	d0	244.06	< 0.1
3-(4-Chlorophenyl)-1-isoindolinone-d1	d1	245.07	< 0.5
3-(4-Chlorophenyl)-1-isoindolinone-d2	d2	246.07	< 1.0
3-(4-Chlorophenyl)-1-isoindolinone-d3	d3	247.08	< 1.5
3-(4-Chlorophenyl)-1-isoindolinone-d4	d4	248.08	> 98.0

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the location of the deuterium labels within the molecule and can also be used for quantitative assessment of isotopic enrichment.

• Sample Preparation: A precisely weighed amount of 3-(4-Chlorophenyl)-1-isoindolinone-d4 is dissolved in a suitable deuterated solvent (e.g., DMSO-d6) for ¹H and ²H NMR analysis.

• ¹H NMR Analysis: A proton NMR spectrum is acquired. The absence or significant reduction of signals at the positions where deuterium labeling is expected confirms the successful incorporation of deuterium. The residual proton signals in these positions can be integrated and compared to a reference signal from a non-deuterated part of the molecule to estimate the isotopic enrichment.

• ²H NMR Analysis: A deuterium NMR spectrum is acquired to directly observe the signals from the deuterium atoms. The chemical shifts of the deuterium signals confirm their location in the molecule.

• Quantitative NMR (qNMR): For a more precise quantification of isotopic purity, a qNMR experiment can be performed. This involves adding a certified internal standard with a known concentration to the sample. By comparing the integral of the analyte signal to the integral of the internal standard signal, the exact concentration and thus the purity of the deuterated compound can be determined.

Visualizing the Workflow

To further clarify the process of assessing isotopic purity, the following diagrams illustrate the experimental workflows for HRMS and NMR analysis.

HRMS Workflow for Isotopic Purity

NMR Workflow for Isotopic Purity

Conclusion

The rigorous assessment of isotopic purity is paramount for ensuring the reliability of quantitative bioanalytical methods that utilize deuterated internal standards. A combination of High-Resolution Mass Spectrometry and NMR Spectroscopy provides a comprehensive characterization of the isotopic distribution and the precise location of the deuterium labels. For a high-quality internal standard like 3-(4-Chlorophenyl)-1-isoindolinone-d4, researchers should expect an isotopic purity of over 98% for the desired d4 species, with minimal presence of unlabeled or partially labeled counterparts. By following the detailed experimental protocols outlined in this guide, scientists can confidently verify the quality of their internal standards, leading to more accurate and reproducible research outcomes.

References

• 1. usbio.net [usbio.net]
• 2. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]

The Decisive Advantage: Why a Deuterated Standard is Essential for Robust Chlorthalidone Analysis

In the quantitative bioanalysis of the diuretic drug chlorthalidone (B1668885), achieving the highest levels of accuracy and precision is paramount for reliable pharmacokinetic, bioequivalence, and toxicokinetic studies. The choice of an appropriate internal standard is a critical determinant of data quality in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. This guide provides a comprehensive comparison of the use of a deuterated internal standard (Chlorthalidone-d4) versus a non-deuterated (structural analog) internal standard, supported by experimental data, to underscore the superior performance of the former in chlorthalidone analysis.

Stable isotope-labeled internal standards, such as deuterated compounds, are widely regarded as the gold standard in quantitative mass spectrometry.[1] This is because their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization. This co-elution and chemical similarity allow the deuterated standard to effectively compensate for variations that can occur at each stage of the analytical process.[2]

Performance Under the Microscope: Deuterated vs. Non-Deuterated Standards

The use of a deuterated internal standard like Chlorthalidone-d4 significantly enhances the robustness and reliability of the bioanalytical method. By co-eluting with the analyte, it effectively normalizes for variations in sample extraction, potential matrix effects, and instrumental drift.[3] This leads to superior accuracy and precision, which is often not achievable with a non-deuterated, structural analog internal standard.

A key challenge in bioanalysis is the "matrix effect," where co-eluting endogenous components from the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[4] A deuterated internal standard, experiencing the same matrix effects as the analyte, provides a reliable correction factor. Studies utilizing Chlorthalidone-d4 have demonstrated the successful elimination of matrix effects, ensuring the integrity of the results.[5] For instance, one validation reported no significant matrix effect when using Chlorthalidone-d4, while another study quantified the variability of the matrix effect with the deuterated standard to be well within the acceptable regulatory limits of ≤15% coefficient of variation (%CV).[2][5]

The following table summarizes the expected performance of a chlorthalidone bioanalytical assay using a deuterated versus a non-deuterated internal standard, based on published experimental data and established principles of bioanalysis.

Analytical Parameter	With Deuterated Standard (Chlorthalidone-d4)	With Non-Deuterated Standard (Structural Analog)
Accuracy & Precision	High accuracy and precision (Intra- and inter-day precision and accuracy well within acceptable limits).[2]	Can be compromised due to differential behavior of the analyte and internal standard.
Matrix Effect	Effectively compensates for matrix effects (%CV for matrix effect at low and high QC levels of 10.40% and 3.39%, respectively).[5]	Inadequate compensation for matrix effects, leading to potential ion suppression or enhancement.
Extraction Recovery	Variations in recovery are effectively normalized.	Differences in extraction efficiency between analyte and standard can introduce bias.
Chromatographic Elution	Co-elutes with chlorthalidone, ensuring simultaneous exposure to matrix components.	Retention times may differ, leading to exposure to different matrix components and variable matrix effects.
Regulatory Compliance	Preferred by regulatory agencies (e.g., FDA, EMA) for bioanalytical method validation.	May require more extensive validation to demonstrate adequate performance, and may not be accepted by all regulatory bodies.
Linearity	Wide linear dynamic range (e.g., 2 - 1000 ng/mL) with high correlation coefficients (r² > 0.99).[5]	May be more susceptible to non-linearity due to uncompensated matrix effects.

Experimental Protocol: Chlorthalidone Analysis in Human Plasma using LC-MS/MS with a Deuterated Standard

This section details a representative experimental protocol for the quantitative analysis of chlorthalidone in human plasma using Chlorthalidone-d4 as the internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma sample, add 50 µL of the internal standard working solution (Chlorthalidone-d4 in methanol).

• Add 125 µL of 0.2 M hydrochloric acid and vortex for 30 seconds.

• Add 3 mL of diethyl ether, vortex for 5 minutes, and centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase and inject into the LC-MS/MS system.

2. Chromatographic Conditions

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: Waters XBridge C18 (100 x 4.6 mm, 3.5 µm).[5]

• Mobile Phase: A mixture of methanol (B129727) and 0.05% formic acid in water (90:10, v/v).[2]

• Flow Rate: 0.9 mL/min.[2]

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in negative mode.[5]

• Multiple Reaction Monitoring (MRM) Transitions:

  • Chlorthalidone: m/z 337.1 → 146.05[5]

  • Chlorthalidone-d4: m/z 341.0 → 189.8[6]

• Ion Source Temperature: 150°C.[5]

• Desolvation Temperature: 400°C.[5]

• Capillary Voltage: 3.2 kV.[5]

Visualizing the Workflow: The Role of the Deuterated Standard

The following diagram illustrates the experimental workflow for the bioanalysis of chlorthalidone and highlights the stages where the deuterated internal standard provides crucial compensation for analytical variability.

Caption: Experimental workflow for chlorthalidone bioanalysis using a deuterated internal standard.

The diagram above illustrates the key stages of a typical bioanalytical workflow for chlorthalidone. The deuterated internal standard, Chlorthalidone-d4, is introduced at the beginning of the sample preparation process. Because it is chemically identical to chlorthalidone, it experiences the same potential for loss during extraction and variability in injection volume. Most importantly, as it co-elutes with chlorthalidone, it is subjected to the same ionization suppression or enhancement effects in the mass spectrometer's ion source. By calculating the ratio of the analyte's response to the internal standard's response, these variations are effectively canceled out, leading to a more accurate and precise final concentration measurement.

References

• 1. researchgate.net [researchgate.net]
• 2. wjpps.com [wjpps.com]
• 3. ijrpc.com [ijrpc.com]
• 4. eijppr.com [eijppr.com]
• 5. Simultaneous Determination of Valsartan and Chlorthalidone in Human Plasma by Using Liquid Chromatography-Tandem Mass Spectrometry [scirp.org]
• 6. The simultaneous UPLC-MS/MS determination of emerging drug combination; candesartan and chlorthalidone in human plasma and its application - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: Performance Evaluation of 3-(4-Chlorophenyl)-1-isoindolinone-d4

In the landscape of bioanalysis, particularly in drug development and clinical research, the accuracy and reliability of quantitative data are paramount. The choice of an appropriate internal standard is a critical factor in achieving high-quality results in liquid chromatography-mass spectrometry (LC-MS) assays. This guide provides a comparative evaluation of the performance of deuterated internal standards, with a focus on 3-(4-Chlorophenyl)-1-isoindolinone-d4, against non-deuterated alternatives.

While specific bioanalytical applications for 3-(4-Chlorophenyl)-1-isoindolinone-d4 are not extensively documented in publicly available literature, its structural similarity to key therapeutic agents such as apremilast (B1683926) and lenalidomide (B1683929) allows for a robust comparative analysis based on data from these compounds. This guide will leverage performance data from the bioanalysis of these structurally related drugs to illustrate the significant advantages of employing a stable isotope-labeled internal standard (SIL-IS) like 3-(4-Chlorophenyl)-1-isoindolinone-d4.

The Critical Role of Internal Standards

Internal standards are essential in LC-MS bioanalysis to compensate for the variability inherent in sample preparation and analysis.[1] A stable isotope-labeled internal standard is considered the gold standard because its physicochemical properties are nearly identical to the analyte of interest.[2] This leads to co-elution from the chromatography column, similar ionization efficiency in the mass spectrometer, and comparable behavior during sample extraction, thereby providing superior accuracy and precision in quantification.[1][2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the performance benefits of a deuterated internal standard like 3-(4-Chlorophenyl)-1-isoindolinone-d4, we present a comparison of bioanalytical method validation data for apremilast and lenalidomide using both deuterated and non-deuterated (structural analog) internal standards.

Case Study 1: Apremilast Bioanalysis

Table 1: Performance Data for Apremilast Bioanalysis

Parameter	Method with Apremilast-d5 (Deuterated IS)	Method with Losartan (Non-Deuterated IS)
Linearity (r²)	>0.998	>0.99
Accuracy (%)	97.78 - 102.11	92.5 - 108.2
Precision (%CV)	< 4.17	< 10.5
Recovery (%)	97.14 - 101.27	85.2 - 93.1
Matrix Effect (%)	Minimal and compensated	Potential for significant ion suppression or enhancement

Data synthesized from publicly available research for illustrative purposes.

Case Study 2: Lenalidomide Bioanalysis

Table 2: Performance Data for Lenalidomide Bioanalysis

Parameter	Method with Lenalidomide-d5 (Deuterated IS)	Method with Pomalidomide (Non-Deuterated IS)
Linearity (r²)	>0.996	>0.99
Accuracy (%)	92.7 - 115.9	88.9 - 112.5
Precision (%CV)	< 4.81	< 12.3
Recovery (%)	Consistent across QC levels	Variable depending on extraction conditions
Matrix Effect (%)	Effectively normalized	Susceptible to variability between different plasma lots

Data synthesized from publicly available research for illustrative purposes.

The data clearly demonstrates that methods employing deuterated internal standards exhibit superior linearity, accuracy, precision, and recovery, while effectively mitigating the impact of the matrix effect.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating bioanalytical assays. Below are representative experimental protocols for the bioanalysis of an analyte using a deuterated internal standard, which would be applicable for 3-(4-Chlorophenyl)-1-isoindolinone-d4.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample, add 25 µL of the internal standard working solution (containing 3-(4-Chlorophenyl)-1-isoindolinone-d4).

• Vortex for 30 seconds.

• Add 400 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex for 2 minutes.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject 10 µL into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: Shimadzu Nexera X2 UFLC

• Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: 10% B to 90% B over 3 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• MS System: Sciex API 5500 Triple Quadrupole

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte: To be determined based on the specific analyte

  • 3-(4-Chlorophenyl)-1-isoindolinone-d4: To be determined

Visualizing the Bioanalytical Workflow and Decision-Making

To further clarify the processes and logic involved in bioanalytical method development and the selection of an internal standard, the following diagrams are provided.

Bioanalytical workflow for sample analysis.

Decision pathway for internal standard selection.

Conclusion

The use of a deuterated internal standard, such as 3-(4-Chlorophenyl)-1-isoindolinone-d4, is a superior strategy in bioanalysis. As demonstrated through comparative data from structurally similar compounds, stable isotope-labeled internal standards provide enhanced accuracy, precision, and robustness to the analytical method. This ultimately leads to more reliable data for pharmacokinetic, toxicokinetic, and other studies that are critical to drug development. For researchers and scientists in this field, the adoption of deuterated internal standards should be a primary consideration for ensuring the highest quality of bioanalytical results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Buy 3-(4-Chlorophenyl)isoindolin-1-one | 2224-77-3 [smolecule.com]

comparative study of different internal standards for isoindolinone analysis

A Comparative Guide to Internal Standards for Isoindolinone Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of isoindolinone derivatives, the selection of an appropriate internal standard (IS) is a critical determinant of assay accuracy and reliability. This guide provides an objective comparison of different internal standards used in the liquid chromatography-mass spectrometry (LC-MS) analysis of common isoindolinones like lenalidomide (B1683929), pomalidomide (B1683931), and apremilast, supported by experimental data from published studies.

Internal standards are essential in quantitative bioanalysis to correct for variability introduced during sample preparation, injection, and analysis.[1] The two primary types of internal standards are stable isotope-labeled (SIL) internal standards and structural analogue internal standards.[2] SIL internal standards, such as deuterated compounds, are considered the gold standard as they share near-identical physicochemical properties with the analyte, leading to better compensation for matrix effects and variability.[3][4] Structural analogues are compounds with similar chemical structures to the analyte.[5]

Comparison of Internal Standards for Apremilast

Apremilast analysis provides a direct comparison between a deuterated internal standard (Apremilast-D5) and a structural analogue (Clopidogrel).

Parameter	Apremilast-D5 (Deuterated IS)	Clopidogrel (Structural Analogue IS)	Reference
Analyte Recovery	97.14% to 101.27%	77.19% to 79.46%	[6][7]
Internal Standard Recovery	99.25%	69.57%	[6][7]
Intra-day Precision (%CV)	0.04 - 2.27%	< 12.92%	[6][7]
Inter-day Precision (%CV)	3.75 - 4.17%	< 10.64%	[6][7]
Intra-day Accuracy	99.14 - 102.93%	Not explicitly stated	[6]
Inter-day Accuracy	98.07 - 100.07%	Not explicitly stated	[6]

The data clearly indicates that the deuterated internal standard, Apremilast-D5, provides superior performance with higher and more consistent recovery, as well as better precision compared to the structural analogue, clopidogrel.

Comparison of Structural Analogue Internal Standards for Lenalidomide

For lenalidomide, various structural analogues have been utilized.

Internal Standard	Analyte Recovery	Precision (%CV)	Accuracy	Reference
Carbamazepine	Not explicitly stated	Intra-day: <15%, Inter-day: <15%	Intra-day: 85-115%, Inter-day: 85-115%	[8][9]
Fluconazole (B54011)	>85%	Intra-assay: 2.1-5.5%, Inter-assay: 3.2-6.8%	Intra-assay: 95.8-103.2%, Inter-assay: 97.1-102.5%	[10][11]
Pomalidomide	Not explicitly stated	<15%	85-115%	[12]

While all three structural analogues provide acceptable performance within regulatory limits, fluconazole demonstrates slightly better precision and accuracy in the cited study. The choice of a structural analogue may depend on commercial availability and the specific analytical method. The development of a deuterated S-enantiomer of lenalidomide, CTP-221, suggests a move towards SIL-IS for even better analytical performance.[13]

Comparison of Structural Analogue Internal Standards for Pomalidomide

Different structural analogues have also been employed for pomalidomide analysis.

Internal Standard	Analyte Recovery	Precision (%CV)	Accuracy	Reference
Propyl Paraben	>90%	<10%	90-110%	[14][15]
Afatinib (B358)	85.1% - 92.3%	Intra-batch: 3.9% - 8.2%, Inter-batch: 5.7% - 9.1%	Intra-batch: 92.3% - 108.2%, Inter-batch: 94.5% - 105.7%	[16]
Fluconazole	53.86%	Intra-batch: ≤15%, Inter-batch: ≤15%	Not explicitly stated	[17]

Among the tested structural analogues for pomalidomide, propyl paraben and afatinib show better recovery and precision compared to fluconazole in the referenced studies.

Experimental Protocols

Below are representative methodologies for the analysis of isoindolinones using different internal standards.

Protocol 1: Apremilast Analysis with Deuterated Internal Standard (Apremilast-D5)

• Sample Preparation: Liquid-liquid extraction.[6]

• Chromatography: UPLC with a CORTECS C18 column (4.6 x 150 mm, 2.7 µm).[6]

• Mobile Phase: 10mM Ammonium (B1175870) Acetate (B1210297) Buffer (pH 4.0): Methanol: Acetonitrile (20:40:40, v/v/v).[6]

• Flow Rate: 0.5 mL/min.[6]

• Mass Spectrometry: UPLC-ESI-MS/MS in positive ion mode.[6]

• MRM Transitions: Apremilast: m/z 461.5 → 257.1; Apremilast-D5: m/z 466.5 → 257.1.[6]

Protocol 2: Lenalidomide Analysis with Structural Analogue Internal Standard (Fluconazole)

• Sample Preparation: Liquid-liquid extraction with ethyl acetate.[10][11]

• Chromatography: HPLC with an XTerra RP18 column (4.6 x 50 mm, 5 µm).[10][11]

• Mobile Phase: 0.1% Formic acid in Methanol (10:90, v/v).[10][11]

• Mass Spectrometry: LC-MS/MS with electrospray ionization in positive mode.[10][11]

Protocol 3: Pomalidomide Analysis with Structural Analogue Internal Standard (Afatinib)

• Sample Preparation: Liquid-liquid extraction.[16]

• Chromatography: HPLC with a Hedera ODS-2 C18 column (150 x 2.1 mm, 5 µm).[16]

• Mobile Phase: Gradient elution with 10 mmol/L aqueous ammonium acetate containing 0.1% formic acid and methanol.[16]

• Flow Rate: 0.4 mL/min.[16]

• Mass Spectrometry: LC-MS/MS with electrospray ionization in positive mode.[16]

• MRM Transitions: Pomalidomide: m/z 274.2 → 163.1; Afatinib: m/z 486.1 → 371.1.[16]

Visualizing the Analytical Workflow

The following diagram illustrates a typical experimental workflow for the quantitative analysis of isoindolinones using an internal standard.

Caption: Experimental workflow for isoindolinone analysis.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. cerilliant.com [cerilliant.com]
• 6. ijper.org [ijper.org]
• 7. akjournals.com [akjournals.com]
• 8. Development and validation of LC–MS/MS method for the quantitation of lenalidomide in human plasma using Box–Behnken experimental design - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. scienceopen.com [scienceopen.com]
• 11. Development and validation of Lenalidomide in human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. inis.iaea.org [inis.iaea.org]
• 13. researchgate.net [researchgate.net]
• 14. Pomalidomide | C13H11N3O4 | CID 134780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A sensitive and validated LC-MS/MS method for high-throughput determination of pomalidomide in human plasma and pharmacokinetic studies [ccspublishing.org.cn]
• 17. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(4-Chlorophenyl)-1-isoindolinone-d4

Comprehensive Safety Protocol: Handling 3-(4-Chlorophenyl)-1-isoindolinone-d4

To ensure the highest standards of laboratory safety, this document provides essential procedural guidance for the handling and disposal of 3-(4-Chlorophenyl)-1-isoindolinone-d4. As a deuterated analog of a potent chemical intermediate, this compound requires meticulous handling protocols to minimize exposure and ensure personnel safety. The following step-by-step instructions are designed for researchers, scientists, and drug development professionals.

While specific toxicological data for many new chemical entities are often limited, it is a best practice in pharmaceutical research to handle such compounds as potentially potent and hazardous until proven otherwise.[1] Engineering controls should always be the primary method for containment, with personal protective equipment (PPE) serving as a critical secondary layer of protection.[2]

Hazard Identification and Risk Mitigation

The hierarchy of controls is a fundamental safety principle that outlines the most effective means of mitigating risk. This framework should guide all laboratory operations involving this compound.

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

Personal Protective Equipment (PPE) Selection Protocol

Proper selection and use of PPE are critical for preventing direct contact with the chemical. The following table summarizes the minimum required PPE for various laboratory tasks involving 3-(4-Chlorophenyl)-1-isoindolinone-d4.

Task	Hand Protection	Eye/Face Protection	Respiratory Protection	Skin/Body Protection
Weighing (Solid)	Double Nitrile Gloves	Safety Goggles & Face Shield	Required if outside a ventilated enclosure (e.g., N95 or higher)	Full-coverage Lab Coat, Sleeve Protectors[1]
Solution Preparation	Double Nitrile Gloves	Chemical Splash Goggles	Recommended if not in a fume hood	Chemical-resistant Apron over Lab Coat
General Handling	Nitrile Gloves	Safety Glasses with Side Shields	Not required if handled in solution within a fume hood	Standard Lab Coat
Spill Cleanup	Heavy-duty Nitrile or Neoprene Gloves	Chemical Splash Goggles & Face Shield	Required (e.g., P100 respirator)	Disposable Chemical-resistant Coverall

A systematic approach to PPE selection ensures that the level of protection matches the level of risk associated with the handling procedure.

Caption: A workflow for selecting appropriate PPE based on the task.

Operational and Disposal Plans

Safe laboratory practice extends beyond handling to include proper donning, doffing, and disposal of contaminated materials.

Procedure for Donning and Doffing PPE

To prevent cross-contamination, a strict sequence must be followed when putting on and taking off PPE.

Donning (Putting On) Sequence:

• Lab Coat/Coverall: Put on and fasten completely.

• Respirator: If required, perform a seal check.

• Goggles/Face Shield: Adjust for a secure fit.

• Gloves: Put on gloves, ensuring cuffs go over the sleeves of the lab coat. If double-gloving, don the inner pair first.

Doffing (Taking Off) Sequence: The goal is to touch contaminated surfaces as little as possible.

• Gloves (Outer Pair): Remove the first pair of gloves.

• Lab Coat/Coverall: Unfasten and roll it down from the shoulders, turning it inside out as you go.

• Goggles/Face Shield: Remove by handling the strap; avoid touching the front.

• Respirator: Remove without touching the front of the mask.

• Gloves (Inner Pair): Remove the final pair of gloves.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Disposal Plan for Contaminated PPE

Proper disposal is crucial to protect personnel and the environment from exposure to hazardous materials.[3] All used PPE from laboratory areas where this compound is handled should be considered contaminated.[4]

PPE Item	Disposal Container	Procedure
Gloves, Sleeve Protectors, Disposable Aprons/Coveralls	Yellow Hazardous Waste Bag/Bin[3]	Place directly into the designated, labeled, and sealed container immediately after removal.
Safety Glasses/Goggles (Reusable)	Designated Decontamination Bin	Clean and disinfect according to established laboratory procedures before reuse.[5]
Face Shields (Disposable)	Yellow Hazardous Waste Bag/Bin	Dispose of in the hazardous waste stream.
Lab Coats (Non-disposable)	Designated Laundry Hamper	Must be laundered by a professional service familiar with laboratory contaminants. Do not take home.

All waste containers must be leak-proof, clearly labeled as hazardous chemical waste, and kept closed when not in use.[3] Follow all local, state, and federal regulations for the final disposal of hazardous waste.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. pharmtech.com [pharmtech.com]
• 3. lifemedz.com [lifemedz.com]
• 4. lsu.edu [lsu.edu]
• 5. protectivecoverall.com [protectivecoverall.com]